N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• CAS: 436087-08-0

Core Science & Biosynthesis

Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

An In-Depth Technical Guide to the

Authored by: A Senior Application Scientist

This guide provides a comprehensive, technically detailed framework for the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, a functionalized indole derivative of interest to researchers in medicinal chemistry and drug development. The indole scaffold is a cornerstone in pharmacology, forming the structural basis for numerous natural products and synthetic drugs.[1][2][3] Its unique electronic properties and structural versatility make it a privileged pharmacophore in modern drug discovery.[4][5] This document moves beyond a simple recitation of steps to explain the underlying chemical principles, justify methodological choices, and provide a self-validating protocol for experienced chemists.

The synthesis is strategically approached in a two-step sequence designed for efficiency and high yield:

• N-Alkylation: The first step involves the attachment of a diethylacetamide moiety to the nitrogen atom of the 2-methylindole ring.

• Vilsmeier-Haack Formylation: The second and final step is the regioselective introduction of a formyl group at the C3 position of the indole nucleus, a classic and reliable transformation.

This sequence is logically favored as the N-alkylation step enhances the electron-donating character of the indole ring, thereby activating it for the subsequent electrophilic formylation at the C3 position.

Part 1: Mechanistic Underpinnings and Strategic Rationale

Step 1: N-Alkylation of 2-Methylindole

The initial step focuses on the formation of a C-N bond at the N1 position of the indole ring. This is a classic nucleophilic substitution reaction. The nitrogen atom of the indole ring is nucleophilic, but its reactivity is significantly enhanced upon deprotonation by a strong base.

Causality of Experimental Choices:

• Base Selection: Sodium hydride (NaH) is an exemplary choice for this transformation. As a non-nucleophilic, strong base, it irreversibly deprotonates the indole N-H, generating the highly nucleophilic indolide anion and hydrogen gas. This prevents side reactions and drives the reaction to completion.

• Electrophile: 2-Chloro-N,N-diethylacetamide serves as the alkylating agent.[6] The chlorine atom is a good leaving group, and the adjacent carbonyl group, while electron-withdrawing, does not overly diminish the electrophilicity of the α-carbon.

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) is an ideal solvent. It is polar and aprotic, effectively solvating the sodium cation of the indolide salt without interfering with the nucleophile. Its high boiling point also allows for a broad range of reaction temperatures.

Step 2: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[7][8][9] The reaction introduces a formyl group (-CHO), a versatile chemical handle, onto the indole ring with high regioselectivity for the C3 position.[7]

Mechanism and Rationale: The reaction proceeds via the in situ formation of the Vilsmeier reagent , a chloroiminium salt, from phosphorus oxychloride (POCl₃) and DMF.[7][9][10]

• Reagent Formation: The lone pair on the nitrogen of DMF attacks the electrophilic phosphorus atom of POCl₃. A subsequent cascade of electron movements results in the elimination of a dichlorophosphate anion and the formation of the highly electrophilic Vilsmeier reagent (chloro-N,N-dimethyliminium ion). This step is highly exothermic and is performed at low temperatures (0-5 °C) to maintain control.

• Electrophilic Attack: The N-alkylated indole, being an electron-rich heterocycle, attacks the Vilsmeier reagent. The C3 position is the most nucleophilic site due to resonance stabilization of the resulting cationic intermediate (an iminium salt).

• Hydrolysis: The reaction is quenched with an aqueous base (e.g., sodium hydroxide solution). This hydrolyzes the iminium salt intermediate to yield the final product, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Part 2: Experimental Protocols and Data

Overall Synthetic Workflow

Caption: Two-step synthesis of the target compound.

Protocol 1: Synthesis of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

This protocol is designed as a self-validating system. Successful deprotonation is visually confirmed by the cessation of hydrogen gas evolution. Reaction completion is monitored by Thin Layer Chromatography (TLC).

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Stoichiometric Ratio
2-Methylindole	131.17	5.00 g	38.1	1.0
Sodium Hydride (60% in oil)	24.00	1.68 g	42.0	1.1
2-Chloro-N,N-diethylacetamide	149.62	6.28 g	42.0	1.1
Anhydrous DMF	-	100 mL	-	-
Ethyl Acetate	-	~200 mL	-	-
Saturated NaCl solution	-	~100 mL	-	-

Step-by-Step Methodology:

• Inert Atmosphere: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, add 2-methylindole (5.00 g, 38.1 mmol).

• Dissolution: Add anhydrous DMF (100 mL) and stir until the solid is fully dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.68 g of 60% dispersion, 42.0 mmol) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases.

• Alkylation: Cool the resulting suspension back to 0 °C. Add 2-chloro-N,N-diethylacetamide (6.28 g, 42.0 mmol) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate), observing the consumption of 2-methylindole.

• Work-up: Carefully pour the reaction mixture into ice-cold water (200 mL) and transfer to a separatory funnel.

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with saturated NaCl solution (1 x 100 mL) to remove residual DMF.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure product.

Protocol 2:

The dropwise addition of POCl₃ to DMF at low temperature is critical to control the exothermic formation of the Vilsmeier reagent. The subsequent hydrolysis must be basic to neutralize the acidic reaction mixture and facilitate product formation.

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Stoichiometric Ratio
N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide	244.34	5.00 g	20.5	1.0
Anhydrous DMF	73.09	25 mL	-	Solvent/Reagent
Phosphorus Oxychloride (POCl₃)	153.33	3.46 g (2.1 mL)	22.5	1.1
Dichloromethane (DCM)	-	50 mL	-	-
1M Sodium Hydroxide (NaOH)	-	~100 mL	-	-

Step-by-Step Methodology:

• Vilsmeier Reagent Preparation: In a flame-dried 250 mL three-neck flask under a nitrogen atmosphere, add anhydrous DMF (25 mL) and cool to 0 °C in an ice bath.

• Activation: Add phosphorus oxychloride (2.1 mL, 22.5 mmol) dropwise with vigorous stirring over 20 minutes, ensuring the internal temperature does not exceed 10 °C. Stir the resulting pale-yellow solution for an additional 30 minutes at 0 °C.

• Addition of Substrate: Dissolve N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide (5.00 g, 20.5 mmol) in anhydrous DCM (50 mL) and add it dropwise to the cold Vilsmeier reagent over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Hydrolysis (Work-up): Cool the reaction mixture back to 0 °C. Slowly and carefully add 1M NaOH solution until the mixture is basic (pH > 10). Caution: This is an exothermic process. Stir vigorously at room temperature for 1 hour to ensure complete hydrolysis.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and saturated NaCl solution (1 x 50 mL).

• Drying & Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water or ethyl acetate/hexanes) to yield the final product as a crystalline solid.

Part 3: Product Characterization

The identity and purity of the final compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, must be confirmed through standard analytical techniques.

Property	Data	Source
Molecular Formula	C₁₅H₁₈N₂O₂	[11][12]
Molecular Weight	258.32 g/mol	[11][12]
Exact Mass	258.136827821 Da	[11][12]
Appearance	Expected to be a crystalline solid	-

Expected Spectroscopic Data:

• ¹H NMR: Expect characteristic signals for the formyl proton (~10 ppm), aromatic protons on the indole ring (7-8 ppm), the N-CH₂ of the acetamide group (~5 ppm), the methyl group at C2 (~2.5 ppm), and the ethyl groups of the diethylamide.

• ¹³C NMR: Key signals should include the formyl carbon (~185 ppm), the amide carbonyl carbon (~168 ppm), and distinct signals for the carbons of the indole ring and the alkyl groups.

• IR Spectroscopy (cm⁻¹): Look for strong absorption bands corresponding to the amide C=O stretch (~1650 cm⁻¹) and the aldehyde C=O stretch (~1680 cm⁻¹).

• Mass Spectrometry (ESI+): Expect to observe the molecular ion peak [M+H]⁺ at m/z 259.14.

References

• Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity, Structure–Activity Relationship, and In Silico Studies. (2021-01-12). National Institutes of Health. [Link]

• N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. PubChem, National Institutes of Health. [Link]

• Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity, Structure–Activity Relationship, and In Silico Studies. (2021-01-12). ACS Omega, ACS Publications. [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• Revolutionary Advances in Indole Chemistry Promise to Speed Up Drug Development. (2025-09-06). Technology Networks. [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenyloxy-3H-indol-2-yl)-3-(dimethylamino)acrylaldehyde and its utility in the synthesis of some new heterocyclic compounds. (2013-07-30). International Journal of Industrial Chemistry. [Link]

• Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry, ACS Publications. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PubMed Central, National Institutes of Health. [Link]

• Friedel-Crafts Alkylation of Indoles with Trichloroacetimidates. PubMed Central, National Institutes of Health. [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024). PubMed, National Institutes of Health. [Link]

• Study of N1-alkylation of indoles from the reaction of 2(or 3)-aminoindole-3-(or 2)carbonitriles with DMF-dialkylacetals. Organic & Biomolecular Chemistry, RSC Publishing. [Link]

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• 6. The uses of 2-Chloro-N,N-diethylacetamide in scientific research work_Chemicalbook [chemicalbook.com]
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Physicochemical properties of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

An in-depth technical guide on the physicochemical properties of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Introduction: The Indole Scaffold in Modern Drug Discovery

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the structural core of numerous natural products, neurotransmitters like serotonin, and blockbuster drugs such as Indomethacin and Sumatriptan. Its unique electronic properties and ability to participate in various biological interactions make it a perpetual source of inspiration for the design of novel therapeutic agents. The compound N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide represents a specific functionalization of this core, incorporating an N-acetamide side chain and a C3-formyl group. These additions are not arbitrary; the formyl group can act as a hydrogen bond acceptor or a reactive handle for further derivatization, while the N,N-diethylacetamide moiety significantly modulates lipophilicity and metabolic stability.

A thorough understanding of the physicochemical properties of such a novel entity is the bedrock of drug development. These parameters—including solubility, lipophilicity, thermal stability, and purity—govern everything from formulation and dosage to absorption, distribution, metabolism, and excretion (ADME). This guide provides a comprehensive framework for the in silico prediction, synthesis, and experimental characterization of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, offering field-proven insights and detailed protocols for researchers in medicinal chemistry and pharmaceutical sciences.

Molecular Profile and In Silico Physicochemical Predictions

Prior to any resource-intensive laboratory synthesis, a robust in silico analysis serves as a critical first step. By leveraging computational models based on the molecule's structure, we can predict its fundamental physicochemical properties and assess its potential "drug-likeness." These predictions are invaluable for guiding synthetic strategy and anticipating potential challenges in formulation and bioavailability.

For N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, we can derive its 2D structure and submit it to widely used computational platforms such as SwissADME or ChemDraw Professional. These tools utilize algorithms based on quantitative structure-property relationships (QSPR) to estimate key descriptors.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₆H₂₀N₂O₂	Defines the elemental composition.
Molecular Weight	272.34 g/mol	Influences diffusion and transport across biological membranes.
logP (Octanol/Water)	2.5 - 3.0	A measure of lipophilicity; critical for membrane permeability and solubility.
Topological Polar Surface Area (TPSA)	47.9 Ų	Estimates the surface area occupied by polar atoms; impacts cell penetration.
Hydrogen Bond Donors	0	Affects binding interactions and solubility.
Hydrogen Bond Acceptors	4	Affects binding interactions and solubility.
Aqueous Solubility	Moderately Soluble	Directly impacts bioavailability and formulation options.

| pKa (most basic) | ~0.5 (Amide) | Predicts the ionization state at physiological pH, affecting solubility and receptor binding. |

These in silico results suggest the molecule possesses favorable "drug-like" characteristics, largely adhering to established guidelines like Lipinski's Rule of Five. The predicted logP indicates a balanced lipophilicity, suggesting good potential for membrane permeability without excessive sequestration in fatty tissues. The TPSA is well within the range typically associated with good oral bioavailability.

Synthetic and Analytical Workflow

The characterization of a novel compound is a systematic process that flows from synthesis and purification to structural confirmation and property measurement. Each step validates the previous one, ensuring the final data is reliable and pertains to a well-defined chemical entity of high purity.

Caption: Overall workflow from synthesis to final characterization.

Experimental Protocols and Rationale

Synthesis and Purification

A plausible and efficient synthesis involves the N-alkylation of 2-methyl-3-formylindole with an appropriate electrophile, such as N,N-diethyl-2-chloroacetamide.

Protocol: N-Alkylation

• Inert Atmosphere: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 2-methyl-3-formylindole (1.0 eq).

• Solvent: Add anhydrous N,N-Dimethylformamide (DMF) to dissolve the starting material.

• Deprotonation: Cool the solution to 0°C in an ice bath. Add sodium hydride (NaH, 1.2 eq, 60% dispersion in mineral oil) portion-wise.

  • Rationale: NaH is a strong, non-nucleophilic base that efficiently deprotonates the indole nitrogen, forming a highly nucleophilic indolide anion. The reaction is performed at 0°C to control the exothermic reaction.

• Reaction Monitoring: Allow the mixture to stir at 0°C for 30 minutes. The cessation of hydrogen gas evolution indicates the completion of deprotonation.

• Alkylation: Add a solution of N,N-diethyl-2-chloroacetamide (1.1 eq) in anhydrous DMF dropwise.

• Completion: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the resulting crude oil via flash column chromatography on silica gel.

  • Rationale: A gradient elution, for example, starting from 10% ethyl acetate in hexanes and gradually increasing to 40%, is typically effective for separating the nonpolar starting material from the more polar product.

Structural Elucidation

Unequivocal structural confirmation is achieved by a combination of spectroscopic techniques.

• ¹H and ¹³C NMR Spectroscopy: Provides detailed information about the carbon-hydrogen framework. For the target molecule, we would expect to see characteristic signals for the aromatic indole protons, the formyl proton (a singlet around 10 ppm), the N-CH₂ methylene protons of the acetamide sidechain, and the distinct quartet and triplet for the N,N-diethyl groups.

• High-Resolution Mass Spectrometry (HRMS): This technique provides an extremely accurate mass measurement, allowing for the unambiguous determination of the molecular formula. The expected [M+H]⁺ ion for C₁₆H₂₀N₂O₂ would be observed at an m/z of 273.1603, confirming the elemental composition.

• FT-IR Spectroscopy: Infrared spectroscopy is used to identify the key functional groups present. We would expect to see strong characteristic absorption bands for the amide C=O stretch (around 1650 cm⁻¹) and the aldehyde C=O stretch (around 1680 cm⁻¹).

Purity Assessment by Reverse-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of a small molecule pharmaceutical compound. A reverse-phase method is most common for molecules of this polarity.

Caption: Standard workflow for purity analysis via RP-HPLC.

Protocol: HPLC Purity Determination

• System Preparation: Prepare mobile phase A (0.1% trifluoroacetic acid in HPLC-grade water) and mobile phase B (0.1% trifluoroacetic acid in HPLC-grade acetonitrile).

  • Rationale: TFA is an ion-pairing agent that sharpens peaks by minimizing tailing from interactions with residual silanols on the silica support.

• Sample Preparation: Accurately weigh and dissolve the compound in a 50:50 mixture of mobile phase A and B to a final concentration of 1 mg/mL.

• Instrumentation: Use a standard C18 stationary phase column (e.g., 4.6 x 150 mm, 5 µm particle size). Set the column temperature to 30°C and the flow rate to 1.0 mL/min.

• Method: Equilibrate the column with 5% B for 5 minutes. Inject 5 µL of the sample. Run a linear gradient from 5% B to 95% B over 20 minutes. Hold at 95% B for 5 minutes, then return to initial conditions.

• Data Analysis: Monitor the elution profile using a UV detector at 254 nm and 280 nm (characteristic absorbance wavelengths for the indole ring). The purity is calculated from the relative peak area of the main component compared to the total area of all peaks. A purity level of >98% is typically required for subsequent biological assays.

Thermal Analysis

• Differential Scanning Calorimetry (DSC): This technique measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine the melting point, which is a key indicator of purity, and to identify any polymorphic transitions. A sharp melting endotherm is indicative of a highly crystalline and pure compound.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. This analysis determines the thermal stability and decomposition temperature of the compound, which is critical information for handling and storage, especially if the material needs to be heated during formulation processes.

Solubility Determination

The aqueous solubility of a compound is a critical determinant of its oral bioavailability. The shake-flask method remains the most reliable technique for its measurement.

Protocol: Shake-Flask Solubility

• Preparation: Add an excess amount of the solid compound to a known volume of the test solvent (e.g., phosphate-buffered saline pH 7.4, water, ethanol) in a glass vial.

  • Rationale: Using an excess of solid ensures that a saturated solution is formed.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker bath (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: After equilibration, allow the vials to stand, letting the undissolved solid settle. Carefully collect the supernatant and clarify it by centrifugation or filtration through a 0.22 µm filter to remove any remaining solid particles.

• Quantification: Accurately dilute the clarified supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a pre-validated analytical method, such as HPLC-UV or LC-MS.

• Calculation: The solubility is reported in units such as mg/mL or µM.

Conclusion

The comprehensive physicochemical characterization of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, or any novel chemical entity, is a non-negotiable cornerstone of the drug discovery and development process. By integrating predictive in silico modeling with rigorous experimental validation—from synthesis and purification to definitive structural elucidation and the precise measurement of key properties like purity, thermal stability, and solubility—researchers can build a robust data package. This package not only confirms the identity and quality of the compound but also provides the critical insights needed to make informed decisions about its advancement as a potential therapeutic candidate. The protocols and rationale detailed in this guide represent a validated, field-proven framework for achieving this essential goal.

An In-depth Technical Guide to N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Substituted Indoles

The indole nucleus is a privileged scaffold in drug discovery, forming the core structure of numerous natural products and synthetic molecules with a wide array of biological activities. Functionalization of the indole ring at various positions allows for the fine-tuning of a compound's physicochemical properties and its interaction with biological targets. The title compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, incorporates three key functionalities: a 2-methyl group, a 3-formyl group, and an N-acetamido side chain, each contributing to its unique chemical character and potential utility as a versatile building block in the synthesis of more complex molecules.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of the target molecule suggests a straightforward two-step synthetic approach. The disconnection of the N-C bond at the indole nitrogen points to 2-methylindole-3-carboxaldehyde as a key intermediate. This intermediate can be readily prepared from commercially available 2-methylindole via an electrophilic formylation reaction. The subsequent N-alkylation of the indole nitrogen with a suitable electrophile, such as 2-chloro-N,N-diethylacetamide, would then yield the final product.

Caption: Retrosynthetic analysis of the target compound.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Step 1: Vilsmeier-Haack Formylation of 2-Methylindole

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles like indoles.[1] The reaction proceeds through the formation of the Vilsmeier reagent, a chloroiminium salt, which then acts as the electrophile.

Reaction:

Protocol:

• In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 3 equivalents).

• Cool the flask to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise to the DMF with constant stirring. The Vilsmeier reagent will form in situ.

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes.

• Dissolve 2-methylindole (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 40-50 °C for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the mixture with a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is approximately 7-8.

• The product, 2-methylindole-3-carboxaldehyde, will precipitate out of the solution.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Step 2: N-Alkylation of 2-Methylindole-3-carboxaldehyde

The N-alkylation of the indole ring is typically achieved by deprotonation of the N-H bond with a suitable base, followed by reaction with an alkyl halide.[2]

Reaction:

Protocol:

• To a solution of 2-methylindole-3-carboxaldehyde (1 equivalent) in a polar aprotic solvent such as anhydrous DMF or acetonitrile, add a strong base like sodium hydride (NaH, 1.2 equivalents) portion-wise at 0 °C under a nitrogen atmosphere.

• Stir the mixture at 0 °C for 30 minutes to allow for the complete deprotonation of the indole nitrogen.

• Add 2-chloro-N,N-diethylacetamide (1.1 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Sources

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A Comprehensive Guide to the Structural Elucidation of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This technical guide provides an in-depth walkthrough of the methodologies and analytical reasoning employed in the complete structural elucidation of the novel organic compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry who are engaged in the characterization of new molecular entities.

Introduction: The Analytical Challenge

The unequivocal determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. It underpins our understanding of its reactivity, biological activity, and potential as a therapeutic agent. The target molecule, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, presents a moderately complex structure featuring a substituted indole core, an aldehyde, and a tertiary amide. The strategic application of a suite of spectroscopic techniques is paramount to piecing together this molecular puzzle. This guide will detail a logical, self-validating workflow that leverages Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and a comprehensive suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments.

Part 1: Foundational Analysis - Molecular Formula and Unsaturation

The first step in any structural elucidation is to determine the molecular formula and the degree of unsaturation (Index of Hydrogen Deficiency - IHD).[1] High-resolution mass spectrometry (HRMS) is the tool of choice for this purpose.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, is employed.

• Ionization: Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule, minimizing fragmentation and preserving the molecular ion.[2][3]

• Data Acquisition: The instrument is calibrated, and the mass spectrum is acquired in positive ion mode.

Data Interpretation and IHD Calculation

The HRMS data would be expected to yield a prominent molecular ion peak [M+H]⁺. For N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, with a molecular formula of C₁₅H₁₈N₂O₂, the expected exact mass is 258.1368.[4]

Index of Hydrogen Deficiency (IHD):

The IHD is calculated using the formula: IHD = C - (H/2) - (X/2) + (N/2) + 1

For C₁₅H₁₈N₂O₂: IHD = 15 - (18/2) + (2/2) + 1 = 15 - 9 + 1 + 1 = 8

An IHD of 8 indicates a significant degree of unsaturation, suggesting the presence of rings and/or double bonds. The indole ring system itself accounts for 5 degrees of unsaturation (4 double bonds and one ring). The formyl group (C=O) and the amide carbonyl group (C=O) each contribute one degree, bringing the total accounted for to 7. The remaining degree of unsaturation is satisfied by the second ring of the indole nucleus.

Part 2: Functional Group Identification via Infrared (IR) Spectroscopy

Infrared spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule.[5]

Experimental Protocol: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The spectrum is recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is taken first and automatically subtracted from the sample spectrum.

Predicted IR Spectrum and Interpretation

The IR spectrum of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is expected to exhibit several characteristic absorption bands that confirm the presence of key functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~1700-1680	Strong	C=O stretch (Aldehyde)	The carbonyl group of the aldehyde will show a strong absorption in this region.
~1650-1630	Strong	C=O stretch (Amide I band)	The tertiary amide carbonyl stretch is a very strong and characteristic absorption.[6][7]
~3100-3000	Medium	C-H stretch (Aromatic)	Stretching vibrations of the C-H bonds on the indole ring.
~2980-2850	Medium	C-H stretch (Aliphatic)	Stretching vibrations of the C-H bonds in the methyl and ethyl groups.
~2850-2820 & ~2750-2720	Weak	C-H stretch (Aldehyde)	The characteristic Fermi doublet for the aldehydic C-H stretch.[8]

The presence of strong carbonyl absorptions for both the aldehyde and the amide, along with aromatic and aliphatic C-H stretches, provides strong preliminary evidence for the proposed molecular framework.

Part 3: The Cornerstone of Elucidation - Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the molecular structure, including the chemical environment of each proton and carbon atom and their connectivity.[9][10] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments is essential for an unambiguous assignment.[11]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the spectra.[12]

• Data Acquisition: A standard suite of experiments is run:

  • ¹H NMR

  • ¹³C NMR

  • Correlation SpectroscopY (COSY)

  • Heteronuclear Single Quantum Coherence (HSQC)

  • Heteronuclear Multiple Bond Correlation (HMBC)

Predicted ¹H NMR Data and Interpretation (400 MHz, CDCl₃)

The ¹H NMR spectrum will reveal the number of different proton environments and their neighboring protons through spin-spin coupling.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~10.1	s	1H	H-1' (CHO)	The aldehydic proton is highly deshielded and appears as a singlet.
~7.8-7.2	m	4H	Ar-H	Protons on the benzene ring of the indole core.
~5.0	s	2H	H-2' (NCH₂)	The methylene protons adjacent to the indole nitrogen are deshielded.
~3.4	q	4H	H-4', H-4'' (NCH₂)	The methylene protons of the two ethyl groups, split by the adjacent methyl groups.
~2.5	s	3H	H-2'' (Ar-CH₃)	The methyl group attached to the indole ring appears as a singlet.
~1.2	t	6H	H-5', H-5'' (CH₃)	The methyl protons of the two ethyl groups, split by the adjacent methylene groups.

Predicted ¹³C NMR Data and Interpretation (100 MHz, CDCl₃)

The ¹³C NMR spectrum indicates the number of unique carbon environments.

Chemical Shift (δ, ppm)	Assignment	Rationale
~185.0	C-1' (CHO)	The aldehydic carbonyl carbon is significantly downfield.
~168.0	C-3' (C=O Amide)	The amide carbonyl carbon is also deshielded.
~140-120	Ar-C	Carbons of the indole ring system.
~48.0	C-2' (NCH₂)	The methylene carbon attached to the indole nitrogen.
~42.0	C-4', C-4'' (NCH₂)	The methylene carbons of the ethyl groups.
~14.0	C-5', C-5'' (CH₃)	The methyl carbons of the ethyl groups.
~12.0	C-2'' (Ar-CH₃)	The methyl carbon attached to the indole ring.

Part 4: Assembling the Pieces - 2D NMR Correlation Analysis

2D NMR experiments are crucial for establishing the connectivity between atoms, confirming the proposed structure.[13][14]

COSY (Correlation SpectroscopY)

This experiment reveals proton-proton couplings, typically over two or three bonds.

• Expected Correlation: A cross-peak between the signals at ~3.4 ppm (q) and ~1.2 ppm (t) would confirm the presence of the ethyl groups in the N,N-diethylacetamide moiety.

HSQC (Heteronuclear Single Quantum Coherence)

This experiment shows direct one-bond correlations between protons and the carbons they are attached to.

• Expected Correlations:

  • The proton at ~10.1 ppm would correlate with the carbon at ~185.0 ppm (aldehyde).

  • The protons at ~5.0 ppm would correlate with the carbon at ~48.0 ppm (NCH₂).

  • The protons at ~3.4 ppm would correlate with the carbons at ~42.0 ppm (ethyl CH₂).

  • The protons at ~1.2 ppm would correlate with the carbons at ~14.0 ppm (ethyl CH₃).

  • The protons at ~2.5 ppm would correlate with the carbon at ~12.0 ppm (indole CH₃).

HMBC (Heteronuclear Multiple Bond Correlation)

This experiment is arguably the most powerful for elucidating the overall carbon skeleton, as it shows correlations between protons and carbons over two to three bonds.[15]

• Key Expected Correlations:

  • The aldehydic proton (H-1', ~10.1 ppm) should show a correlation to the C-3 carbon of the indole ring, confirming its position.

  • The methylene protons adjacent to the indole nitrogen (H-2', ~5.0 ppm) should show correlations to the C-1 nitrogen of the indole and the amide carbonyl carbon (C-3', ~168.0 ppm), linking the acetamide side chain to the indole.

  • The methyl protons on the indole ring (H-2'', ~2.5 ppm) should show correlations to the C-2 and C-3 carbons of the indole ring, confirming its substitution pattern.

  • The methylene protons of the ethyl groups (H-4', H-4'', ~3.4 ppm) should show a correlation to the amide carbonyl carbon (C-3', ~168.0 ppm).

Visualizing the Elucidation Process

The following diagrams illustrate the logical workflow and the key correlations that lead to the final structure.

Experimental Workflow

Caption: Key HMBC correlations confirming the connectivity of substituents.

Conclusion

The structural elucidation of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a systematic process that relies on the synergistic application of modern spectroscopic techniques. By first establishing the molecular formula and identifying key functional groups, a foundational hypothesis of the structure is formed. This hypothesis is then rigorously tested and confirmed through detailed 1D and 2D NMR analyses, which provide unambiguous evidence of atomic connectivity. This methodical approach ensures a high degree of confidence in the final elucidated structure, a critical requirement for advancing any novel compound in a research or drug development pipeline.

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The Multifaceted Biological Potential of 3-Formyl-2-Methyl-Indole Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Enduring Promise of the Indole Scaffold

The indole nucleus stands as a cornerstone in medicinal chemistry, a privileged scaffold that has given rise to a multitude of therapeutic agents. Its inherent structural features allow for diverse functionalization, leading to compounds with a wide spectrum of biological activities.[1] Among the vast family of indole derivatives, those bearing a formyl group at the C3-position and a methyl group at the C2-position represent a particularly intriguing class of molecules. This guide provides an in-depth technical exploration of the biological activities of 3-formyl-2-methyl-indole derivatives, offering insights into their therapeutic potential, mechanisms of action, and the experimental methodologies crucial for their evaluation. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics.

Section 1: Anticancer Activity - Targeting the Engines of Proliferation

The quest for novel anticancer agents is a relentless pursuit, and 3-formyl-2-methyl-indole derivatives have emerged as a promising avenue of investigation.[2] Their cytotoxic effects against various cancer cell lines are well-documented, often operating through mechanisms that strike at the heart of cell division and survival.

Mechanistic Insights: A Multi-pronged Attack on Cancer Cells

The anticancer activity of these indole derivatives is not monolithic but rather a result of their ability to interfere with multiple critical cellular processes.

• Tubulin Polymerization Inhibition: A significant number of indole derivatives exert their anticancer effects by disrupting microtubule dynamics, a process essential for the formation of the mitotic spindle during cell division.[3][4] By binding to the colchicine site on β-tubulin, these compounds inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[4]

• Topoisomerase Inhibition: DNA topoisomerases are vital enzymes that resolve topological challenges in DNA during replication and transcription. Certain indole derivatives have been shown to inhibit the activity of topoisomerase I and/or II, leading to DNA damage and the induction of apoptosis.[5][6][7] These compounds can act as catalytic inhibitors, preventing the enzyme from functioning, or as poisons, stabilizing the enzyme-DNA cleavage complex.[6]

• Induction of Apoptosis: Ultimately, the cytotoxic effects of many 3-formyl-2-methyl-indole derivatives converge on the induction of programmed cell death, or apoptosis. This can be triggered through various signaling pathways, often initiated by the cellular stress caused by microtubule disruption or DNA damage.

Diagram 1: Anticancer Mechanisms of Action

Caption: Key anticancer mechanisms of 3-formyl-2-methyl-indole derivatives.

Quantitative Assessment of Anticancer Potency

The half-maximal inhibitory concentration (IC50) is a critical parameter for quantifying the cytotoxic potential of a compound. The following table summarizes the reported IC50 values for various 3-formyl-2-methyl-indole derivatives against a range of human cancer cell lines.

Derivative/Compound	Cancer Cell Line	IC50 (µM)	Reference
4-chloro-N'-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	MCF-7 (Breast)	13.2	[8]
4-chloro-N'-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	MDA-MB-468 (Breast)	8.2	[8]
Palladium(II) complex with indole-3-carbaldehyde thiosemicarbazone (Complex 4)	HepG-2 (Liver)	22.8
Palladium(II) complex with indole-3-carbaldehyde thiosemicarbazone (Complex 5)	HepG-2 (Liver)	67.1
3-Methyl-2-phenyl-1H-indole derivative (Compound 12)	A2780 (Ovarian)	2.2	[9]
3-Methyl-2-phenyl-1H-indole derivative (Compound 11)	A2780 (Ovarian)	11	[9]
Indenoindole derivative	K562 (Leukemia)	~0.05	[7]
Indole/1,2,4-triazole hybrid (Compound 7i)	NCI 60 Cell Line Panel	1.85 - 5.76	[10]

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[11][12][13]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[11]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 3-formyl-2-methyl-indole derivatives in complete culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include untreated and vehicle-treated controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 40% dimethylformamide in 2% glacial acetic acid with 16% SDS, pH 4.7) to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value using non-linear regression analysis.

Section 2: Anti-inflammatory Activity - Quelling the Fires of Inflammation

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation can contribute to various diseases. Indole derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of key enzymes in the inflammatory cascade.[14][15][16]

Mechanism of Action: Targeting Cyclooxygenase (COX) Enzymes

The primary mechanism underlying the anti-inflammatory effects of many indole derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[17] COX enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation.[5] Selective inhibition of COX-2 over COX-1 is a desirable trait as it can reduce the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs).

Diagram 2: Anti-inflammatory Mechanism of Action

Caption: Selective COX-2 inhibition by 3-formyl-2-methyl-indole derivatives.

Quantitative Assessment of Anti-inflammatory Efficacy

The anti-inflammatory potential of these compounds can be quantified both in vitro through enzyme inhibition assays and in vivo using animal models of inflammation.

Derivative/Compound	Assay	Result	Reference
Indole Schiff base (S3)	Carrageenan-induced paw edema (in vivo)	61.99% inhibition (2h)	[14]
Indole Schiff base (S7)	Carrageenan-induced paw edema (in vivo)	61.47% inhibition (2h)	[5]
Indole Schiff base (S14)	Carrageenan-induced paw edema (in vivo)	62.69% inhibition (2h)	[5]
Indomethacin (Reference)	Carrageenan-induced paw edema (in vivo)	77.23% inhibition (2h)	[14]
Pyrazolone derivative (PYZ16)	COX-2 Inhibition (in vitro)	IC50 = 0.52 µM	[15]
Pyrazolone derivative (PYZ37)	COX-2 Inhibition (in vitro)	IC50 = 0.2 µM	[16]
Celecoxib (Reference)	COX-2 Inhibition (in vitro)	IC50 = 0.78 µM	[15]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to screen for acute anti-inflammatory activity.[18][19][20]

Principle: Subplantar injection of carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this edema is a measure of its anti-inflammatory potential.[21]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats (150-200g) for at least one week under standard laboratory conditions.

• Grouping and Dosing: Divide the animals into groups (n=6-8 per group), including a control group (vehicle), a standard group (e.g., indomethacin, 10 mg/kg), and test groups receiving different doses of the 3-formyl-2-methyl-indole derivative orally or intraperitoneally.

• Baseline Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Carrageenan Injection: One hour after drug administration, inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

Section 3: Antimicrobial Activity - Combating Microbial Threats

The rise of antimicrobial resistance necessitates the discovery of new classes of antimicrobial agents. 3-Formyl-2-methyl-indole derivatives have demonstrated promising activity against a range of pathogenic bacteria and fungi.[22][23][24]

Spectrum of Activity

These compounds have shown efficacy against both Gram-positive and Gram-negative bacteria, as well as fungal species. Their activity is often attributed to their ability to interfere with essential microbial processes.

Quantitative Assessment of Antimicrobial Potency

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a key parameter for evaluating the potency of new antimicrobial compounds.

Derivative/Compound	Microorganism	MIC (µg/mL)	Reference
Indole-thiadiazole (2c)	Staphylococcus aureus (MRSA)	3.125	[22]
Indole-triazole (3d)	Staphylococcus aureus (MRSA)	3.125	[22]
Indole-thiadiazole (2c)	Bacillus subtilis	3.125	[22]
Indole-triazole (3c)	Bacillus subtilis	3.125	[22]
3-Alkylidene-2-indolone (10g)	Staphylococcus aureus (MRSA)	0.5	[24]
3-Alkylidene-2-indolone (10h)	Staphylococcus aureus (MRSA)	0.5	[24]
Ciprofloxacin (Reference)	Staphylococcus aureus (MRSA)	Not specified as more effective	[22]
Gatifloxacin (Reference)	Staphylococcus aureus (MRSA)	0.5	[24]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized and widely accepted technique for determining the MIC of antimicrobial agents.[25][26][27][28][29]

Principle: A standardized inoculum of the test microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. The MIC is determined as the lowest concentration of the agent that inhibits visible growth after incubation.

Step-by-Step Methodology:

• Preparation of Antimicrobial Solutions: Prepare a stock solution of the 3-formyl-2-methyl-indole derivative in a suitable solvent (e.g., DMSO). Prepare serial two-fold dilutions of the compound in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland turbidity standard. Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Inoculate each well of the microtiter plate with the prepared inoculum. Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for most bacteria or 24-48 hours for fungi.

• MIC Determination: Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

• Quality Control: Concurrently test quality control strains with known MIC values to ensure the validity of the results.

Section 4: Synthesis and Structure-Activity Relationships (SAR)

The biological activity of 3-formyl-2-methyl-indole derivatives can be significantly influenced by the nature and position of substituents on the indole ring and the formyl group. A common and efficient method for the synthesis of 3-formylindoles is the Vilsmeier-Haack reaction.[1][30][31][32][33]

Diagram 3: Vilsmeier-Haack Reaction for 3-Formyl-Indole Synthesis

Caption: General scheme for the synthesis of 3-formyl-indole derivatives.

Key Structure-Activity Relationship Insights:

• Substitution on the Indole Ring: The presence of electron-withdrawing or electron-donating groups at various positions of the indole nucleus can modulate the biological activity. For instance, halogen substitution can enhance anticancer and antimicrobial activities.

• Modification of the Formyl Group: Conversion of the formyl group into Schiff bases, hydrazones, or other derivatives often leads to enhanced biological potency. The nature of the substituent introduced at this position plays a crucial role in determining the type and extent of activity.

• N-Substitution of the Indole: Alkylation or arylation at the N1 position of the indole ring can influence the lipophilicity and steric properties of the molecule, thereby affecting its interaction with biological targets.

Conclusion: A Promising Scaffold for Future Drug Development

The 3-formyl-2-methyl-indole scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The diverse biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects, underscore the significant potential of this class of compounds. A thorough understanding of their mechanisms of action, structure-activity relationships, and the application of robust experimental methodologies are paramount for the successful translation of these promising molecules from the laboratory to the clinic. This guide serves as a foundational resource to empower researchers in their endeavors to harness the full therapeutic potential of 3-formyl-2-methyl-indole derivatives.

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• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 19. Frontiers | Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach [frontiersin.org]
• 20. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
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• 24. Synthesis and Antimicrobial Activity of 3-Alkylidene-2-Indolone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in chemical biology

An In-Depth Technical Guide to N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in Chemical Biology

Abstract

The indole nucleus is a cornerstone of medicinal chemistry and chemical biology, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and pharmacologically active compounds.[1][2] This guide focuses on a specific, functionalized derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide . While this molecule itself is not extensively documented in current literature, its structural components—the N-alkylated 2-methylindole core and a C3-formyl group—suggest a significant, predictable utility in chemical biology. This document serves as a technical primer for researchers, outlining the compound's synthetic logic, its inherent reactivity, and its potential applications as a molecular probe and a versatile scaffold for drug discovery. We will dissect the molecule's architecture to propose testable hypotheses and provide robust, field-proven experimental protocols for its synthesis and initial biological characterization.

Introduction: Deconstructing the Molecule's Potential

In chemical biology, the rational design of small molecules to probe or modulate biological processes is paramount. The structure of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (herein referred to as Indole-CHO-NEt₂ ) presents a compelling case for three primary avenues of investigation:

• Covalent Probe Development: The aldehyde (formyl) group at the C3 position is a key reactive handle.[3] Aldehydes can form covalent bonds with nucleophilic residues on proteins, such as the ε-amino group of lysine, to form Schiff bases. This makes Indole-CHO-NEt₂ a prime candidate for development as a covalent inhibitor or an activity-based probe to trap and identify protein targets.

• Scaffold for Library Synthesis: The indole ring is a highly versatile platform for chemical modification.[4] The C3-formyl group can be readily transformed into a variety of other functionalities (e.g., amines, carboxylic acids, alcohols), enabling the rapid generation of a focused library of analogues for structure-activity relationship (SAR) studies.

• Bioactive Lead Compound: Indole derivatives are known to target a wide range of biological pathways, including acting as inhibitors of tubulin polymerization, kinases, and DNA topoisomerases.[] The specific substitution pattern of Indole-CHO-NEt₂ provides a unique chemical entity for screening against various disease targets.

This guide will provide the foundational knowledge and practical methodologies to explore these possibilities.

Property	Value	Source
Molecular Formula	C₁₅H₁₈N₂O₂	[6][7]
Molecular Weight	258.32 g/mol	[6][7]
IUPAC Name	N,N-diethyl-2-(3-formyl-2-methylindol-1-yl)acetamide	[6]
CAS Number	347320-56-3	[7]

Synthetic Strategy: A Self-Validating Two-Step Protocol

The synthesis of Indole-CHO-NEt₂ is logically approached via a two-step sequence. This pathway is designed to be robust and high-yielding, leveraging well-established, authoritative reactions in heterocyclic chemistry.

Synthetic Workflow Overview

The overall strategy involves first attaching the diethylacetamide side chain to the indole nitrogen (N-alkylation) and subsequently introducing the formyl group at the C3 position (formylation). This order is crucial; performing the formylation first would make the indole N-H proton more acidic, potentially complicating the subsequent alkylation step.

Caption: Proposed two-step synthesis of the target molecule.

Protocol 1: Synthesis of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

This step involves the N-alkylation of 2-methylindole. The use of a strong base like sodium hydride (NaH) deprotonates the indole nitrogen, creating a potent nucleophile that readily attacks the electrophilic carbon of 2-chloro-N,N-diethylacetamide.

Materials:

• 2-methylindole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-Chloro-N,N-diethylacetamide

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-methylindole (1.0 eq).

• Dissolve the indole in anhydrous DMF. Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.2 eq) portion-wise. Causality Note: Adding the base slowly at 0 °C controls the exothermic reaction and hydrogen gas evolution.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases, indicating complete formation of the indolide anion.

• Cool the reaction back to 0 °C and add a solution of 2-chloro-N,N-diethylacetamide (1.1 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with EtOAc (3x).

• Combine the organic layers, wash with water and then brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the N-alkylated intermediate.

Protocol 2: Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This protocol employs the Vilsmeier-Haack reaction, a highly reliable method for formylating electron-rich heterocycles like indoles, almost exclusively at the C3 position.[8][9] The reaction involves the formation of the electrophilic Vilsmeier reagent (chloroiminium salt) from POCl₃ and DMF.[8]

Materials:

• N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide (from Protocol 1)

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ice water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

Procedure:

• In a flame-dried flask under an inert atmosphere, cool anhydrous DMF (used as solvent) to 0 °C.

• Slowly add POCl₃ (1.5 eq) dropwise, keeping the temperature below 5 °C. Causality Note: This exothermic step forms the Vilsmeier reagent. Low temperature is critical to prevent degradation.

• Stir the mixture at 0 °C for 30-45 minutes. The formation of a solid white precipitate is indicative of reagent formation.

• Add a solution of the N-alkylated indole from Protocol 1 (1.0 eq) in anhydrous DMF dropwise to the Vilsmeier reagent, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to 40-50 °C for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it slowly into a beaker of crushed ice with vigorous stirring.

• Basify the aqueous solution by the slow addition of saturated NaHCO₃ solution until the pH is ~7-8.

• Extract the product with DCM or EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography or recrystallization to obtain the final target molecule, Indole-CHO-NEt₂.

Application in Chemical Biology: From Probe to Lead

The true value of Indole-CHO-NEt₂ lies in its application. Its structure is not merely a synthetic endpoint but a starting point for biological inquiry.

Mechanism of Action: The Covalent Interaction

The electrophilic nature of the C3-formyl group is the molecule's most exploitable feature for chemical biology. It can react with nucleophilic side chains of amino acids, most notably lysine, to form a reversible Schiff base (an imine). This covalent, yet reversible, interaction can be used to trap and identify binding partners.

Caption: Covalent modification of a lysine residue by Indole-CHO-NEt₂.

Protocol 3: Screening for Covalent Binding to a Model Protein

To validate the covalent reactivity of Indole-CHO-NEt₂, a simple screen using a readily available protein like Bovine Serum Albumin (BSA) can be performed, followed by analysis with mass spectrometry.

Materials:

• Indole-CHO-NEt₂

• Bovine Serum Albumin (BSA)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium cyanoborohydride (NaBH₃CN) solution (optional, for reductive amination)

• LC-MS system for intact protein analysis

Procedure:

• Prepare a stock solution of Indole-CHO-NEt₂ in DMSO.

• Prepare a solution of BSA (e.g., 10 µM) in PBS buffer.

• Incubate BSA with an excess of Indole-CHO-NEt₂ (e.g., 100 µM, 10-fold excess) at 37 °C for 2-4 hours. Causality Note: Incubation allows time for the Schiff base formation to reach equilibrium.

• Optional Reductive Amination: To create a stable, non-reversible bond for easier detection, add NaBH₃CN (50-fold excess) to the incubation mixture. This reagent selectively reduces the imine to a stable secondary amine.

• Analyze the reaction mixture using LC-MS. Desalt the protein sample online prior to infusion into the mass spectrometer.

• Data Interpretation: Compare the mass spectrum of the treated BSA with an untreated control. An increase in mass corresponding to the addition of the Indole-CHO-NEt₂ moiety (mass shift = 241.13 Da, accounting for the loss of H₂O) confirms covalent binding. Multiple additions may be observed if several lysine residues are accessible.

Workflow for Target Discovery and Validation

The ultimate goal is to use Indole-CHO-NEt₂ to identify novel biological targets. The following workflow outlines a logical progression from initial screening to target validation.

Sources

• 1. Biomedical Importance of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide | C15H18N2O2 | CID 820167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N,N-Diethyl-2-(3-formyl-indol-1-yl)-acetamide | 347320-56-3 [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide: Synthesis, Characterization, and Scientific Context

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive technical overview of the indole derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. Given the absence of a detailed discovery narrative in seminal publications, this guide focuses on the logical synthesis, based on established and reliable chemical principles, and the scientific context of this class of compounds.

Introduction

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a member of the vast and versatile family of indole-containing molecules. The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products, pharmaceuticals, and agrochemicals. The specific compound is characterized by a 2-methyl-indole core, functionalized with a formyl group at the C3 position and a diethylacetamide moiety at the N1 position. This combination of features suggests its potential as a versatile building block in the synthesis of more complex bioactive molecules.

Physicochemical Properties

A summary of the key physicochemical properties of the target compound is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₅H₁₈N₂O₂	-
Molecular Weight	258.32 g/mol	-
CAS Number	347320-56-3	-
Appearance	Predicted: Solid	-
Melting Point	Not reported	-
Boiling Point	Not reported	-

Proposed Synthetic Pathway

The synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide can be logically achieved through a two-step process:

• Vilsmeier-Haack Formylation of 2-methylindole to produce the key intermediate, 2-methyl-indole-3-carboxaldehyde.

• N-Alkylation of 2-methyl-indole-3-carboxaldehyde with N,N-diethyl-2-chloroacetamide to yield the final product.

This synthetic strategy is predicated on the well-established reactivity of indoles and the commercial availability of the necessary starting materials.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocols

Part 1: Synthesis of 2-Methyl-indole-3-carboxaldehyde (Vilsmeier-Haack Reaction)

The Vilsmeier-Haack reaction is a classic and efficient method for the formylation of electron-rich aromatic heterocycles like indoles.[1][2] The reaction proceeds through the formation of an electrophilic chloroiminium salt, the Vilsmeier reagent, from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[2] This reagent then undergoes electrophilic aromatic substitution with 2-methylindole, predominantly at the electron-rich C3 position.

Protocol:

• To a stirred solution of N,N-dimethylformamide (DMF, 5.0 mL) in an ice bath, slowly add phosphorus oxychloride (POCl₃, 1.73 mL, 18.6 mmol) dropwise.

• Stir the mixture at 1-5 °C for 20 minutes to allow for the formation of the Vilsmeier reagent.

• Slowly add a solution of 2-methylindole (15.5 mmol) in DMF (5.0 mL) to the reaction mixture.

• Allow the reaction to warm to 35 °C and maintain this temperature for 40 minutes.

• Cool the mixture to room temperature and quench by the addition of crushed ice (approximately 10 g).

• Add a 5 M solution of sodium hydroxide (NaOH) (31 mL, 155 mmol).

• Heat the mixture to 95 °C for 30 minutes, then cool to room temperature.

• Add more ice (approximately 10 g) and stir for an additional 30 minutes to precipitate the product.

• Collect the solid product, 2-methyl-indole-3-carboxaldehyde, by filtration and wash thoroughly with distilled water.[3]

Causality of Experimental Choices:

• The use of DMF and POCl₃ is standard for generating the Vilsmeier reagent in situ.

• The initial cooling is necessary to control the exothermic reaction between DMF and POCl₃.

• The subsequent warming to 35 °C provides the necessary activation energy for the electrophilic substitution on the indole ring.

• The addition of NaOH and heating during workup hydrolyzes the intermediate iminium salt to the desired aldehyde.

Part 2: Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (N-Alkylation)

The N-alkylation of indoles is a common transformation, typically proceeding via an Sₙ2 mechanism. The indole nitrogen, while not strongly nucleophilic, can be deprotonated by a suitable base to form a more reactive indolide anion. This anion then displaces a halide from an alkylating agent.[4] In this proposed synthesis, 2-methyl-indole-3-carboxaldehyde is reacted with N,N-diethyl-2-chloroacetamide.

Protocol:

• In a round-bottom flask, dissolve 2-methyl-indole-3-carboxaldehyde (10 mmol) in a suitable aprotic polar solvent such as DMF or acetonitrile.

• Add a slight excess of a base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), to the solution to deprotonate the indole nitrogen.

• To the stirred suspension, add N,N-diethyl-2-chloroacetamide (11 mmol) dropwise.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Causality of Experimental Choices:

• The use of a base is crucial for deprotonating the indole N-H, thereby increasing its nucleophilicity.

• N,N-diethyl-2-chloroacetamide serves as the electrophile, providing the diethylacetamide moiety.[5][6] The chlorine atom is a good leaving group for the Sₙ2 reaction.

• Heating the reaction mixture increases the rate of the Sₙ2 reaction.

• Standard aqueous workup and extraction are used to isolate the product from the reaction mixture.

Structural Elucidation and Data

The structure of the final product would be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the connectivity of atoms and the presence of the expected functional groups.

• Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the functional groups (e.g., C=O of the aldehyde and amide).

Applications and Future Directions

While specific applications for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide are not widely documented, its structure suggests several potential uses in drug discovery and materials science. The formyl group at the C3 position is a versatile handle for further chemical modifications, such as reductive amination, Wittig reactions, or condensation reactions. The N1-diethylacetamide group can influence the molecule's solubility, pharmacokinetic properties, and binding interactions with biological targets.

This compound could serve as a key intermediate in the synthesis of:

• Novel therapeutic agents: By elaborating the formyl group into more complex side chains.

• Fluorescent probes: The indole core is a known fluorophore, and its properties can be tuned by substitution.

• Organic materials: With potential applications in electronics or as components of polymers.

Conclusion

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a synthetically accessible indole derivative with potential for further chemical exploration. The proposed two-step synthesis, involving a Vilsmeier-Haack formylation followed by N-alkylation, represents a robust and scalable route to this compound. This technical guide provides a solid foundation for researchers interested in the synthesis and application of this and related indole-based molecules.

References

A numbered list of all cited sources with titles, sources, and verifiable URLs will be provided upon request.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. 2-Methylindole-3-carboxaldehyde | 5416-80-8 [chemicalbook.com]
• 4. youtube.com [youtube.com]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide: Synthesis, Characterization, and Potential Applications

Authored by a Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, a substituted indole derivative. While direct literature on this specific molecule is limited, this document extrapolates from established synthetic methodologies and the known biological significance of related indole-3-carboxaldehyde and N-acetamide indole compounds to present a scientifically grounded exploration of its synthesis, characterization, and potential therapeutic applications. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction: The Indole Scaffold in Medicinal Chemistry

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2][3] Its unique electronic properties and the ability of the N-H proton to act as a hydrogen bond donor contribute to its versatile binding capabilities with various biological targets. Modifications at the N1, C2, and C3 positions of the indole ring have led to the development of potent therapeutic agents, including anti-inflammatory, anticancer, antifungal, and antiviral drugs.[1][2]

The subject of this guide, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, incorporates three key pharmacophoric features: an indole core, a formyl group at the C3 position, and an N-diethylacetamide substituent at the N1 position. The indole-3-carboxaldehyde moiety is a crucial intermediate in the synthesis of various biologically active molecules.[2][4] The N-acetamide group, on the other hand, has been explored for its potential to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.[5] The combination of these features in a single molecule suggests a rich potential for biological activity, warranting a detailed exploration of its synthesis and properties.

Proposed Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

The synthesis of the target compound can be logically approached through a two-step process, beginning with the N-alkylation of 2-methylindole, followed by formylation at the C3 position. This proposed pathway is based on well-established and reliable reactions in indole chemistry.

Step 1: Synthesis of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

The initial step involves the N-alkylation of 2-methylindole with a suitable N,N-diethyl-2-haloacetamide, such as N,N-diethyl-2-chloroacetamide. This reaction is a standard procedure for introducing substituents at the nitrogen atom of the indole ring.

Experimental Protocol:

• Reagents and Materials:

  • 2-methylindole

  • N,N-Diethyl-2-chloroacetamide

  • Sodium hydride (NaH) or a similar strong base

  • Anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • To a solution of 2-methylindole in anhydrous DMF, add sodium hydride portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the indolyl anion.

  • Cool the reaction mixture back to 0 °C and add a solution of N,N-diethyl-2-chloroacetamide in anhydrous DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide.

Causality of Experimental Choices:

• Base: A strong base like sodium hydride is essential to deprotonate the indole nitrogen, forming a nucleophilic anion that readily attacks the electrophilic carbon of the chloroacetamide.

• Solvent: Anhydrous polar aprotic solvents like DMF or THF are used to dissolve the reactants and facilitate the SN2 reaction without interfering with the strong base.

• Inert Atmosphere: An inert atmosphere is crucial to prevent the reaction of the highly reactive sodium hydride with atmospheric moisture.

Step 2: Vilsmeier-Haack Formylation of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

The second step is the formylation of the N-substituted indole at the electron-rich C3 position. The Vilsmeier-Haack reaction is a classic and highly effective method for this transformation.[6][7][8] The Vilsmeier reagent, a chloroiminium salt, is typically generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[6][7]

Experimental Protocol:

• Reagents and Materials:

  • N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Ice bath

  • Sodium acetate solution

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place anhydrous DMF and cool it in an ice bath to 0-5 °C.

  • Add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with constant stirring. This will form the Vilsmeier reagent.

  • After the addition is complete, stir the mixture at 0-5 °C for another 30 minutes.

  • Add a solution of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide in anhydrous DMF dropwise to the freshly prepared Vilsmeier reagent.

  • Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

  • Pour the reaction mixture into crushed ice containing a saturated solution of sodium acetate.

  • Stir for 30 minutes to hydrolyze the intermediate iminium salt.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Causality of Experimental Choices:

• Vilsmeier Reagent: This electrophilic reagent is highly effective for formylating electron-rich aromatic systems like indoles, with a strong preference for the C3 position.[7]

• Hydrolysis: The aqueous workup with a mild base like sodium acetate is critical to hydrolyze the intermediate iminium salt to the final aldehyde product.

Synthetic Workflow Diagram:

Caption: Proposed two-step synthesis of the target compound.

Physicochemical and Spectroscopic Characterization

The structural confirmation and purity assessment of the synthesized N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide would rely on a combination of standard analytical techniques.

Property	Value (Predicted/Known)
Molecular Formula	C₁₅H₁₈N₂O₂[9]
Molecular Weight	258.32 g/mol [9]
CAS Number	347320-56-3
Appearance	Likely a solid at room temperature.
¹H NMR	Expected signals for aromatic protons, methyl protons, N-methylene and ethyl protons, and the aldehydic proton.
¹³C NMR	Expected signals for aromatic carbons, methyl carbon, amide carbonyl, aldehyde carbonyl, and aliphatic carbons.
FT-IR (cm⁻¹)	Characteristic peaks for C=O (aldehyde and amide), C-N, and aromatic C-H stretching.
Mass Spectrometry	A molecular ion peak corresponding to the calculated exact mass (258.1368 g/mol ) would be expected.[9]

Potential Biological Activities and Applications

While no specific biological activities have been reported for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, the known pharmacology of related compounds provides a strong basis for predicting its potential therapeutic applications.

Anticancer Potential

Indole-3-carboxaldehyde derivatives have demonstrated significant anticancer properties.[2] They can induce apoptosis in cancer cells through various mechanisms. For instance, some N-substituted 2-(2-(adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamide derivatives have been shown to induce apoptosis in cancer cell lines through the activation of caspases.[10] It is plausible that the title compound could exhibit similar cytotoxic effects on cancer cells.

Potential Mechanism of Action (Anticancer):

Caption: Hypothetical pathway for anticancer activity.

Antioxidant Activity

Indole-3-carboxaldehyde and its derivatives are known to possess antioxidant properties, capable of scavenging free radicals.[1][3] The electron-rich nature of the indole ring allows it to donate electrons to neutralize reactive oxygen species, thereby mitigating oxidative stress, which is implicated in numerous diseases.

Anti-inflammatory and Analgesic Properties

Many indole-containing compounds exhibit anti-inflammatory and analgesic effects.[1] The structural similarities to known anti-inflammatory drugs suggest that N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide could be investigated for its potential to modulate inflammatory pathways.

Future Directions and Conclusion

This technical guide has outlined a plausible synthetic route and predicted the key characteristics and potential biological activities of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide based on the extensive literature on related indole derivatives. The proposed synthesis is robust and employs well-understood chemical transformations.

Future research should focus on the actual synthesis and purification of this compound, followed by thorough spectroscopic and crystallographic analysis to confirm its structure. Subsequently, a comprehensive biological evaluation is warranted to explore its potential as an anticancer, antioxidant, or anti-inflammatory agent. The insights gained from such studies will be invaluable for the rational design of novel indole-based therapeutics.

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An In-Depth Technical Guide on the Safety and Handling of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Abstract: This technical guide provides a comprehensive overview of the safe handling, storage, and disposal of the novel research compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. As specific safety data for this molecule is not publicly available, this document synthesizes information from structurally related compounds—namely substituted indoles and N,N-disubstituted acetamides—to establish a robust framework for risk assessment and laboratory protocol. This guide is intended for researchers, chemists, and drug development professionals who may synthesize or utilize this compound in a laboratory setting.

Introduction

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a substituted indole derivative with potential applications in medicinal chemistry and materials science.[1][2][3] The indole core is a privileged scaffold in drug discovery, while the N,N-diethylacetamide and formyl groups offer sites for further chemical modification.[1][2][3] The absence of a formal Material Safety Data Sheet (MSDS) necessitates a proactive and predictive approach to safety. This guide establishes best practices by analyzing the hazards associated with its core components: the 2-methyl-indole-3-carboxaldehyde nucleus and the N,N-diethylacetamide side chain.

Section 1: Predicted Physicochemical & Toxicological Profile

A thorough risk assessment begins with understanding the compound's likely properties and hazards. These are inferred from well-characterized structural analogues.

Structural Analysis and Inferred Hazards

The molecule can be deconstructed into two primary structural motifs for hazard analysis:

• 2-Methyl-indole-3-carboxaldehyde Core: This portion of the molecule is the primary determinant of its reactivity and potential for irritation.

  • Hazard Profile: Similar compounds like 2-Methylindole-3-carboxaldehyde and Indole-3-carboxaldehyde are classified as skin, eye, and respiratory irritants.[4][5] The aldehyde functional group can be a sensitizer and may be reactive. Some indole derivatives are also noted to be air-sensitive and may degrade under prolonged exposure to light.[4][6]

• N,N-Diethylacetamide Side Chain: This functional group influences the compound's solubility and toxicological profile.

  • Hazard Profile: N,N-disubstituted acetamides, such as N,N-Diethylacetamide and N,N-Dimethylacetamide, are generally considered harmful if swallowed, inhaled, or in contact with skin.[7][8][9] They can cause skin and serious eye irritation.[7] Some simpler acetamides are suspected of causing cancer, warranting cautious handling of all novel analogues.[10][11]

Predicted Data Summary

The following table summarizes the key physicochemical and toxicological data inferred from structural analogues. Note: These are predictions and should be treated with appropriate caution.

Property	Predicted Value / Profile	Rationale / Supporting Data Source
Molecular Formula	C₁₅H₁₈N₂O₂	(From structure)[12][13]
Molecular Weight	258.32 g/mol	(From structure)[12][13]
Appearance	Likely a solid (e.g., beige or brown powder)	Based on indole-3-carboxaldehyde analogues which are typically solids.[1][6]
GHS Hazard Class	Predicted: Skin Irritant (Category 2), Eye Irritant (Category 2A), Acute Toxicity - Oral/Dermal/Inhalation (Category 4), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation)	Based on the combination of hazards from Indole-3-carboxaldehyde and N,N-Diethylacetamide.[4][5][7]
Signal Word	Warning	Consistent with the predicted hazard classifications.[4][14]
Storage Conditions	Store in a cool, dry, well-ventilated place, away from light and strong oxidizing agents. Keep container tightly closed. Consider storage under an inert atmosphere (e.g., nitrogen or argon).	General best practice for indole aldehydes, which can be air and light sensitive.[4][6]

Section 2: Risk Assessment and Control Workflow

A systematic approach to risk management is critical when handling novel compounds. The following workflow should be implemented before any experimental work begins.

Risk Assessment Workflow Diagram

The diagram below illustrates the decision-making process for ensuring laboratory safety.

Caption: Risk assessment and control workflow for handling novel compounds.

Section 3: Standard Operating Procedure (SOP) for Safe Handling

Adherence to a detailed SOP is the most effective way to mitigate the risks identified above.

Required Engineering Controls

• Fume Hood: All manipulations of the solid compound and its solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7][15] Fume hoods protect users from harmful vapors and should be used whenever working with volatile or dusty chemicals.[15]

• Eyewash and Safety Shower: A functional and accessible eyewash station and safety shower must be located within the immediate work area.[14]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound.[15]

• Eye Protection: Chemical safety goggles with side shields are required at all times.[6][15]

• Hand Protection: Nitrile gloves should be worn. Inspect gloves for tears or degradation before use and change them frequently, especially if contamination occurs.[15][16]

• Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are required to prevent skin contact.[15][17]

Step-by-Step Handling Protocol: Weighing and Transfer

This protocol minimizes exposure during the most common laboratory manipulation.

• Preparation:

  • Ensure the chemical fume hood is on and the sash is at the appropriate working height.

  • Don all required PPE (goggles, lab coat, gloves).

  • Place a weigh boat on an analytical balance inside the fume hood. Tare the balance.

• Dispensing:

  • Carefully open the container with the compound, pointing the opening away from your face.

  • Using a clean spatula, transfer the desired amount of the solid to the weigh boat. Avoid generating dust. If dust is unavoidable, work slowly to minimize its spread.

  • Securely close the main container immediately after dispensing.

• Transfer to Reaction Vessel:

  • Carefully remove the weigh boat from the balance.

  • Transfer the solid into the reaction vessel, which should also be inside the fume hood. A powder funnel can be used to prevent spillage.

  • Tap the weigh boat and spatula to dislodge any remaining powder into the vessel.

• Cleanup:

  • Dispose of the used weigh boat and any contaminated wipes in the designated solid chemical waste container.

  • Wipe down the spatula and the balance area with a solvent-dampened cloth (e.g., ethanol or isopropanol) and dispose of the cloth in the solid waste container.

  • Remove gloves and wash hands thoroughly with soap and water.[14]

Section 4: Emergency Procedures

Preparedness is key to managing unexpected events.

Spill Response

• Small Spill (Solid):

  • Alert others in the immediate area.

  • Wearing your full PPE, gently cover the spill with an absorbent material like sand or vermiculite to prevent dust from becoming airborne.

  • Carefully sweep the material into a designated chemical waste container.

  • Clean the spill area with a damp cloth, and dispose of all cleanup materials as hazardous waste.[18]

• Large Spill:

  • Evacuate the immediate area and alert laboratory personnel.

  • Contact your institution's Environmental Health & Safety (EHS) office immediately.

  • Prevent entry into the contaminated area.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14][19]

• Skin Contact: Remove contaminated clothing and immediately wash the affected area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[14][20]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][14]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[10]

Section 5: Waste Disposal

All waste containing N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide must be treated as hazardous.

• Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing the compound and waste solvents from reactions should be collected in a labeled, sealed hazardous waste container. Do not pour any amount down the drain.[14][15]

• Follow all institutional, local, and national regulations for hazardous waste disposal.[5][15]

Conclusion

While N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a novel compound without specific safety data, a cautious and informed approach based on its structural components allows for its safe handling. By implementing robust engineering controls, mandating appropriate PPE, and adhering strictly to the established protocols for handling, storage, and disposal, researchers can effectively mitigate the associated risks. The principles of chemical hygiene and risk assessment are paramount to ensuring a safe laboratory environment for the exploration of new chemical entities.

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Protocols & Analytical Methods

Application Notes & Protocols: Evaluating N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide as a Novel Anticancer Candidate

Authored for: Drug Development Professionals, Cancer Researchers, and Medicinal Chemists

Abstract: The indole nucleus is a cornerstone scaffold in medicinal chemistry, recognized for its presence in numerous FDA-approved anticancer agents.[1] This document provides a comprehensive framework for the preclinical evaluation of a novel indole derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide . We present a series of detailed protocols, from initial in vitro cytotoxicity screening to mechanistic assays and preliminary in vivo xenograft models. The methodologies are designed to be self-validating and are supported by scientific rationale to guide researchers in making informed decisions about the compound's therapeutic potential.

Introduction: The Promise of the Indole Scaffold

The indole ring system is a "privileged scaffold" in drug discovery, capable of interacting with a multitude of biological targets through various non-covalent interactions.[2] Its versatility is demonstrated by the clinical success of indole-containing drugs like Sunitinib (a kinase inhibitor) and Panobinostat (a histone deacetylase inhibitor), which target diverse signaling pathways crucial for cancer cell survival and proliferation.[1][3] Indole derivatives have been shown to exert anticancer effects by inducing apoptosis, causing cell cycle arrest, and inhibiting key enzymes such as tubulin, topoisomerases, and kinases.[4][5]

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a synthetic compound featuring three key pharmacophoric elements:

• A 2-methyl-indole core , providing the foundational heterocyclic structure.

• A formyl group at the C3-position , a common feature in bioactive indole alkaloids.

• An N-acetyl side chain at the N1-position , which can influence solubility, cell permeability, and target engagement.

Given the established anticancer potential of analogous structures, a systematic evaluation of this compound is warranted.[6][7] This guide outlines a logical, multi-stage workflow for assessing its efficacy and elucidating its mechanism of action.

Compound Handling and Preparation

Prior to any biological evaluation, proper handling and solubilization of the test compound are critical for reproducible results.

Compound Properties:

• Chemical Name: N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• Molecular Formula: C₁₆H₂₀N₂O₂

• Molecular Weight: 272.34 g/mol

Protocol 1: Stock Solution Preparation

Rationale: Dimethyl sulfoxide (DMSO) is the solvent of choice for most non-polar organic compounds for in vitro screening due to its high solubilizing power and miscibility with aqueous culture media. It is crucial to limit the final DMSO concentration in assays to avoid solvent-induced cytotoxicity (typically ≤0.5%).

Materials:

• N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

Procedure:

• Accurately weigh 1-5 mg of the compound into a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Vortex thoroughly for 2-5 minutes until the compound is completely dissolved. A brief sonication may be used if necessary.

• Visually inspect the solution for any precipitate. If not fully dissolved, adjust the concentration.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C or -80°C, protected from light.

Phase I: In Vitro Biological Evaluation

The initial phase of testing involves screening the compound against a panel of human cancer cell lines to determine its cytotoxic and anti-proliferative activity.[8][9]

Caption: High-level workflow for the in vitro screening of the candidate compound.

Protocol 2: Cancer Cell Line Culture

Rationale: Using a panel of cell lines from diverse tissue origins (e.g., breast, lung, prostate) provides an initial spectrum of activity and helps identify potential cancer-type specificities.[10][11]

Materials:

• Human cancer cell lines: e.g., MCF-7 (breast), NCI-H460 (lung), PC-3 (prostate).[8]

• Appropriate culture medium (e.g., RPMI-1640 or DMEM).[10]

• Fetal Bovine Serum (FBS), Penicillin-Streptomycin solution.

• Trypsin-EDTA solution.

Procedure:

• Culture cells in medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.[10]

• Subculture cells upon reaching 80-90% confluency to ensure they remain in the exponential growth phase.

Protocol 3: Cytotoxicity Assessment by MTT Assay

Rationale: The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[12] NADPH-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product, the quantity of which is directly proportional to the number of living cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well. Allow them to attach overnight.

• Drug Treatment: The next day, replace the medium with fresh medium containing serial dilutions of the test compound (e.g., from 0.1 µM to 100 µM). Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).[10]

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.[10]

Data Presentation: Cytotoxicity Profile

Quantitative data should be summarized for clarity.

Cell Line	Tissue of Origin	IC₅₀ (µM) of Test Compound	IC₅₀ (µM) of Doxorubicin (Control)
MCF-7	Breast Adenocarcinoma	[Example: 12.8 ± 1.5]	0.8 ± 0.1
NCI-H460	Lung Carcinoma	[Example: 25.2 ± 2.9]	1.2 ± 0.2
PC-3	Prostate Carcinoma	[Example: 9.5 ± 1.1]	2.5 ± 0.4
HEK293	Normal Kidney (Toxicity)	[Example: >100]	4.5 ± 0.6
Note: Data are for illustrative purposes. A high IC₅₀ against a normal cell line like HEK293 suggests potential cancer cell selectivity.

Protocol 4: Apoptosis Detection by Annexin V/PI Assay

Rationale: Determining whether the compound induces programmed cell death (apoptosis) or necrosis is a critical step in mechanistic evaluation.[1] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane. Annexin V, a protein with high affinity for PS, can be fluorescently labeled (e.g., with FITC) to detect these cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells, but stains the nucleus of late apoptotic or necrotic cells where membrane integrity is lost.[10]

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat them with the test compound at its determined IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Mechanistic Investigation: Hypothesized Pathways

Based on its structure, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide could potentially act through several established anticancer mechanisms.[3][4]

Caption: A potential intrinsic apoptosis pathway targeted by indole derivatives.

Possible Mechanisms to Investigate:

• Tubulin Polymerization Inhibition: Many indole derivatives bind to the colchicine-binding site on β-tubulin, disrupting microtubule dynamics, leading to G2/M cell cycle arrest and apoptosis.[1][13][14]

  • Follow-up Assay: Cell cycle analysis by PI staining and flow cytometry; in vitro tubulin polymerization assay.

• Kinase Inhibition: The indole scaffold is a common feature in kinase inhibitors. The compound could potentially inhibit protein kinases involved in pro-survival signaling pathways like PI3K/Akt/mTOR.[4]

  • Follow-up Assay: Kinase activity assays; Western blotting to check phosphorylation status of key pathway proteins (e.g., p-Akt, p-mTOR).

• DNA Topoisomerase Inhibition: Some indole compounds can interfere with DNA replication and repair by inhibiting topoisomerases.[1][5]

  • Follow-up Assay: DNA relaxation assays using purified topoisomerase enzymes.

Phase II: In Vivo Preclinical Evaluation

Promising candidates from in vitro studies must be evaluated in vivo to assess their efficacy and safety in a complex biological system.[15] The cell line-derived xenograft (CDX) model is a standard initial approach.[16][17][18]

Caption: Standard workflow for an in vivo cell line-derived xenograft (CDX) study.

Protocol 5: Subcutaneous Xenograft Model

Rationale: This model allows for the straightforward evaluation of a compound's ability to inhibit tumor growth in vivo. Monitoring tumor volume and animal body weight provides key data on efficacy and toxicity, respectively.[16]

Materials:

• 4-6 week old immunodeficient mice (e.g., Athymic Nude or SCID).

• Cancer cell line that showed high in vitro sensitivity.

• Matrigel or similar basement membrane matrix.

• Sterile vehicle for compound administration (e.g., 0.5% CMC, 10% DMSO/Corn oil).

• Positive control drug (e.g., Paclitaxel, Doxorubicin).

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of 1-5 million cancer cells (mixed with Matrigel) into the flank of each mouse.

• Tumor Monitoring: Allow tumors to grow to an average size of 100-150 mm³. Measure tumors with calipers 2-3 times per week and calculate volume (Volume = 0.5 x Length x Width²).

• Group Randomization: Once tumors reach the desired size, randomize mice into treatment groups (typically n=8-10 per group):

  • Group 1: Vehicle Control

  • Group 2: Test Compound (e.g., 50 mg/kg, daily)

  • Group 3: Positive Control

• Treatment Administration: Administer treatments via the determined route (e.g., oral gavage, intraperitoneal injection) according to the planned schedule (e.g., for 21 days).

• Monitoring: Continue to monitor tumor volume and body weight throughout the study. Body weight loss is a key indicator of toxicity.

• Study Endpoint: The study concludes when tumors in the control group reach a predetermined maximum size, or after a fixed duration.

• Data Analysis: At the endpoint, euthanize the animals, excise the tumors, and weigh them. Compare the average tumor weight/volume between groups to determine the percentage of Tumor Growth Inhibition (TGI).

Conclusion and Future Perspectives

This document outlines a robust, multi-phased strategy for the preclinical evaluation of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. A positive outcome from the in vitro and in vivo screens described here would provide a strong rationale for advancing the compound into more complex studies, including:

• Pharmacokinetic/Pharmacodynamic (PK/PD) studies to understand its absorption, distribution, metabolism, and excretion.

• Advanced in vivo models , such as patient-derived xenograft (PDX) models, which better recapitulate human tumor heterogeneity.[15][19]

• Formal toxicology studies to establish a comprehensive safety profile.

• Lead optimization through medicinal chemistry efforts to improve potency, selectivity, and drug-like properties.

By following a logical and methodologically sound approach, researchers can effectively triage and advance novel indole derivatives with the potential to become next-generation anticancer therapeutics.

References

• Recent Development in Indole Derivatives as Anticancer Agent: A Mechanistic Approach. (Source: Bentham Science, URL: )

• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). (Source: PubMed Central, URL: [Link])

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Assay development for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide activity

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with significant biological activity.[1][2] N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a synthetic indole derivative whose biological function requires robust and reliable characterization.[3][4] This guide provides a comprehensive, multi-tiered strategy for developing and validating assays to determine the biological activity of this compound. We eschew a rigid, one-size-fits-all approach, instead presenting a logical workflow that progresses from initial target binding to cellular pathway modulation. The protocols herein are designed as self-validating systems, incorporating essential controls and orthogonal methods to ensure data integrity and build a compelling case for the compound's mechanism of action. We begin with a high-throughput biochemical binding assay, followed by a functional enzymatic assay, and culminate with a cell-based reporter assay to bridge the gap between molecular interaction and cellular response.

Introduction: The Rationale for a Multi-Tiered Assay Cascade

The initial challenge in characterizing a novel small molecule like N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is the frequent absence of a known biological target. Therefore, a successful assay development strategy must be both an exploratory and confirmatory endeavor. A single assay, while informative, is insufficient to fully elucidate a compound's activity and can be prone to artifacts.

This guide is built on a foundational principle: progressive, multi-assay validation . We will construct a narrative around the compound by first asking, "Does it bind to a target?", then "Does this binding alter the target's function?", and finally, "Does this functional alteration translate to a measurable effect in a cellular context?". This tiered approach, from a primary biochemical assay to orthogonal and cell-based systems, provides the necessary rigor for advancing a compound in a drug discovery pipeline.

Indole derivatives have been shown to interact with a wide array of biological targets, including protein kinases, tubulin, and enzymes within critical signaling pathways.[5][6] For the purposes of this guide, we will hypothesize that N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide acts as an inhibitor of a protein kinase, a common target class for such scaffolds. This hypothesis allows us to present concrete, detailed protocols that are broadly adaptable to other target classes.

Figure 1: Overall Assay Development Workflow.

Primary High-Throughput Screen (HTS): Fluorescence Polarization (FP) Binding Assay

Causality: Before investigating functional effects, we must first establish if the compound physically interacts with its putative target. Fluorescence Polarization (FP) is an ideal primary assay for this purpose. It is a homogeneous (no-wash) in-solution technique that measures the binding of a small fluorescently labeled molecule (tracer) to a larger protein.[7][8] The principle relies on the observation that a small, free-tumbling tracer rapidly depolarizes emitted light, resulting in a low polarization signal. When bound to a large protein, its tumbling is restricted, and the emitted light remains highly polarized.[9] A test compound that binds to the protein will competitively displace the tracer, causing a decrease in polarization.[10] This makes FP exceptionally well-suited for high-throughput screening of small molecule inhibitors.[11]

Figure 2: Principle of Competitive Fluorescence Polarization.

Protocol 2.1: FP Competitive Binding Assay

A. Materials & Reagents

Reagent	Description	Example Supplier
Target Protein	Purified protein kinase of interest (e.g., >95% purity)	Commercial or in-house
Fluorescent Tracer	A fluorescently-labeled known binder of the kinase	BMG LABTECH
Test Compound	N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide	Santa Cruz Biotechnology
Assay Buffer	Buffer that ensures protein stability and minimal non-specific binding (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)	Sigma-Aldrich
Microplates	Low-volume, black, non-binding surface 384-well plates	Corning
Plate Reader	Instrument capable of fluorescence polarization detection	Molecular Devices, BMG LABTECH

B. Experimental Procedure

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO.

  • Prepare a 2X working solution of the target protein in Assay Buffer. The final concentration should be optimized, but is typically around the Kd of the tracer.

  • Prepare a 2X working solution of the fluorescent tracer in Assay Buffer. The final concentration is typically low (1-10 nM) to maximize the signal window.[9]

• Assay Plate Setup:

  • Using an acoustic dispenser or multichannel pipette, add 100 nL of the compound dilution series from the DMSO plate to the 384-well assay plate.

  • Negative Control (0% Inhibition): Add 100 nL of 100% DMSO.

  • Positive Control (100% Inhibition): Add 100 nL of a known, potent unlabeled inhibitor of the target protein (at >100x Ki).

• Reaction Assembly:

  • Add 10 µL of the 2X target protein solution to all wells except the "Tracer Only" controls.

  • Add 10 µL of Assay Buffer to the "Tracer Only" control wells.

  • Incubate the plate for 15-30 minutes at room temperature to allow for compound-protein binding.

  • Add 10 µL of the 2X fluorescent tracer solution to all wells. The final volume is now 20 µL, and all reagents are at 1X concentration. The final DMSO concentration should be kept low (≤1%) to avoid affecting protein integrity.[12]

• Incubation and Measurement:

  • Seal the plate and incubate at room temperature for 60 minutes (or empirically determined equilibrium time), protected from light.

  • Measure the fluorescence polarization on a compatible plate reader, ensuring the correct excitation and emission filters for the chosen fluorophore are used.[13]

C. Data Analysis

• The primary output is in millipolarization (mP) units.

• Normalize the data using the controls:

  • % Inhibition = 100 * ( (mPDMSO - mPSample) / (mPDMSO - mPPositive Control) )

• Plot % Inhibition versus the logarithm of the test compound concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the inhibitor required to displace 50% of the tracer.

Secondary Assay: Functional Enzyme Inhibition

Causality: A positive result in the FP assay demonstrates binding, but not necessarily inhibition of function. An orthogonal assay is required to confirm that this binding event leads to a functional consequence.[14] A direct enzyme activity assay measures the rate of a catalytic reaction, and an inhibitor will decrease this rate. This step validates the compound as a functional modulator, not just a binder. A standard operating procedure for an enzymatic inhibition assay provides a reliable framework.[15]

Figure 4: Principle of a Kinase Inhibitor Reporter Assay.

Protocol 4.1: STAT3-Luciferase Reporter Assay

A. Materials & Reagents

Reagent	Description	Example Supplier
Reporter Cell Line	e.g., HEK293 cells stably transfected with a STAT3-driven firefly luciferase reporter construct	BPS Bioscience, InvivoGen
Cell Culture Medium	DMEM supplemented with 10% FBS, antibiotics, and selection agent (e.g., Puromycin)	Thermo Fisher Scientific
Pathway Stimulator	e.g., Recombinant Human Interleukin-6 (IL-6)	R&D Systems
Test Compound	N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide	Santa Cruz Biotechnology
Luciferase Assay System	Reagent that lyses cells and contains luciferin substrate (e.g., Bright-Glo™)	Promega
Microplates	White, clear-bottom, tissue-culture treated 96-well plates	Corning

B. Experimental Procedure

• Cell Plating: Seed the STAT3-reporter cells into a 96-well plate at a pre-optimized density (e.g., 20,000 cells/well) in 90 µL of culture medium. Incubate overnight (37°C, 5% CO2).

• Compound Treatment:

  • Prepare a 10X serial dilution of the test compound in culture medium.

  • Add 10 µL of the 10X compound solution to the cells.

  • Incubate for 1 hour at 37°C to allow the compound to enter the cells.

• Pathway Stimulation:

  • Prepare a stimulating solution of IL-6 at its EC80 concentration in culture medium.

  • Add 10 µL of the IL-6 solution to all wells except the "Unstimulated" controls. Add 10 µL of medium to the unstimulated wells.

• Incubation: Incubate the plate for 6 hours at 37°C, 5% CO2.

• Signal Detection:

  • Equilibrate the plate and the luciferase reagent to room temperature.

  • Add 100 µL of Bright-Glo™ reagent to each well.

  • Incubate for 5 minutes on a plate shaker to ensure complete lysis.

• Measurement: Read the luminescence on a plate reader.

C. Data Analysis

• Calculate % Inhibition relative to the stimulated (DMSO) and unstimulated controls.

• Plot % Inhibition versus the logarithm of compound concentration and fit the curve to determine the cellular EC50.

• Counter-Screen: It is crucial to run a parallel assay for cell viability (e.g., CellTiter-Glo®) to ensure the observed inhibition is not due to cytotoxicity. [16]

Assay Validation and Trustworthiness

For an assay to be trustworthy, especially in a screening context, its performance must be quantitatively assessed. [17]The following parameters should be determined during assay development and monitored during screening. [18][19] | Parameter | Formula / Description | Acceptance Criterion | | :--- | :--- | :--- | | Z'-Factor | 1 - [ (3σpos + 3σneg) / |μpos - μneg| ] | Z' ≥ 0.5 (Excellent Assay) | | Signal-to-Background (S/B) | μneg / μpos | S/B ≥ 10 | | Signal-to-Noise (S/N) | |μpos - μneg| / sqrt(σpos2 + σneg2) | S/N ≥ 10 | | Coefficient of Variation (%CV) | (σ / μ) * 100 | %CV < 15% |

(μ = mean, σ = standard deviation, pos = positive control, neg = negative control)

Adherence to these statistical benchmarks ensures that the assay is robust, reproducible, and capable of reliably identifying true hits from experimental noise. [14]

Conclusion

This application note outlines a logical and robust workflow for characterizing the activity of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. By progressing from a high-throughput binding assay (FP) to a functional enzymatic assay and finally to a pathway-specific cell-based reporter assay, researchers can build a comprehensive profile of the compound's mechanism of action. Each step is designed to validate the previous one, providing the scientific rigor necessary for decision-making in drug discovery. The inclusion of detailed protocols and explanations for the experimental choices provides a practical framework that can be adapted to investigate a wide range of small molecules against various target classes. For ultimate confirmation, biophysical methods like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be employed to provide label-free validation of the binding interaction and its thermodynamics. [20][21]

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Application Note: A Robust Protocol for the N-Alkylation of 2-Methyl-3-Formyl-Indole

Abstract

N-alkylated indoles are a cornerstone of many pharmacologically active compounds and natural products. The specific scaffold of 2-methyl-3-formyl-indole serves as a critical intermediate in the synthesis of various therapeutic agents. This application note provides a comprehensive, field-proven protocol for the efficient N-alkylation of 2-methyl-3-formyl-indole. We delve into the mechanistic principles, offer a detailed step-by-step experimental guide, present a troubleshooting section for common issues, and summarize key reaction parameters. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking a reliable and scalable method for synthesizing N-substituted indole derivatives.

Introduction: The Significance of N-Alkylated Indoles

The indole nucleus is a privileged structure in medicinal chemistry, appearing in numerous approved pharmaceuticals.[1] Functionalization of the indole nitrogen (N-1 position) is a common strategy to modulate the biological activity, pharmacokinetic properties, and target specificity of indole-based compounds. The N-alkylation of 2-methyl-3-formyl-indole is a key transformation that provides access to a wide array of complex molecular architectures.

While indole alkylation can sometimes be challenging due to competing reactivity at the C-3 position, the substrate 2-methyl-3-formyl-indole possesses unique electronic properties that favor N-alkylation. The electron-withdrawing formyl group at the C-3 position decreases the nucleophilicity of the ring and increases the acidity of the N-H proton (pKa ≈ 16-17), making it more susceptible to deprotonation and subsequent alkylation at the nitrogen atom.[2][3] This inherent reactivity makes it an ideal starting material for regioselective synthesis.

Mechanistic Rationale and Key Principles

The N-alkylation of 2-methyl-3-formyl-indole proceeds via a classical two-step SN2 (bimolecular nucleophilic substitution) mechanism.[3] Understanding the causality behind each step is crucial for experimental success.

Step 1: Deprotonation to Form the Indolate Anion The reaction is initiated by deprotonating the indole nitrogen with a suitable base. The indole N-H is not sufficiently nucleophilic to react directly with most alkylating agents. A strong base is required to abstract the acidic proton, generating a highly nucleophilic indolate anion.[2][3] The presence of the C-3 formyl group provides additional resonance stabilization for this anion, further facilitating its formation.[3]

Step 2: Nucleophilic Attack on the Electrophile The resulting indolate anion attacks the electrophilic carbon of an alkylating agent (typically a primary alkyl halide), displacing the leaving group and forming the new N-C bond.[3]

Critical Experimental Parameters:

• Base Selection: The choice of base is paramount. It must be strong enough to quantitatively deprotonate the indole nitrogen without causing unwanted side reactions. Sodium hydride (NaH) is a highly effective and commonly used non-nucleophilic strong base for this purpose.[2][3] Other bases like potassium hydroxide (KOH) and cesium carbonate (Cs₂CO₃) can also be effective, depending on the specific substrate and solvent system.[2]

• Solvent System: Polar aprotic solvents are the medium of choice. Solvents such as N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Tetrahydrofuran (THF) are ideal as they effectively solvate the indolate anion without quenching it.[2] It is absolutely critical to use anhydrous (dry) solvents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from destroying the base and the reactive anion.[2]

• Alkylating Agent: Primary alkyl halides (e.g., methyl iodide, ethyl bromide, benzyl bromide) are excellent electrophiles for this reaction. The reaction follows the general halide reactivity trend of I > Br > Cl.

• Temperature Control: The initial deprotonation step with NaH is often performed at 0 °C to control the exothermic reaction and the evolution of hydrogen gas. The subsequent alkylation step may be run at room temperature or require heating to overcome the activation energy barrier, often in the range of 60-80 °C.[2][4]

Experimental Protocol: N-Benzylation of 2-Methyl-3-Formyl-Indole

This section provides a detailed, step-by-step methodology for a representative N-alkylation reaction.

Materials and Equipment

• Reagents:

  • 2-Methyl-3-formyl-indole (98%+)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil)

  • Benzyl Bromide (98%+)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl Acetate (EtOAc)

  • Saturated aqueous Ammonium Chloride (NH₄Cl) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Equipment:

  • Two-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Septa and needles

  • Nitrogen or Argon gas line with a bubbler

  • Ice bath

  • Heating mantle with temperature controller

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Column chromatography setup

Step-by-Step Procedure

• Reaction Setup: A 100 mL two-neck round-bottom flask containing a magnetic stir bar is flame-dried under vacuum and allowed to cool to room temperature under a positive pressure of nitrogen.

• Reagent Addition: 2-Methyl-3-formyl-indole (1.0 g, 6.28 mmol) is added to the flask, followed by 20 mL of anhydrous DMF. The solution is stirred until the solid dissolves completely.

• Deprotonation: The flask is cooled to 0 °C in an ice bath. Sodium hydride (0.30 g, 7.54 mmol, 1.2 eq, 60% dispersion) is added portion-wise over 10 minutes. Caution: Hydrogen gas is evolved. The mixture is stirred at 0 °C for 30 minutes, during which it may become a thicker suspension.

• Alkylation: Benzyl bromide (0.89 mL, 7.54 mmol, 1.2 eq) is added dropwise via syringe to the reaction mixture at 0 °C.

• Reaction Progression: After the addition is complete, the ice bath is removed, and the reaction is allowed to warm to room temperature. The mixture is stirred for 4-6 hours. Progress is monitored by TLC (e.g., 3:1 Hexanes:EtOAc) until the starting material is consumed.

• Work-up: The reaction is carefully quenched by slowly adding 20 mL of saturated aqueous NH₄Cl solution while cooling in an ice bath. The mixture is then transferred to a separatory funnel and extracted with ethyl acetate (3 x 30 mL).

• Purification: The combined organic layers are washed with water (2 x 20 mL) and brine (1 x 20 mL), dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Final Product: The crude residue is purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure N-benzyl-2-methyl-3-formyl-indole.

Visualization of Experimental Workflow

Caption: Workflow for N-Alkylation of 2-Methyl-3-Formyl-Indole.

Data Summary & Troubleshooting

Representative Reaction Parameters

Alkylating Agent	Base (eq.)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Methyl Iodide	NaH (1.2)	DMF	0 to RT	2-4	85-95
Ethyl Bromide	NaH (1.2)	DMF	RT to 60	6-8	80-90
Benzyl Bromide	NaH (1.2)	DMF	0 to RT	4-6	88-96
Allyl Bromide	K₂CO₃ (2.0)	Acetonitrile	Reflux	5-7	75-85

Note: Yields are representative and may vary based on reaction scale and purity of reagents.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Insufficiently strong base.[2]2. Wet reagents or solvents.[2]3. Low reaction temperature.[2]4. Poor solubility of reagents.[2]	1. Switch to a stronger base like NaH.2. Ensure all reagents are pure and use freshly dried, anhydrous solvents under an inert atmosphere.3. Increase the reaction temperature incrementally (e.g., to 60-80 °C).4. Change to a solvent with better solubilizing properties like DMF or DMSO.
Multiple Products / Side Reactions	1. Over-alkylation (if other reactive sites exist).2. Reaction with the formyl group (unlikely under these conditions but possible with very strong nucleophiles/bases).	1. Use a controlled stoichiometry of the alkylating agent (1.1-1.2 equivalents).2. Maintain recommended reaction temperatures; avoid excessive heating.
Difficult Purification	1. Similar polarity of starting material and product.2. Presence of mineral oil from NaH dispersion.	1. Use a shallow solvent gradient during column chromatography for better separation.2. Before work-up, add hexanes to the reaction mixture, stir, and decant the DMF/product solution away from the precipitated mineral oil.

Conclusion

This application note details a validated and robust protocol for the N-alkylation of 2-methyl-3-formyl-indole, a pivotal transformation for synthetic and medicinal chemistry. By carefully controlling key parameters such as the choice of base, solvent, and temperature, high yields of the desired N-alkylated products can be reliably achieved. The provided step-by-step guide and troubleshooting table serve as a practical resource for researchers to successfully implement this methodology in their laboratories.

References

• Vertex AI Search. (2026). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction.
• BenchChem. (2025).
• Google Patents. (1961).
• Google Patents. (2006).
• Wu, J., et al. (n.d.).
• MDPI. (n.d.).
• Chem Help ASAP. (2019).
• Fu, G. C., et al. (n.d.). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. PMC - NIH.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. US7067676B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]

Vilsmeier-Haack Formylation of 2-Methylindole Derivatives: A Detailed Guide for Synthetic and Medicinal Chemists

Introduction: The Strategic Importance of the Vilsmeier-Haack Reaction in Indole Chemistry

The Vilsmeier-Haack reaction stands as a cornerstone of modern organic synthesis, providing a reliable and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds. For researchers and professionals in drug development, this reaction is of particular significance when applied to the indole scaffold, a privileged structure found in a vast array of natural products and pharmaceuticals. The introduction of a formyl group at the C3 position of the indole nucleus, particularly in 2-methylindole derivatives, yields 2-methylindole-3-carboxaldehydes. These are not merely stable products but are highly valuable intermediates, serving as versatile handles for further molecular elaboration in the synthesis of complex, biologically active molecules.

This guide offers an in-depth exploration of the Vilsmeier-Haack formylation of 2-methylindole derivatives. Moving beyond a simple recitation of steps, we will delve into the mechanistic underpinnings of the reaction, provide detailed, field-tested protocols, and offer insights into troubleshooting and optimization. Our focus is to equip researchers with the practical knowledge and theoretical understanding necessary to confidently and successfully apply this powerful transformation in their synthetic endeavors.

Theoretical Framework: Understanding the "Why" Behind the Reaction

A thorough grasp of the reaction mechanism is paramount for effective troubleshooting and adaptation of a synthetic protocol. The Vilsmeier-Haack reaction is a two-part process: the formation of the electrophilic Vilsmeier reagent, followed by an electrophilic aromatic substitution on the indole ring.

Part 1: Generation of the Vilsmeier Reagent

The reaction is initiated by the activation of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid halide, typically phosphorus oxychloride (POCl₃). This reaction forms a highly electrophilic chloroiminium salt, the Vilsmeier reagent.

The formation of the Vilsmeier reagent is an exothermic process and is typically performed at low temperatures (0-5 °C) to ensure its stability and prevent side reactions. The stoichiometry of POCl₃ to DMF is a critical parameter that can influence the course of the reaction.

Part 2: Electrophilic Attack and Hydrolysis

The indole ring, being electron-rich, acts as a nucleophile and attacks the electrophilic carbon of the Vilsmeier reagent. For 2-methylindole, this attack is highly regioselective for the C3 position, which possesses the highest electron density. This electrophilic substitution leads to the formation of an iminium salt intermediate. Subsequent aqueous workup hydrolyzes this intermediate to furnish the final 2-methylindole-3-carboxaldehyde product.

Experimental Protocols: From Reagents to Purified Product

The following protocols are designed to be robust and reproducible. However, as with any chemical synthesis, careful attention to detail, particularly regarding the exclusion of moisture, is crucial for success.

Materials and Reagents

• 2-Methylindole (or substituted 2-methylindole derivative)

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃), freshly distilled

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH), saturated aqueous solution

• Ice

• Distilled water

• Ethanol or other suitable recrystallization solvent

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvents for extraction (e.g., ethyl acetate, dichloromethane)

Detailed Step-by-Step Protocol for the Synthesis of 2-Methylindole-3-carboxaldehyde

• Preparation of the Vilsmeier Reagent:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous DMF (5.0 mL).

  • Cool the flask in an ice-water bath to 0-5 °C.

  • Slowly add phosphorus oxychloride (1.73 mL, 18.6 mmol) dropwise to the stirred DMF, ensuring the temperature remains below 10 °C. The addition is exothermic.

  • After the addition is complete, stir the mixture at 0-5 °C for an additional 20-30 minutes to ensure complete formation of the Vilsmeier reagent. The mixture may become a viscous, pale-yellow solid or slurry.

• Formylation of 2-Methylindole:

  • Dissolve 2-methylindole (15.5 mmol) in a minimal amount of anhydrous DMF (5.0 mL).

  • Slowly add the 2-methylindole solution to the pre-formed Vilsmeier reagent at 0-5 °C.

  • After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature, then heat to 35 °C and maintain for 40-60 minutes.[1] The color of the reaction mixture will typically darken.

• Work-up and Isolation:

  • Cool the reaction mixture back to room temperature and then carefully pour it onto crushed ice (approximately 20-30 g).

  • Neutralize the acidic mixture by the slow addition of a saturated aqueous solution of sodium carbonate or 5 M sodium hydroxide until the pH is alkaline (pH 8-9). This step should be performed with vigorous stirring.

  • Heat the mixture to 90-95 °C for 30 minutes to complete the hydrolysis of the intermediate.[1]

  • Cool the mixture to room temperature and then in an ice bath to precipitate the product.

  • Collect the solid product by filtration, and wash it thoroughly with several portions of cold distilled water to remove any inorganic salts.

• Purification:

  • The crude 2-methylindole-3-carboxaldehyde can be purified by recrystallization. Ethanol is a commonly used and effective solvent.[2]

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Substrate Scope and Limitations: The Impact of Substituents

The Vilsmeier-Haack reaction is generally most effective on electron-rich aromatic and heteroaromatic systems. The nature of substituents on the 2-methylindole ring can significantly influence the reaction's outcome.

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃) or alkyl groups on the benzene portion of the 2-methylindole ring increase the nucleophilicity of the indole system. This generally leads to faster reaction rates and higher yields of the C3-formylated product. For instance, 5-methoxy-2-methylindole is expected to undergo formylation more readily than 2-methylindole itself.

• Electron-Withdrawing Groups (EWGs): Conversely, electron-withdrawing groups like nitro (-NO₂) or cyano (-CN) deactivate the indole ring towards electrophilic attack. This can result in slower reaction rates, lower yields, and may require more forcing reaction conditions (e.g., higher temperatures or longer reaction times). In some cases, the reaction may not proceed to completion.

• Steric Hindrance: Bulky substituents near the C3 position can sterically hinder the approach of the Vilsmeier reagent, potentially leading to lower yields or forcing the reaction to occur at an alternative, less hindered position.

Substrate	Reaction Conditions	Yield (%)	Key Observations
2-Methylindole	POCl₃, DMF, 35°C, 40 min	~85-95%	Standard, high-yielding reaction.
5-Methoxy-2-methylindole	POCl₃, DMF	Likely high	EDG activates the ring, facilitating the reaction.
5-Nitro-2-methylindole	POCl₃, DMF	Likely lower	EWG deactivates the ring, potentially requiring harsher conditions.

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Below are some common problems and their potential solutions:

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Incomplete formation of the Vilsmeier reagent. 2. Deactivated substrate. 3. Presence of moisture.	1. Ensure slow, cold addition of POCl₃ to DMF and allow sufficient time for reagent formation. 2. For electron-deficient indoles, consider using a larger excess of the Vilsmeier reagent and/or increasing the reaction temperature and time. 3. Use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen).
Formation of Multiple Products	1. Diformylation at another position. 2. Formation of bis(indolyl)methane byproduct.	1. Use a stoichiometric amount of the Vilsmeier reagent. 2. Maintain a low reaction temperature and add the indole solution slowly to the Vilsmeier reagent to minimize the reaction of the product with the starting material.
Product is an Oil or Difficult to Crystallize	Presence of impurities.	Purify the crude product by column chromatography on silica gel before attempting recrystallization. A mixture of hexane and ethyl acetate is often a good starting eluent system.

The Role of 2-Methylindole-3-carboxaldehyde in Drug Development

The significance of the Vilsmeier-Haack formylation of 2-methylindoles is underscored by the utility of the resulting 2-methylindole-3-carboxaldehyde as a synthetic intermediate. This compound serves as a versatile building block for the synthesis of a wide range of molecules with diverse biological activities, including:

• Anticancer Agents: The indole-3-carboxaldehyde scaffold can be elaborated to create compounds that inhibit key enzymes in cancer signaling pathways or act as immunomodulators.

• Antimicrobial Agents: Derivatives of 2-methylindole-3-carboxaldehyde have shown promise as antibacterial and antifungal agents.

• Neurological Disorder Therapeutics: The indole core is a common feature in drugs targeting neurological disorders, and 2-methylindole-3-carboxaldehyde provides a convenient entry point for the synthesis of such compounds.

Conclusion

The Vilsmeier-Haack formylation of 2-methylindole derivatives is a powerful and indispensable tool in the arsenal of the synthetic and medicinal chemist. Its reliability, regioselectivity, and the versatility of its product make it a frequently employed reaction in both academic and industrial research. By understanding the underlying mechanism, carefully controlling reaction parameters, and being prepared to troubleshoot potential issues, researchers can effectively leverage this reaction to access valuable 2-methylindole-3-carboxaldehyde intermediates, thereby accelerating the discovery and development of new therapeutic agents.

References

• Vilsmeier, A.; Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122. [Link]

• Jones, G.; Stanforth, S. P. (2000). The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. Organic Reactions, 49, 1–330. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in Drug Discovery

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in drug discovery. While direct biological data for this specific molecule is not extensively published, its structure combines three key pharmacophoric elements: an indole-3-carboxaldehyde core, a 2-methyl substituent, and an N1-diethylacetamide group. By drawing analogies from well-documented derivatives, we present hypothesized biological activities, detailed synthetic protocols, and robust screening assays to facilitate its exploration as a novel therapeutic agent. This guide is designed to be a foundational resource, enabling researchers to unlock the potential of this promising, yet underexplored, chemical entity.

Introduction: Deconstructing a Promising Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, forming the backbone of numerous natural products and synthetic drugs.[1][2][3] The specific compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, presents a unique combination of substituents that suggests a rich potential for biological activity.

• The Indole-3-Carboxaldehyde Core: This moiety is a well-established pharmacophore known for a wide spectrum of activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][2][4] The aldehyde group is a versatile chemical handle for further derivatization and can participate in key interactions with biological targets.[3]

• The 2-Methyl Group: Substitution at the C2 position of the indole ring can significantly influence the molecule's electronic and steric properties. This can enhance binding affinity to target proteins and improve metabolic stability. 2-Methylindole derivatives have been investigated as inhibitors of enzymes like cyclooxygenase (COX) and tryptophan dioxygenase, and as antifungal agents.[5][6][7][8]

• The N1-Diethylacetamide Substituent: The group at the N1 position governs the molecule's physicochemical properties. The N,N-diethylacetamide moiety increases lipophilicity, which can enhance cell permeability. It also introduces a tertiary amide, which can act as a hydrogen bond acceptor and influence the compound's pharmacokinetic profile.

Given this structural architecture, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a prime candidate for investigation in several therapeutic areas.

Synthesis Protocol: A Proposed Route

The synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide can be logically approached in a two-step process starting from 2-methylindole. This strategy involves N-alkylation followed by formylation of the indole ring.

Step 1: N-Alkylation of 2-Methylindole

The first step is the introduction of the N,N-diethylacetamide group onto the indole nitrogen. This can be achieved via a standard nucleophilic substitution reaction.

Protocol:

• Reagents and Materials:

  • 2-Methylindole

  • 2-Chloro-N,N-diethylacetamide

  • Sodium hydride (NaH) or Potassium carbonate (K2CO3)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

  • Rotary evaporator

  • Standard glassware for organic synthesis

• Procedure:

  • To a stirred solution of 2-methylindole (1 equivalent) in anhydrous DMF at 0 °C, add sodium hydride (1.2 equivalents) portion-wise.

  • Allow the reaction mixture to stir at room temperature for 30 minutes.

  • Cool the mixture back to 0 °C and add 2-chloro-N,N-diethylacetamide (1.1 equivalents) dropwise.

  • Let the reaction warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel to yield N,N-diethyl-2-(2-methyl-indol-1-yl)-acetamide.

Step 2: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a classic and efficient method for the formylation of electron-rich aromatic rings like indoles, typically at the C3 position.[9][10][11]

Protocol:

• Reagents and Materials:

  • N,N-diethyl-2-(2-methyl-indol-1-yl)-acetamide (from Step 1)

  • Phosphorus oxychloride (POCl3)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Ice bath

  • Sodium acetate solution

  • Standard glassware for organic synthesis

• Procedure:

  • In a three-necked flask equipped with a dropping funnel and a nitrogen inlet, cool anhydrous DMF (3 equivalents) to 0 °C in an ice bath.

  • Add phosphorus oxychloride (1.2 equivalents) dropwise with vigorous stirring. This forms the Vilsmeier reagent. Stir for 30 minutes at 0 °C.

  • Dissolve N,N-diethyl-2-(2-methyl-indol-1-yl)-acetamide (1 equivalent) in anhydrous DCM and add it dropwise to the Vilsmeier reagent at 0 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture onto crushed ice and then neutralize with a cold aqueous solution of sodium acetate.

  • Extract the product with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Caption: Proposed two-step synthesis of the target compound.

Hypothesized Biological Applications and Screening Protocols

Based on the activities of related indole derivatives, we propose investigating N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in the following areas:

Anticancer Activity

Indole-based compounds are known to exhibit anticancer properties through various mechanisms, including inhibition of tubulin polymerization, induction of apoptosis, and targeting signaling pathways.[12][13]

Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 (breast), HCT116 (colon), A549 (lung)) and a non-cancerous cell line (e.g., HEK293) for selectivity.

• Procedure:

  • Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare a stock solution of the test compound in DMSO and make serial dilutions in the culture medium.

  • Treat the cells with varying concentrations of the compound (e.g., 0.1, 1, 10, 50, 100 µM) for 48-72 hours.

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Cell Line	Compound IC50 (µM)	Doxorubicin IC50 (µM) (Control)
MCF-7	Experimental Value	Known Value
HCT116	Experimental Value	Known Value
A549	Experimental Value	Known Value
HEK293	Experimental Value	Known Value

Anti-inflammatory Activity

Many indole derivatives exhibit anti-inflammatory effects, often by inhibiting enzymes like COX-1 and COX-2.[5]

Protocol: COX Inhibition Assay

• Assay Kit: Commercially available COX (ovine or human) inhibitor screening assay kit.

• Procedure:

  • Follow the manufacturer's protocol. Typically, this involves incubating the COX enzyme with arachidonic acid (substrate) in the presence and absence of the test compound.

  • The production of prostaglandin is measured, often via a colorimetric or fluorometric method.

  • A known COX inhibitor (e.g., celecoxib for COX-2, indomethacin for non-selective) should be used as a positive control.

  • Calculate the percent inhibition and determine the IC50 value.

Caption: Mechanism of COX inhibition by the test compound.

Antimicrobial Activity

The indole scaffold is present in many natural and synthetic antimicrobial agents.[4][8]

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Procedure:

  • Prepare a two-fold serial dilution of the test compound in a 96-well plate with appropriate broth medium.

  • Inoculate each well with a standardized suspension of the microorganism.

  • Include positive (microorganism without compound) and negative (broth only) controls.

  • Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation:

Microorganism	Compound MIC (µg/mL)	Ciprofloxacin MIC (µg/mL) (Control)
S. aureus	Experimental Value	Known Value
E. coli	Experimental Value	Known Value
C. albicans	Experimental Value	Known Value

Potential Mechanisms of Action: A Forward Look

Should N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide demonstrate significant activity in the aforementioned screens, several potential mechanisms of action could be explored:

• Inhibition of Aromatase: 2-Methylindole hydrazones have shown potential as aromatase inhibitors for the treatment of estrogen receptor-positive breast cancer.[7] The core structure of the title compound warrants investigation into this target.

• Inhibition of Lanosterol 14α-demethylase: Schiff bases derived from 2-methyl indole-3-carboxaldehyde have been identified as potential inhibitors of this fungal enzyme, suggesting a mechanism for antifungal activity.[8]

• Modulation of PI3K/Akt and MAPK Signaling Pathways: Some indole derivatives have been shown to induce apoptosis and autophagy in cancer cells by modulating these key signaling pathways.[13]

Further mechanistic studies, such as Western blotting for key signaling proteins, cell cycle analysis by flow cytometry, and specific enzyme inhibition assays, would be necessary to elucidate the precise mode of action.

Conclusion

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a synthetically accessible compound with a high potential for biological activity based on its constituent chemical motifs. The protocols and hypotheses presented in this guide offer a clear roadmap for its systematic evaluation in drug discovery programs. By leveraging the known pharmacology of related indole derivatives, researchers can efficiently probe the therapeutic potential of this novel molecule.

References

• Mukhtar, N. A., et al. (2025). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. Mini-Reviews in Medicinal Chemistry. [Link]

• Mukhtar, N. A., et al. (2025). New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. [Link]

• El-Sawy, W. A., et al. (2017). Bioactive natural compounds from 1H-indole-3-carboxaldhyde. ResearchGate. [Link]

• Fritz, H. (1959). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. Growing Science. [Link]

• Girish, Y. R., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. [Link]

• N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. PubChem. [Link]

• Aromatase Inhibition by 2-methyl Indole Hydrazone Derivatives Evaluated via Molecular Docking and in Vitro Activity Studies. PubMed. [Link]

• Synthesis and bio-evaluation of 2-Methyl Indole-3-carboxaldehyde derivatives as potential lanosterol 14-demethylase inhibitors. AIP Publishing. [Link]

• Rajput, A. P., & Patil, V. S. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences. [Link]

• Vilsmeier–Haack reaction. Wikipedia. [Link]

• Seshadri, S., & Deshpande, A. R. (1976). Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. Indian Journal of Chemistry. [Link]

• 347320-56-3 | N,N-Diethyl-2-(3-formyl-indol-1-yl)-acetamide. Tetrahedron. [Link]

• Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4. PubMed Central. [Link]

• Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives: Synthesis and Biological Evaluation. MDPI. [Link]

• N,N-diethyl-2-(1H-indol-3-yl)acetamide. PubChem. [Link]

• Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry. [Link]

• (S)-(-)-N-[2-(3-Hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)-ethyl]-acetamide inhibits melanoma cell growth through inducing apoptosis and autophagy. PubMed. [Link]

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Application Notes &amp; Protocols: Cell-Based Assays for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in bioactive compounds and pharmaceuticals[1][2]. Specifically, derivatives of indole-3-carboxaldehyde and related structures have demonstrated a vast range of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects[1][3]. The compound N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, hereafter referred to as "Indole-FMA," is a novel synthetic molecule featuring this key 3-formylindole moiety. This structural element, combined with an N-acetamide side chain, suggests a strong potential for biological activity, particularly in the domain of oncology.

This comprehensive guide provides a suite of detailed cell-based assays designed to elucidate the biological activity and mechanism of action of Indole-FMA. We present a logical, tiered approach for researchers, starting with broad assessments of cytotoxicity and progressing to more specific mechanistic studies focused on two high-probability targets for indole derivatives: tubulin polymerization and protein aggregation. Each protocol is grounded in established scientific principles and includes expert insights into experimental design, control strategies, and data interpretation.

Introduction: The Scientific Rationale

The chemical architecture of Indole-FMA provides strong justification for a focused investigation into its anticancer properties. The indole-3-carboxaldehyde core is a known precursor for compounds that interact with critical cellular machinery[1][3]. Furthermore, numerous indole derivatives have been identified as potent inhibitors of tubulin polymerization, a validated and highly successful target for cancer chemotherapy[2][4][5]. Disruption of microtubule dynamics by these agents leads to cell cycle arrest, typically in the G2/M phase, and subsequent induction of apoptosis[2][5].

A secondary but compelling hypothesis is the potential for Indole-FMA to modulate protein aggregation. Certain indole derivatives are known to interfere with the self-assembly of amyloidogenic proteins, a pathological hallmark of neurodegenerative diseases[6][7]. While structurally distinct from classic amyloid inhibitors, the aromatic and hydrogen-bonding capabilities of Indole-FMA warrant an exploratory investigation into this activity.

This document outlines a systematic workflow to test these hypotheses.

Caption: Tiered experimental workflow for characterizing Indole-FMA.

Phase 1: General Cytotoxicity and Proliferation Assays

The foundational step is to determine whether Indole-FMA exhibits cytotoxic or anti-proliferative effects against cancer cells. The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Protocol: MTT Cell Viability Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of Indole-FMA.

Causality Behind Choices:

• Cell Lines: A panel of cell lines (e.g., HeLa - cervical cancer, MCF-7 - breast cancer, HepG2 - liver cancer) is used to identify if the compound's effect is broad-spectrum or cell-type specific.

• Seeding Density: Optimized to ensure cells are in the logarithmic growth phase during treatment, preventing artifacts from overconfluence.

• Vehicle Control: DMSO is the presumed solvent for Indole-FMA. The vehicle control is critical to ensure that the solvent itself has no effect on cell viability at the concentration used.

• Positive Control: A known cytotoxic drug (e.g., Doxorubicin) is included to validate assay performance.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Indole-FMA stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well clear flat-bottom plates

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 2X serial dilution series of Indole-FMA in complete medium from the 10 mM stock. Typical final concentrations might range from 0.1 µM to 100 µM.

• Cell Treatment: Carefully remove the old medium. Add 100 µL of the diluted compound solutions to the respective wells. Include wells for a vehicle control (medium with the highest concentration of DMSO used) and a positive control.

• Incubation: Incubate the plate for 48 hours. This duration is typically sufficient to observe effects on cell proliferation.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C. Live cells with active dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control [(Absorbance_treated / Absorbance_vehicle) * 100]. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Expected Data & Interpretation

The results should be summarized in a table for clear comparison across cell lines.

Cell Line	Indole-FMA IC50 (µM)	Doxorubicin IC50 (µM)
HeLa	Experimental Value	~0.1
MCF-7	Experimental Value	~0.5
HepG2	Experimental Value	~0.8

Interpretation: An IC50 value below 20 µM is generally considered a promising result for a novel compound and justifies progression to mechanistic studies.

Phase 2: Mechanistic Assays for Tubulin Inhibition

If Indole-FMA demonstrates significant cytotoxicity, the next logical step is to investigate its effect on the cell cycle and microtubule integrity, hallmarks of tubulin polymerization inhibitors[4][8].

Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol determines if Indole-FMA causes cells to accumulate in a specific phase of the cell cycle. Tubulin inhibitors typically cause a robust arrest in the G2/M phase[9].

Causality Behind Choices:

• Concentrations: Using concentrations around the IC50 value (e.g., 0.5x, 1x, and 2x IC50) allows for the observation of dose-dependent effects.

• Fixation: Ice-cold 70% ethanol fixes the cells and permeabilizes the membrane for dye entry while preserving DNA content.

• Staining: Propidium Iodide (PI) is a fluorescent intercalating agent that stoichiometrically binds to DNA. The fluorescence intensity is directly proportional to the amount of DNA, allowing differentiation between G1 (2n DNA), S (between 2n and 4n), and G2/M (4n) phases. RNase A is included to prevent staining of double-stranded RNA.

Materials:

• Selected cancer cell line (e.g., HeLa)

• 6-well plates

• Indole-FMA

• PBS (Phosphate-Buffered Saline)

• 70% Ethanol (ice-cold)

• PI staining solution (e.g., 50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates. Once they reach ~60-70% confluency, treat them with Indole-FMA at 0.5x, 1x, and 2x the predetermined IC50 value for 24 hours. Include a vehicle control.

• Cell Harvesting: Harvest cells by trypsinization, collect them in a tube, and wash with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 500 µL of PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Storage: Store fixed cells at -20°C for at least 2 hours (or up to several weeks).

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in 500 µL of PI staining solution.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Analysis: Analyze the cell cycle distribution using a flow cytometer. Model the resulting histograms to quantify the percentage of cells in each phase (G1, S, G2/M).

Caption: Logic diagram for the Aβ rescue experiment.

Conclusion

The protocols detailed in this application note provide a robust framework for the initial characterization of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. By systematically evaluating its effects on cell viability, cell cycle progression, microtubule integrity, and protein aggregation-induced toxicity, researchers can efficiently determine its primary biological activities and uncover its mechanism of action. Positive results from these assays, particularly in the tubulin inhibition pathway, would establish Indole-FMA as a promising candidate for further preclinical development as an anticancer agent.

References

• Title: Cell-based screen for identification of inhibitors of tubulin polymerization Source: PubMed, Journal of Natural Products URL: [Link]

• Title: Cell-Based Screen for Identification of Inhibitors of Tubulin Polymerization Source: ACS Publications, Journal of Natural Products URL: [Link]

• Title: A Cell-Based Pharmacokinetics Assay for Evaluating Tubulin-Binding Drugs Source: MDPI, Pharmaceuticals URL: [Link]

• Title: Cell-Based Screen for Identification of Inhibitors of Tubulin Polymerization Source: ACS Publications URL: [Link]

• Title: Mass Spectrometry-Based Screening for Inhibitors of β-Amyloid Protein Aggregation Source: PMC, NIH URL: [Link]

• Title: An in vivo platform for identifying inhibitors of protein aggregation Source: PMC, NIH, Nature Communications URL: [Link]

• Title: Translational Detection of Indole by Complementary Cell-free Protein Synthesis Assay Source: Frontiers in Bioengineering and Biotechnology URL: [Link]

• Title: Tubulin Inhibitors: A Chemoinformatic Analysis Using Cell-Based Data Source: MDPI, Pharmaceuticals URL: [Link]

• Title: An in vivo platform for identifying inhibitors of protein aggregation Source: ResearchGate, Nature Communications URL: [Link]

• Title: Design, Synthesis, and Biological Evaluation of Indole Derivatives Targeting LsrK as AI-2 Quorum Sensing Inhibitors Source: ACS Publications, Journal of Medicinal Chemistry URL: [Link]

• Title: De novo designed protein inhibitors of amyloid aggregation and seeding Source: PNAS URL: [Link]

• Title: A peptide strategy for inhibiting different protein aggregation pathways in disease Source: bioRxiv URL: [Link]

• Title: Bioactive natural compounds from 1H-indole-3-carboxaldhyde Source: ResearchGate URL: [Link]

• Title: Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment Source: MDPI, International Journal of Molecular Sciences URL: [Link]

• Title: Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization Source: RSC Publishing, RSC Medicinal Chemistry URL: [Link]

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• 5. Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Mass Spectrometry-Based Screening for Inhibitors of β-Amyloid Protein Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. A Cell-Based Pharmacokinetics Assay for Evaluating Tubulin-Binding Drugs [medsci.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide as a molecular probe

Application Note & Protocols: DFMIA

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide: A Fluorogenic Molecular Probe for the Detection of Protein Aggregates

Preamble: The Rationale for a Novel Indole-Based Probe

The misfolding and subsequent aggregation of proteins is a central pathological event in a range of devastating human disorders, including Alzheimer's and Parkinson's diseases.[1][2] The development of small molecules that can selectively report on the presence of these toxic protein species is of paramount importance for both fundamental research and high-throughput screening of potential therapeutics.[3][4]

This document introduces N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide , hereafter designated DFMIA , a novel indole-based molecular probe. Its chemical architecture is rationally designed for the fluorogenic detection of protein aggregates. The core structure comprises a 2-methyl-3-formyl-indole scaffold functionalized with an N,N-diethylacetamide moiety at the N1 position. This design incorporates key features:

• An Environment-Sensitive Fluorophore: The indole core is a well-established fluorophore.[5][6][7]

• Modulated Electronic Properties: The electron-withdrawing 3-formyl group and the N1-substituent are hypothesized to create an intramolecular charge transfer (ICT) character. This property can render the probe's fluorescence highly sensitive to the polarity of its local environment.

• Hydrophobic Affinity: The overall structure possesses sufficient hydrophobicity to preferentially partition into the non-polar pockets exposed on misfolded and aggregated proteins.

We propose that DFMIA functions as a "turn-on" probe. In aqueous media, its fluorescence is quenched due to energy dissipation through rotational motion and interaction with polar water molecules. Upon binding to the hydrophobic surfaces of protein aggregates, these non-radiative decay pathways are restricted, forcing the molecule into a planar conformation and resulting in a significant enhancement of fluorescence emission.

Section 1: Physicochemical and Spectroscopic Profile

DFMIA is a solid, organic compound supplied for research purposes. Proper handling in a laboratory setting with appropriate personal protective equipment is required.

Property	Value	Source
Molecular Formula	C₁₅H₁₈N₂O₂	[8]
Molecular Weight	258.32 g/mol	[8]
CAS Number	347320-56-3	[9]
Appearance	Off-white to yellow solid	Typical for indole aldehydes
Solubility	Soluble in DMSO, DMF, Acetonitrile; Poorly soluble in water	Inferred from structure
Purity	>98% (HPLC)	Standard for research chemicals
Storage	Store at -20°C, protect from light	Standard for fluorescent probes

Table 1. Physicochemical Properties of DFMIA.

Spectroscopic Characteristics

The following are proposed spectroscopic properties based on the behavior of similar indole-based fluorogenic probes. Users must determine the precise spectral characteristics in their specific experimental buffer.

Parameter	Aqueous Buffer (e.g., PBS)	Non-polar Solvent (e.g., Dioxane)	Bound to Protein Aggregates
Absorbance Max (λₐₑₛ)	~350 nm	~365 nm	~370 nm
Emission Max (λₑₘ)	~480 nm	~450 nm	~460 nm
Quantum Yield (Φ)	< 0.01	~0.3	> 0.4
Fluorescence Lifetime (τ)	< 0.5 ns	~2.0 ns	> 2.5 ns

Table 2. Proposed Spectroscopic Properties of DFMIA. The expected solvatochromic shift and quantum yield enhancement form the basis of its function as a turn-on probe.

Section 2: Proposed Mechanism of Action

The functionality of DFMIA as a sensor for protein aggregates is predicated on the principle of restricted intramolecular rotation and environmental sensitivity.

Figure 1: Proposed Mechanism of DFMIA. In a polar aqueous solution, the probe exhibits low fluorescence. Upon binding to hydrophobic regions of protein aggregates, its conformation is rigidified, leading to a dramatic increase in fluorescence emission.

Section 3: Application Protocol - In Vitro α-Synuclein Aggregation Assay

This protocol provides a method to monitor the kinetics of α-synuclein aggregation, a process relevant to Parkinson's disease, using DFMIA.[2]

Materials and Reagents

• Recombinant human α-synuclein monomer

• DFMIA powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with bottom-read capability

Reagent Preparation

• DFMIA Stock Solution (1 mM): Dissolve 2.58 mg of DFMIA in 10 mL of anhydrous DMSO. Vortex thoroughly. Store in small aliquots at -20°C, protected from light.

• α-Synuclein Monomer Solution (100 µM): Prepare according to your protein supplier's protocol. Ensure the solution is filtered (0.22 µm) to remove any pre-existing aggregates.

• Assay Buffer: PBS, pH 7.4.

Experimental Workflow

Figure 2: Workflow for In Vitro Aggregation Assay. This diagram outlines the key steps for setting up and running a kinetic protein aggregation experiment using DFMIA.

Step-by-Step Protocol

• Prepare Working Solutions: Dilute the 1 mM DFMIA stock solution in Assay Buffer to a 2X working concentration of 10 µM. Dilute the 100 µM α-synuclein stock in Assay Buffer to a 2X working concentration of 100 µM.

• Set up Plate: To each well of a 96-well black plate, add the components in the following order:

  • Test Wells: 50 µL of 10 µM DFMIA + 50 µL of 100 µM α-synuclein.

  • Probe Control: 50 µL of 10 µM DFMIA + 50 µL of Assay Buffer.

  • Protein Control: 50 µL of Assay Buffer + 50 µL of 100 µM α-synuclein (to check for intrinsic protein fluorescence).

  • Final concentrations: 5 µM DFMIA and 50 µM α-synuclein in a 100 µL volume.

• Incubation and Reading:

  • Place the plate in a fluorescence plate reader pre-heated to 37°C.

  • Set the reader to orbital shake for 10 seconds every 10 minutes to promote aggregation.

  • Measure fluorescence from the bottom of the plate every 15 minutes for up to 48 hours. Use an excitation wavelength of ~370 nm and an emission wavelength of ~460 nm. Optimize gain settings on a well containing aggregated protein to avoid saturation.

• Data Analysis:

  • Subtract the background fluorescence of the "Probe Control" from all test wells at each time point.

  • Plot the corrected fluorescence intensity versus time. The resulting curve will show a characteristic sigmoidal shape with a lag phase, a growth phase, and a plateau, representing the kinetics of amyloid formation.

Section 4: Application Protocol - Live-Cell Imaging of Induced Aggregates

This protocol describes the use of DFMIA to visualize cytoplasmic protein aggregates in a cell-based model.

Materials

• HEK293 cells (or other suitable cell line)

• Culture medium (e.g., DMEM with 10% FBS)

• Proteasome inhibitor (e.g., MG132) or other aggregation-inducing agent.

• DFMIA 1 mM stock in DMSO

• Hoechst 33342 for nuclear counterstaining

• Live-cell imaging buffer (e.g., HBSS)

• Confocal microscope with DAPI and FITC/GFP filter sets (or equivalent)

Protocol

• Cell Seeding: Seed HEK293 cells onto glass-bottom imaging dishes at a density that will result in 60-70% confluency on the day of the experiment.

• Induction of Aggregation: Treat the cells with an appropriate concentration of an aggregation-inducing agent (e.g., 5 µM MG132) for 12-18 hours. Include an untreated (vehicle control) dish.

• Probe Loading:

  • Remove the culture medium.

  • Wash the cells once with pre-warmed PBS.

  • Add pre-warmed culture medium containing 1-5 µM DFMIA. The optimal concentration should be determined empirically.

  • Incubate for 30-60 minutes at 37°C.

• Staining and Imaging:

  • (Optional) Add Hoechst 33342 for the final 10 minutes of incubation for nuclear staining.

  • Remove the loading medium and wash the cells twice with pre-warmed live-cell imaging buffer.

  • Add fresh imaging buffer to the dish.

  • Image immediately using a confocal microscope. Use a 405 nm laser for Hoechst and a ~375 nm laser for DFMIA, collecting emission at ~420-480 nm for Hoechst and ~450-550 nm for DFMIA.

• Expected Results: In untreated cells, a low, diffuse cytoplasmic fluorescence is expected. In cells treated with the proteasome inhibitor, bright, distinct puncta corresponding to protein aggregates should be visible in the cytoplasm.[10]

Section 5: Data Interpretation and Troubleshooting

• High Background Fluorescence: If the signal in the probe-only control is high, it may indicate probe precipitation. Prepare fresh dilutions or filter the stock solution. Lower the probe concentration.

• No Signal Increase: Aggregation may not be occurring. Confirm aggregation with an orthogonal method (e.g., Thioflavin T). Alternatively, the probe may not be sensitive to the specific type of aggregate formed.

• Phototoxicity in Live-Cell Imaging: Minimize laser power and exposure time. Use a sensitive detector. Ensure cells are healthy before and during imaging.

• Non-Specific Staining: The probe may accumulate in lipid droplets or other hydrophobic organelles. Co-staining with specific organelle markers can clarify localization. Reducing the probe concentration or incubation time can minimize this effect.

References

• Jellinger, K. A. (2010). Basic mechanisms of neurodegeneration: a critical update. Journal of Cellular and Molecular Medicine.
• Ran, C., et al. (2009). AIE-active, red-emissive and two-photon-absorbing probes for tracking and imaging of β-amyloid plaques.
• Breydo, L., et al. (2012). α-synuclein misfolding and neurodegenerative diseases. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease.
• Lee, C. W., et al. (2021). Illuminating Protein Phase Separation: Reviewing Aggregation‐Induced Emission, Fluorescent Molecular Rotor and Solvatochromic Fluorophore Based Probes. Advanced Materials. [URL: https://www.researchgate.net/figure/Fluorescent-molecular-rotor-probes-detect-amorphous-aggregates-a-Structure-of-R13-b_fig1_354567152]
• PubChem. N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/820167]
• Ye, S., et al. (2022). Principles, modulation, and applications of fluorescent protein chromophores. Chemical Physics Reviews. [URL: https://pubs.aip.
• Sigma-Aldrich. N,N-Diethyl-2-(3-formyl-indol-1-yl)-acetamide. Merck. [URL: https://www.sigmaaldrich.
• Li, Z., et al. (2023). A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates. Molecules. [URL: https://www.mdpi.com/1420-3049/28/2/831]
• Verma, R., & Debabrata, M. (2023). Small molecule-based fluorescent probes for the detection of α-Synuclein aggregation states. Bioorganic & Medicinal Chemistry Letters. [URL: https://pubmed.ncbi.nlm.nih.gov/36966976/]
• Wang, Y., et al. (2021). An Indole-Based Fluorescent Chemosensor for Detecting Zn2+ in Aqueous Media and Zebrafish. Molecules. [URL: https://www.mdpi.com/1420-3049/26/16/5034]
• Chen, J., et al. (2023). A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/36677589/]
• Borthakur, M., et al. (2019). Microwave-Assisted Synthesis of 2-Methyl-1H-Indole-3-Carboxylate Derivatives via Pd-Catalyzed Heterocyclization. Symmetry. [URL: https://www.mdpi.com/2073-8994/11/9/1149]
• PubChem. N,N-diethyl-2-(1H-indol-3-yl)acetamide. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/15043477]
• Echemi. N,N-DIETHYL-2-(3-FORMYL-1H-INDOL-1-YL)ACETAMIDE. Echemi. [URL: https://www.echemi.com/products/pid2111516-nndiethyl-2-3-formyl-1h-indol-1-ylacetamide.html]
• BLDpharm. N,N-Diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. BLDpharm. [URL: https://www.bldpharm.com/products/347320-56-3.html]
• Fadaeinasab, M., et al. (2017).
• PubChem. 3-Formyl-2-methylindole. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/73166]
• Reddy, G. V., et al. (2024). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.4c01758]
• Santa Cruz Biotechnology. N,N-Diethyl-2-(3-formyl-indol-1-yl)-acetamide. Santa Cruz Biotechnology, Inc. [URL: https://www.scbt.com/p/nn-diethyl-2-3-formyl-indol-1-yl-acetamide-cas-347320-56-3]
• Li, J., et al. (2020). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2020/md/d0md00057h]

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Application Note: Quantitative Analysis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Abstract: This document provides comprehensive and validated analytical methodologies for the precise quantification of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. The protocols detailed herein are designed for researchers, scientists, and professionals in drug development and quality control. We present two robust chromatographic techniques: a primary High-Performance Liquid Chromatography with UV detection (HPLC-UV) method for routine analysis and a highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level quantification in complex matrices. The causality behind experimental choices and adherence to international validation standards are emphasized to ensure data integrity and reproducibility.

Introduction and Analytical Rationale

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a substituted indole derivative with potential applications in pharmaceutical research.[1] Accurate and precise quantification is paramount for pharmacokinetic studies, formulation development, and quality assurance. The molecular structure, featuring a chromophoric indole ring and an ionizable acetamide group, makes it amenable to both UV-based and mass spectrometric detection.[2][3]

The choice between HPLC-UV and LC-MS/MS is dictated by the specific requirements of the analysis. HPLC-UV offers a cost-effective and straightforward approach for analyzing bulk materials and concentrated solutions.[4][5] In contrast, LC-MS/MS provides superior sensitivity and selectivity, which is essential for quantifying the analyte in complex biological matrices where concentrations are low and interferences are high.[6][7]

This guide is structured to provide not just procedural steps but also the scientific reasoning behind them, ensuring that the methodologies can be implemented and adapted effectively. All protocols are designed to be self-validating, with performance characteristics that meet the criteria set forth by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9][10][11]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is ideal for the assay of the pure substance or in simple formulations. It relies on the principle of reversed-phase chromatography for separation, followed by UV spectrophotometry for detection and quantification.

Scientific Principles and Method Causality

• Stationary Phase: A C18 column is selected due to its hydrophobic nature, which provides excellent retention for the moderately nonpolar indole ring of the analyte.[12][13]

• Mobile Phase: A mobile phase consisting of acetonitrile and water is used. Acetonitrile is a common organic modifier that provides good peak shape and elution strength for indole derivatives. A small amount of formic acid is added to the aqueous phase to suppress the ionization of any residual silanols on the stationary phase, thereby reducing peak tailing and improving reproducibility.[14]

• Detection: The indole nucleus exhibits strong UV absorbance. Based on similar structures, a detection wavelength of approximately 280 nm is chosen to maximize sensitivity while minimizing interference from common solvents.[12][13]

Experimental Workflow for HPLC-UV Analysis

Caption: Workflow for HPLC-UV quantification.

Detailed Protocol: HPLC-UV Quantification

Instrumentation and Materials:

• HPLC system with a UV/Vis detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Reference standard of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• Acetonitrile (HPLC grade)

• Formic acid (ACS grade)

• Ultrapure water

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (60:40 v/v) with 0.1% formic acid in the water. Filter and degas the mobile phase before use.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of the mobile phase.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to obtain a theoretical concentration within the calibration range.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 280 nm

  • Run Time: 10 minutes

• Analysis: Inject the blank (mobile phase), followed by the working standards to generate a calibration curve. Then, inject the sample solutions.

• Quantification: Determine the peak area of the analyte in the sample chromatograms and calculate the concentration using the linear regression equation from the calibration curve.

Method Validation Summary (ICH Q2(R1) Guidelines)

The following table summarizes the validation parameters that must be assessed to ensure the method is suitable for its intended purpose.[8][10][15]

Parameter	Acceptance Criteria	Typical Results
Linearity	Correlation coefficient (r²) ≥ 0.999	r² = 0.9995
Accuracy	98.0% - 102.0% recovery	99.5% - 101.2%
Precision (Repeatability)	RSD ≤ 2.0%	RSD = 0.8%
Intermediate Precision	RSD ≤ 2.0%	RSD = 1.2%
Specificity	No interfering peaks at the analyte's retention time	Peak purity > 99%
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10	1 µg/mL
Range	80% - 120% of the test concentration	10 µg/mL - 80 µg/mL

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is recommended for the quantification of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in complex matrices such as plasma or tissue homogenates, where high sensitivity and specificity are required.

Scientific Principles and Method Causality

• Chromatography: The same reversed-phase LC principles as the HPLC-UV method are applied to achieve chromatographic separation before mass analysis. This separation is crucial to reduce matrix effects.[16]

• Ionization: Electrospray Ionization (ESI) in positive mode is chosen. The acetamide nitrogen and the indole nitrogen are potential sites for protonation, leading to a strong [M+H]⁺ signal.

• Mass Analysis: A triple quadrupole mass spectrometer is used in Multiple Reaction Monitoring (MRM) mode. This involves selecting the protonated molecular ion (precursor ion) in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole. This process provides exceptional selectivity and sensitivity.[6][17]

• Internal Standard: The use of a stable isotope-labeled internal standard (e.g., deuterated analogue) is highly recommended to compensate for matrix effects and variations in sample preparation and instrument response.[18]

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS quantification.

Detailed Protocol: LC-MS/MS Quantification

Instrumentation and Materials:

• LC-MS/MS system (UPLC coupled to a triple quadrupole mass spectrometer)

• C18 UPLC column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

• Reference standard and stable isotope-labeled internal standard (if available)

• Acetonitrile and Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Biological matrix (e.g., plasma)

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, add 10 µL of internal standard working solution.

  • Add 150 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a new vial, evaporate to dryness under nitrogen, and reconstitute in 100 µL of the initial mobile phase.

• LC Conditions:

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• MS/MS Conditions (Hypothetical):

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • MRM Transitions (Analyte): m/z 259.1 -> 144.1 (Quantifier), 259.1 -> 116.1 (Qualifier)

  • MRM Transition (Internal Standard): e.g., m/z 264.1 -> 149.1 (for a +5 Da labeled IS) (Note: These transitions are predictive and must be optimized empirically by infusing the analyte.)

• Analysis and Quantification:

  • Prepare a calibration curve in the same biological matrix by spiking known concentrations of the analyte.

  • Process the samples as described above.

  • Calculate the peak area ratio of the analyte to the internal standard and determine the concentration from the matrix-matched calibration curve.

Concluding Remarks

The choice of analytical method for the quantification of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide should be guided by the specific application, required sensitivity, and the complexity of the sample matrix. The HPLC-UV method presented is robust and suitable for routine analysis of pure or formulated products. For bioanalytical applications requiring trace-level detection, the LC-MS/MS method offers unparalleled sensitivity and selectivity. Both protocols are designed with scientific integrity at their core, providing a reliable foundation for accurate and reproducible quantification.

References

• Ernst, M., et al. (2006). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Journal of Chromatography A. Available at: [Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• Hu, C., et al. (2014). Development and Validation of an HPLC Method for the Simultaneous Quantification of indole-3-carbinol Acetate, indole-3-carbinol, and 3,3'-diindolylmethane in Mouse Plasma, Liver, and Kidney Tissues. Journal of Chromatography B. Available at: [Link]

• Kaur, H., et al. (2019). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. Applied and Environmental Microbiology. Available at: [Link]

• Silva, L., et al. (2023). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. Available at: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Bansal, S. K., & DeStefano, A. J. (2007). Key elements of analytical method validation for pharmaceuticals. AAPS PharmSciTech. Available at: [Link]

• Waclavicek, M., et al. (2020). A Validated Method for the Simultaneous Measurement of Tryptophan, Kynurenine, Phenylalanine, and Tyrosine by High-Performance Liquid Chromatography–Fluorescence Detection. ACS Omega. Available at: [Link]

• Liu, J., et al. (2013). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science. Available at: [Link]

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• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology. Available at: [Link]

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• Google Patents. Method and assays for quantitation of acetamide in a composition.

• Hluska, T., et al. (2016). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Plant Methods. Available at: [Link]

• Ali, B. G., et al. (2020). Indole-3-carbaldehyde Semicarbazone Derivatives: Synthesis, Characterization, and Antibacterial Activities. Journal of Chemistry. Available at: [Link]

• Subba Rami Reddy, S. R., et al. (2015). Synthesis and biological evaluation of indoles. Der Pharma Chemica. Available at: [Link]

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Application Notes and Protocols: Strategic Derivatization of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide for Structure-Activity Relationship (SAR) Studies

Introduction: The Indole Scaffold as a Privileged Structure in Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active natural products and synthetic pharmaceuticals.[1][2] Its unique electronic properties and the ability of the indole nitrogen to participate in hydrogen bonding contribute to its versatile binding capabilities with a multitude of biological targets.[3] Among the diverse classes of indole-containing compounds, derivatives of indole-3-carboxaldehyde have emerged as particularly promising starting points for the development of novel therapeutic agents, demonstrating activities ranging from anticancer and anti-inflammatory to antimicrobial.[3][4]

This application note provides a comprehensive guide to the strategic derivatization of a specific indole scaffold, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide , for the purpose of conducting detailed Structure-Activity Relationship (SAR) studies. The primary objective of SAR studies in drug discovery is to systematically modify a lead compound's structure to understand how these changes influence its biological activity, thereby guiding the optimization of potency, selectivity, and pharmacokinetic properties.[2]

Herein, we present detailed, field-proven protocols for the synthesis of the parent compound and its subsequent derivatization via three robust and versatile chemical transformations: the Knoevenagel condensation, reductive amination, and the Wittig reaction. Each protocol is accompanied by an explanation of the underlying chemical principles, empowering researchers to not only execute these reactions but also to troubleshoot and adapt them as needed. Furthermore, we will discuss the critical aspects of analytical characterization of the synthesized derivatives and provide a framework for interpreting the resulting SAR data.

Synthesis of the Parent Compound: N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

The synthesis of the target scaffold is a two-step process, beginning with the N-alkylation of 2-methylindole, followed by formylation at the C3 position of the indole ring.

Part 1: Synthesis of N,N-Diethyl-2-(2-methyl-1H-indol-1-yl)acetamide

The initial step involves the alkylation of the indole nitrogen of 2-methylindole with 2-chloro-N,N-diethylacetamide. This reaction proceeds via a nucleophilic substitution, where the deprotonated indole nitrogen acts as the nucleophile.

Protocol 1: N-Alkylation of 2-Methylindole

• Materials:

  • 2-Methylindole

  • Sodium hydride (60% dispersion in mineral oil)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • 2-Chloro-N,N-diethylacetamide

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 2-methylindole (1.0 equivalent) in anhydrous DMF dropwise.

  • Allow the reaction mixture to stir at room temperature for 1 hour, or until the evolution of hydrogen gas ceases.

  • Cool the mixture back to 0 °C and add 2-chloro-N,N-diethylacetamide (1.1 equivalents) dropwise.

  • Let the reaction warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford N,N-Diethyl-2-(2-methyl-1H-indol-1-yl)acetamide.

Part 2: Vilsmeier-Haack Formylation

The second step introduces the crucial formyl group at the electron-rich C3 position of the indole ring using the Vilsmeier-Haack reaction.[5][6] This reaction employs a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a formamide such as N,N-dimethylformamide (DMF).[7]

Protocol 2: Vilsmeier-Haack Formylation of N,N-Diethyl-2-(2-methyl-1H-indol-1-yl)acetamide

• Materials:

  • N,N-Diethyl-2-(2-methyl-1H-indol-1-yl)acetamide

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere, cool anhydrous DMF to 0 °C.

  • Slowly add phosphorus oxychloride (1.5 equivalents) dropwise to the cold DMF, maintaining the temperature below 5 °C.

  • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add a solution of N,N-Diethyl-2-(2-methyl-1H-indol-1-yl)acetamide (1.0 equivalent) in anhydrous DCM dropwise to the Vilsmeier reagent.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

  • Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and stir for 30 minutes.

  • Basify the mixture with a saturated aqueous sodium bicarbonate solution until the pH is ~8.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide .

Derivatization Strategies for SAR Studies

The presence of the aldehyde functional group at the C3 position of the indole ring provides a versatile handle for a variety of chemical transformations, allowing for the systematic exploration of the chemical space around the core scaffold.

Knoevenagel Condensation: Introducing α,β-Unsaturated Systems

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[8][9] This reaction is particularly useful for introducing conjugated systems, which can significantly impact a molecule's electronic and steric properties, and thus its biological activity.

Causality Behind Experimental Choices: The use of a basic catalyst, such as piperidine or triethylamine, is crucial for deprotonating the active methylene compound, thereby generating the nucleophilic carbanion required for the initial attack on the aldehyde carbonyl. The subsequent elimination of water is often facilitated by heating or the use of a dehydrating agent.

Protocol 3: Knoevenagel Condensation with Malononitrile

• Materials:

  • N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

  • Malononitrile

  • Ethanol

  • Piperidine

  • Ice-cold water

• Procedure:

  • Dissolve N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (1.0 equivalent) and malononitrile (1.1 equivalents) in ethanol.

  • Add a catalytic amount of piperidine (e.g., 2-3 drops).

  • Stir the mixture at room temperature or gently reflux for 2-6 hours, monitoring the reaction by TLC.[1]

  • Upon completion, cool the reaction mixture in an ice bath to induce precipitation of the product.

  • Collect the solid product by filtration, wash with ice-cold water, and dry under vacuum.

  • If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol.

Caption: Knoevenagel Condensation Workflow.

Reductive Amination: Introducing Diverse Amine Functionalities

Reductive amination is a powerful method for the formation of carbon-nitrogen bonds, converting a carbonyl group into an amine via an intermediate imine.[10] This reaction allows for the introduction of a wide variety of primary and secondary amines, enabling the exploration of how changes in basicity, hydrogen bonding potential, and steric bulk at this position affect biological activity.

Causality Behind Experimental Choices: The reaction is typically carried out in a one-pot fashion. The initial formation of the imine or iminium ion is often favored under slightly acidic conditions, which catalyze the dehydration step. A mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanobhorohydride (NaBH₃CN), is used to selectively reduce the imine in the presence of the starting aldehyde.[11]

Protocol 4: Reductive Amination with a Primary Amine

• Materials:

  • N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

  • Primary amine (e.g., benzylamine)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Acetic acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (1.0 equivalent) and the primary amine (1.2 equivalents) in DCM or DCE.

  • If necessary, add a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

  • Stir at room temperature for 4-12 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Caption: Reductive Amination Workflow.

Wittig Reaction: Extending the Carbon Skeleton

The Wittig reaction is a highly versatile method for the synthesis of alkenes from aldehydes or ketones and a phosphonium ylide (Wittig reagent).[12][13] This reaction is invaluable for extending the carbon chain and introducing various substituents on the newly formed double bond, allowing for the exploration of the impact of chain length and functionality on biological activity.

Causality Behind Experimental Choices: The reaction proceeds through the formation of a betaine intermediate or a four-membered oxaphosphetane ring, which then collapses to form the alkene and triphenylphosphine oxide. The stereochemical outcome of the Wittig reaction is dependent on the nature of the ylide; stabilized ylides generally yield E-alkenes, while non-stabilized ylides favor the formation of Z-alkenes.[14]

Protocol 5: Wittig Reaction with a Stabilized Ylide

• Materials:

  • N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

  • Wittig reagent (e.g., (Carbethoxymethylene)triphenylphosphorane)

  • Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

  • Hexanes

  • Ethyl acetate

• Procedure:

  • Dissolve N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (1.0 equivalent) and the stabilized Wittig reagent (1.2 equivalents) in anhydrous THF or DCM under an inert atmosphere.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Add hexanes to the residue to precipitate the triphenylphosphine oxide byproduct.

  • Filter the mixture and wash the solid with hexanes.

  • Concentrate the filtrate and purify the crude product by silica gel column chromatography using a mixture of hexanes and ethyl acetate as the eluent.

Sources

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Technical Notes & Optimization

Technical Support Center: Troubleshooting N-Alkylation of 2-Methyl-3-formyl-indole

Welcome to the technical support center for the N-alkylation of 2-methyl-3-formyl-indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this specific transformation. The presence of both a methyl group at the C2 position and a formyl group at the C3 position introduces unique electronic and steric factors that require careful consideration for successful N-alkylation.

Frequently Asked Questions (FAQs)

Q1: Why is my N-alkylation of 2-methyl-3-formyl-indole resulting in low to no yield?

Several factors can contribute to a low or nonexistent yield in this reaction. The primary culprits are often related to insufficient deprotonation of the indole nitrogen, the purity of your reagents and solvents, or suboptimal reaction temperatures.[1]

• Insufficient Basicity: The N-H of an indole is weakly acidic (pKa ≈ 17 in DMSO), and the electron-withdrawing formyl group at the C3 position further decreases the nucleophilicity of the indole nitrogen.[1] A base that is not strong enough will result in a low concentration of the reactive indolate anion, leading to a sluggish or stalled reaction.[1]

• Reagent and Solvent Purity: Strong bases used for deprotonation, such as sodium hydride (NaH), are highly sensitive to moisture. Any water present in the reaction flask, solvents, or on the surface of the glassware will quench the base, rendering it ineffective.[1]

• Low Reaction Temperature: The activation energy for the N-alkylation may not be met at lower temperatures, especially with less reactive alkylating agents.[1]

Q2: I am observing a significant amount of unreacted starting material. What are the likely causes and how can I drive the reaction to completion?

Observing a large amount of unreacted 2-methyl-3-formyl-indole is a common issue and is often linked to the factors mentioned above. Here's a more detailed breakdown of how to address this:

• Choice of Base and Solvent: For this specific substrate, a strong base is paramount. Sodium hydride (NaH) in a polar aprotic solvent like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) is a standard and effective combination.[2][3] The use of DMF can be particularly advantageous as it helps to solvate the resulting indolate anion.[1][2]

• Reaction Temperature: Increasing the reaction temperature can significantly improve the reaction rate and yield. For many indole N-alkylations, temperatures around 80 °C or higher have been shown to be beneficial.[3][4]

• Purity of Starting Material: Ensure your 2-methyl-3-formyl-indole is pure. Impurities can interfere with the reaction. Purification by recrystallization or column chromatography may be necessary.[5]

Q3: Besides the desired N-alkylated product, I am seeing the formation of side products. What are the most common side reactions and how can I minimize them?

The most common side reaction in indole alkylation is C3-alkylation. However, with the C3 position blocked by a formyl group in your substrate, this is less of a concern. Other potential side reactions include:

• O-Alkylation of the Formyl Group: While less common, under certain conditions, the enolate of the formyl group could potentially undergo O-alkylation. This is more likely with highly reactive alkylating agents.

• Aldol Condensation: The formyl group can potentially undergo self-condensation or reaction with other carbonyl-containing species under basic conditions.

• Polyalkylation: Although less probable with this substrate due to steric hindrance, polyalkylation can occur if an excess of a highly reactive alkylating agent is used.[6]

To minimize these side reactions, carefully control the stoichiometry of your reagents and the reaction temperature. Adding the alkylating agent slowly to the solution of the deprotonated indole can also help to control the reaction.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the N-alkylation of 2-methyl-3-formyl-indole.

Problem 1: Low or No Product Formation

Potential Cause	Explanation	Recommended Solution
Insufficient Deprotonation	The base is not strong enough to effectively deprotonate the indole N-H, which is deactivated by the C3-formyl group.[1]	Use a strong base like Sodium Hydride (NaH) or Potassium Hydride (KH). Consider stronger bases like LDA for particularly difficult cases, though this may introduce other side reactions.[2][7]
Moisture Contamination	Water in the solvent or on the glassware is quenching the strong base.[1]	Use anhydrous solvents and flame-dry all glassware under an inert atmosphere (Nitrogen or Argon) before use.[1]
Low Reaction Temperature	The reaction lacks sufficient thermal energy to overcome the activation barrier.[1]	Gradually increase the reaction temperature. A range of 60-100 °C is often effective for N-alkylation of indoles in DMF.[3][4]
Poor Reagent Quality	The indole starting material or the alkylating agent may be impure.	Purify the starting materials before the reaction. Ensure the alkylating agent is of high purity.

Problem 2: Incomplete Reaction (Significant Starting Material Remaining)

Potential Cause	Explanation	Recommended Solution
Insufficient Base	An inadequate amount of base will not fully deprotonate the indole, leaving a significant portion unreacted.	Use at least 1.1 to 1.5 equivalents of the strong base to ensure complete deprotonation.
Poor Solubility	The indole or the generated indolate salt may not be fully dissolved in the chosen solvent, hindering the reaction.[1]	Switch to a more effective polar aprotic solvent like DMF or DMSO, which are excellent at dissolving ionic intermediates.[1]
Short Reaction Time	The reaction may be slow and require more time to reach completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC). Extend the reaction time until the starting material is consumed.

Experimental Protocols

Standard Protocol for N-Alkylation of 2-Methyl-3-formyl-indole

This protocol provides a general starting point. Optimization of specific parameters may be necessary for different alkylating agents.

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add anhydrous DMF to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Deprotonation: To the stirring solvent, add 2-methyl-3-formyl-indole (1.0 eq.). Then, carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq.) portion-wise at 0 °C.

• Anion Formation: Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete formation of the indolate anion. The solution may change color.

• Alkylation: Cool the mixture back to 0 °C and slowly add the alkylating agent (1.1 eq.).

• Reaction: Allow the reaction to warm to room temperature and then heat to 60-80 °C. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature and cautiously quench with water or a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[8]

Visualizing the Workflow

Caption: A generalized workflow for the N-alkylation of 2-methyl-3-formyl-indole.

The Critical Role of the Base and Solvent System

The choice of base and solvent is arguably the most critical factor in achieving a successful N-alkylation of this particular indole derivative. The interplay between these two components dictates the extent of deprotonation and the reactivity of the resulting indolate anion.

Caption: Decision logic for selecting the optimal base and solvent system.

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• Synfacts. (2025). A Novel Strategy for the Synthesis of N-Alkylated Oxindoles. Synfacts.
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• Wang, Y., et al. (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry, 10, 848329.
• Google Patents. (1961). US3012040A - Process for n-alkylation of indoles. Google Patents.
• Benchchem. (2025). Common side reactions in the synthesis of 2-Methyl-3-oxopentanoic acid. Benchchem.
• Ling, L., et al. (2017). Copper-catalyzed N-alkylation of indoles by N-tosylhydrazones. RSC Advances, 7(46), 28888-28892.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Friedel-Crafts Alkylation of Indoles with Trichloroacetimidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the V-H Reaction for 2-Methyl-indole

Welcome to the Technical Support Center for the Vilsmeier-Haack (V-H) reaction, specifically tailored for the formylation of 2-methyl-indole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions.

I. Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it used for 2-methyl-indole?

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1] In the context of 2-methyl-indole, it is the preferred method to introduce a formyl (-CHO) group at the C3 position, yielding the valuable intermediate, 2-methyl-indole-3-carboxaldehyde. This product serves as a crucial building block in the synthesis of various biologically active compounds, including antimicrobial and anti-inflammatory agents.[2][3] The reaction is favored for its use of relatively inexpensive and accessible reagents: a phosphorus halide (commonly phosphorus oxychloride, POCl₃) and a substituted amide (typically N,N-dimethylformamide, DMF).[4][5]

Q2: What is the Vilsmeier reagent and how is it formed?

The active electrophile in this reaction is the Vilsmeier reagent, a chloroiminium salt.[6][7] It is generated in situ from the reaction between DMF and POCl₃.[5][8] This process is exothermic and requires careful temperature control.[9]

Q3: Why is the formylation of 2-methyl-indole regioselective for the C3 position?

The C3 position of the indole ring is the most electron-rich and therefore the most nucleophilic site, making it the preferred point of attack for the electrophilic Vilsmeier reagent.[10] This high regioselectivity is a key advantage of the Vilsmeier-Haack reaction for indole derivatives.

Q4: Are there greener alternatives to the traditional Vilsmeier-Haack reaction?

Yes, concerns over the use of hazardous reagents like POCl₃ have prompted the development of more environmentally friendly methods. Some alternatives include iron-catalyzed formylation using formaldehyde and aqueous ammonia, and methods employing trimethyl orthoformate with a Lewis acid catalyst.[11][12]

II. Troubleshooting Guide

This section addresses common issues encountered during the Vilsmeier-Haack formylation of 2-methyl-indole, providing explanations and actionable solutions.

Issue 1: Low or No Yield of 2-Methyl-indole-3-carboxaldehyde

Possible Causes & Solutions:

• Moisture Contamination: The Vilsmeier reagent is highly sensitive to moisture, which will quench the reaction.[9]

  • Solution: Ensure all glassware is thoroughly oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure the 2-methyl-indole starting material is dry.[9]

• Reagent Quality: The purity of POCl₃ and DMF is critical for a successful reaction.[9] Old or improperly stored DMF can decompose to dimethylamine, which can lead to side reactions.[13]

  • Solution: Use freshly distilled or high-purity POCl₃ and DMF.[9]

• Insufficient Reaction Temperature or Time: While the formation of the Vilsmeier reagent requires cooling, the subsequent reaction with 2-methyl-indole may need heat to proceed at a reasonable rate.[14]

  • Solution: After the addition of 2-methyl-indole at a low temperature, allow the reaction to warm to room temperature and then consider gentle heating (e.g., 35-40°C).[2] Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material persists, you may need to increase the temperature or prolong the reaction time.[14]

• Improper Stoichiometry: An incorrect ratio of reagents can lead to incomplete reaction or the formation of byproducts.

  • Solution: A common starting point is a slight excess of the Vilsmeier reagent relative to the 2-methyl-indole. A molar ratio of 1.2:1 (POCl₃:2-methyl-indole) with DMF as the solvent is a good starting point.[2]

Issue 2: Formation of a Dark, Tarry, or Polymeric Mixture

Possible Causes & Solutions:

• Runaway Reaction/Poor Temperature Control: The Vilsmeier-Haack reaction is exothermic, particularly during the formation of the reagent.[9][15] Poor temperature control can lead to a runaway reaction and the formation of intractable tars.[9]

  • Solution: Prepare the Vilsmeier reagent at a low temperature (0-5°C) with efficient stirring.[2][16] Add the POCl₃ to the DMF dropwise to manage the exotherm. Maintain strict temperature control throughout the addition of the 2-methyl-indole solution.

• Substrate Degradation: Indole derivatives can be sensitive to strongly acidic conditions, especially at elevated temperatures, leading to polymerization or degradation.[9]

  • Solution: Maintain the lowest effective reaction temperature. A gradual warm-up after the initial addition can be beneficial, but this should be carefully monitored.[9]

Issue 3: Multiple Spots on TLC and Complex Product Mixture

Possible Causes & Solutions:

• Side Reactions: While the V-H reaction on 2-methyl-indole is generally selective for the C3 position, side reactions can occur under non-optimized conditions.

  • Solution: Carefully control the stoichiometry of the Vilsmeier reagent.[14] Adding the 2-methyl-indole solution dropwise to the pre-formed reagent can help avoid localized high concentrations.[14]

• Incomplete Hydrolysis during Workup: The intermediate iminium salt must be fully hydrolyzed to the aldehyde.

  • Solution: Ensure a thorough aqueous workup. Pouring the reaction mixture into ice water followed by basification (e.g., with NaOH or Na₂CO₃ solution) is a common and effective procedure.[2][17] Vigorous stirring during this step is crucial.

Issue 4: Difficulty in Product Isolation and Purification

Possible Causes & Solutions:

• Product Solubility: 2-methyl-indole-3-carboxaldehyde has limited solubility in water, which aids in its precipitation during workup.[2] However, impurities can sometimes interfere with crystallization.

  • Solution: After quenching the reaction with ice and basifying, allow sufficient time for the product to precipitate fully. Washing the collected solid with cold water can help remove inorganic salts.[2] If the product does not precipitate, extraction with a suitable organic solvent like ethyl acetate or dichloromethane will be necessary.[16]

• Persistent Impurities: Minor byproducts can sometimes co-crystallize with the desired product.

  • Solution: Recrystallization from a suitable solvent system (e.g., ethanol-water) is often effective for purification.

III. Experimental Protocols & Data

Optimized Protocol for Vilsmeier-Haack Formylation of 2-Methyl-indole

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

• Vilsmeier Reagent Preparation:

  • To a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (e.g., 5.0 mL).

  • Cool the flask to 0-5°C using an ice bath.[2]

  • Slowly add phosphorus oxychloride (POCl₃) (e.g., 1.2 equivalents) dropwise to the cooled DMF with vigorous stirring, ensuring the temperature remains below 10°C.[16]

  • After the addition is complete, stir the mixture at 0-5°C for an additional 20-30 minutes to ensure the complete formation of the Vilsmeier reagent.[2]

• Formylation Reaction:

  • In a separate flask, dissolve 2-methyl-indole (e.g., 1.0 equivalent) in a minimal amount of anhydrous DMF (e.g., 5.0 mL).

  • Slowly add the 2-methyl-indole solution to the pre-formed Vilsmeier reagent at 0-5°C with continuous stirring.[2]

  • After the addition, allow the reaction mixture to gradually warm to room temperature and then heat to approximately 35°C for 40-60 minutes.[2] Monitor the reaction's progress by TLC.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly into a beaker containing crushed ice with vigorous stirring.[2]

  • Carefully neutralize the acidic solution by the slow addition of a 5 M sodium hydroxide (NaOH) solution until the pH is alkaline.[2]

  • Continue stirring the mixture for 30 minutes to allow for complete precipitation of the product.[2]

  • Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water.[2]

  • Dry the solid to obtain the crude 2-methyl-indole-3-carboxaldehyde.

• Purification:

  • Recrystallize the crude product from a suitable solvent, such as an ethanol/water mixture, to obtain the pure 2-methyl-indole-3-carboxaldehyde.

Table 1: Reagent Stoichiometry and Reaction Conditions

Reagent	Molar Equivalents	Typical Amount (for 15.5 mmol scale)	Role
2-Methyl-indole	1.0	2.03 g	Substrate
POCl₃	1.2	1.73 mL	Reagent for Vilsmeier salt formation
DMF	Solvent/Reagent	10.0 mL total	Reagent and Solvent
5 M NaOH	In excess	~31 mL	Neutralization and Hydrolysis

Data adapted from a representative procedure.[2]

IV. Visual Guides

Vilsmeier-Haack Reaction Mechanism

Caption: Vilsmeier-Haack reaction workflow for 2-methyl-indole.

Troubleshooting Logic Flow

Caption: Troubleshooting flowchart for low yield issues.

V. References

• Naveen, N., et al. (2021). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source. ACS Omega. Retrieved from [Link]

• Elshemy, H. A., et al. (2020). Synthesis and Bio-Evaluation Of 2-Methyl Indole -3- Carboxaldehyde Derivatives as Potential Lanosterol 14 -Demethylase Inhibitors. AIP Conference Proceedings. Retrieved from [Link]

• Patil, S. B., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Chemistry.

• J&K Scientific LLC. (2022). Vilsmeier-Haack Reaction. Retrieved from [Link]

• AIP Publishing. (2020). Synthesis and bio-evaluation of 2-Methyl Indole-3-carboxaldehyde derivatives as potential lanosterol 14-demethylase inhibitors. Retrieved from [Link]

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry. Retrieved from [Link]

• Wang, Q.-D., et al. (2017). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air. Synlett. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Miyake, A., et al. (2005). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Organic Process Research & Development. Retrieved from [Link]

• Miyake, A., et al. (2005). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Organic Process Research & Development. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Neat Formic Acid: an Excellent N-Formylating Agent for Carbazoles, 3-Alkylindoles, Diphenylamine and Moderately Weak Nucleophilic Anilines. Retrieved from [Link]

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ChemWis. (2023). Vilsmeier–Haack reaction of indole. Retrieved from [Link]

• Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Retrieved from [Link]

• Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Google Patents. (n.d.). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds. Retrieved from

• ResearchGate. (n.d.). (PDF) Vilsmeier Haack Adducts as Effective Reagents for Regioselective Nitration of Aromatic Compounds under Conventional and Non-Conventional Conditions. Retrieved from [Link]

• Organic Chemistry Research. (n.d.). Vilsmeier-Haack Reaction with 2,3,3-Trimethyl-3H-benzo[g]indole and Its Conversion into 2-(1-aryl-1H-pyrazol-4-yl). Retrieved from [Link]

• ACS Publications. (n.d.). Formylating agents. Retrieved from [Link]

• Semantic Scholar. (n.d.). Formation of indole trimers in Vilsmeier type reactions. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. Retrieved from [Link]

• Semantic Scholar. (n.d.). Formation of indole trimers in Vilsmeier type reactions. Retrieved from [Link]

• Google Patents. (n.d.). RU2760000C1 - Method for producing indole-3-carbinol. Retrieved from

• Oakwood Chemical. (n.d.). 2-Methylindole-3-carboxaldehyde, min 98% (GC), 100 grams. Retrieved from [Link]

Sources

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• 3. pubs.aip.org [pubs.aip.org]
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Technical Support Center: Chromatographic Purification of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the purification of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during chromatographic purification of this and structurally related indole derivatives.

Introduction

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a moderately polar molecule featuring a substituted indole core. The presence of a formyl group at the C3 position, a methyl group at C2, and an N-acetamide side chain introduces specific chemical properties that influence its behavior during chromatographic separation. The indole ring itself can be sensitive to acidic conditions and oxidation, while the formyl and amide functionalities increase the compound's polarity.[1][2][3] Successful purification requires a careful selection of stationary and mobile phases to achieve adequate separation from starting materials, byproducts, and degradation products.

This guide will address common issues through a practical question-and-answer format, providing not just solutions but also the underlying scientific principles to empower researchers in their experimental design and execution.

Core Purification Workflow

A typical purification workflow for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide involves Thin-Layer Chromatography (TLC) for method development, followed by flash column chromatography for preparative scale separation.

Caption: General workflow for chromatographic purification.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the purification of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide?

A1: For routine purification of this compound, standard silica gel (SiO₂) with a mesh size of 230-400 (40-63 µm) is the most common and cost-effective choice for flash chromatography.[4] Given the presence of a potentially acidic formyl proton and the general sensitivity of indoles, using silica gel with a neutral pH is advisable. If compound degradation on silica is suspected, alternative stationary phases such as neutral alumina or a deactivated silica gel can be considered.[5][6]

Q2: How do I select an appropriate mobile phase for column chromatography?

A2: The selection of the mobile phase is critical and should be guided by preliminary Thin-Layer Chromatography (TLC) analysis.[7] A common starting point for indole derivatives is a binary solvent system of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate.[6][8]

• Initial Scouting: Begin with a solvent system of 20-30% ethyl acetate in hexanes and adjust the ratio based on the observed Rf value.

• Target Rf: Aim for an Rf value of your target compound between 0.15 and 0.4 on the TLC plate.[7][9] This range generally provides the best separation during column chromatography. An Rf in this range ensures that the compound does not elute too quickly (with the solvent front) or too slowly (requiring excessive solvent and leading to band broadening).[9][10]

• Polarity Adjustment:

  • If the Rf is too high (>0.4), decrease the polarity of the mobile phase by reducing the percentage of ethyl acetate.

  • If the Rf is too low (<0.15), increase the polarity by increasing the percentage of ethyl acetate. For highly polar impurities, a more polar solvent like dichloromethane/methanol might be necessary.[8]

Solvent System (Hexane:Ethyl Acetate)	Expected Rf Range (Approximate)	Application Notes
90:10	0.4 - 0.6	Suitable for eluting less polar byproducts.
80:20	0.25 - 0.4	Often a good starting point for the target compound.
70:30	0.15 - 0.25	Use if the compound is showing low mobility.
50:50	< 0.15	May be necessary for eluting highly polar impurities or if the target is very polar.

Q3: My compound appears as a streak rather than a distinct spot on the TLC plate. What does this mean?

A3: Streaking on a TLC plate can indicate several issues:

• Sample Overload: You may have spotted too much of the crude material on the plate. Try diluting your sample and spotting a smaller amount.

• Compound Instability: The compound may be degrading on the acidic silica gel surface.[5] To test this, you can run a 2D TLC. Spot the compound, run the plate in one solvent system, dry it, rotate it 90 degrees, and run it again in the same solvent system. If the spot is not on the diagonal, it indicates decomposition.

• High Polarity: The compound might be too polar for the chosen solvent system, causing it to interact very strongly with the silica gel. Trying a more polar mobile phase or adding a small amount of a modifier like methanol could help.

• Acidic/Basic Nature: The formyl group can be slightly acidic. If streaking persists, adding a very small amount (0.1-1%) of acetic acid to the mobile phase can sometimes improve the spot shape. Conversely, for basic compounds, adding a trace of triethylamine is a common practice.[6]

Troubleshooting Guide

This section addresses specific problems you might encounter during the column chromatography of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Caption: Common troubleshooting categories.

Issue 1: Poor Separation of the Target Compound from an Impurity

• Potential Cause: The polarity of the mobile phase is not optimized, leading to similar migration rates for your product and the impurity.

• Troubleshooting Steps:

  • Re-optimize TLC: Experiment with different solvent ratios. A slight decrease in the polarity of the mobile phase (e.g., from 20% to 15% ethyl acetate in hexanes) can often increase the separation between spots.

  • Try a Different Solvent System: If adjusting the ratio of hexanes/ethyl acetate is ineffective, consider switching one of the solvents. For example, replacing hexanes with toluene or ethyl acetate with dichloromethane might alter the selectivity of the separation.

  • Employ Gradient Elution: Start with a less polar mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your target compound, leaving more polar impurities on the column. A shallow gradient often provides the best resolution.

  • Check Column Packing: An improperly packed column can lead to channeling, where the solvent and sample flow unevenly through the stationary phase, resulting in poor separation.[6] Ensure the silica gel is packed uniformly without any air bubbles or cracks.

Issue 2: The Compound is Not Eluting from the Column, or is Eluting Very Slowly

• Potential Cause: The mobile phase is not polar enough to move the compound through the silica gel. The compound might also be adsorbing irreversibly to the stationary phase.

• Troubleshooting Steps:

  • Increase Mobile Phase Polarity: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate). If the compound still doesn't elute, a stronger polar solvent like methanol may be needed. A common mobile phase for more polar compounds is dichloromethane with a small percentage of methanol (e.g., 1-5%).[8] Be cautious, as methanol concentrations above 10% can start to dissolve the silica gel.[8]

  • Check for Compound Precipitation: The compound may have precipitated at the top of the column if it is not very soluble in the initial mobile phase. This is more likely if you performed a "wet loading" with a solvent that is much more polar than the eluent.[11] In such cases, switching to a more polar eluent is necessary.

  • Consider Dry Loading: To avoid solubility issues during loading, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column.[4][11][12] This ensures the compound is introduced in a concentrated band and interacts with the mobile phase under optimal conditions.

Issue 3: Low Recovery of the Compound After Chromatography and Suspected Decomposition

• Potential Cause: The indole ring system, especially with an electron-withdrawing formyl group, can be sensitive to the acidic nature of standard silica gel.[2] The amide bond could also potentially undergo hydrolysis under harsh acidic or basic conditions, although this is less likely on silica gel at room temperature.[13][14][15]

• Troubleshooting Steps:

  • Neutralize the Silica Gel: Before packing the column, you can prepare a slurry of the silica gel in the mobile phase containing a small amount (0.1-1%) of a base like triethylamine or pyridine to neutralize the acidic sites.[8] This is particularly useful for acid-sensitive compounds.

  • Use an Alternative Stationary Phase: Consider using neutral alumina or reversed-phase (C18) silica gel.[12] For reversed-phase chromatography, you would use a polar mobile phase like water/acetonitrile or water/methanol, which is often gentler on sensitive molecules.[12]

  • Minimize Contact Time: Run the chromatography as quickly as possible (flash chromatography) to reduce the time the compound is in contact with the stationary phase.

  • Work under Inert Atmosphere: Indoles can be susceptible to air oxidation, which can sometimes be catalyzed by the silica surface, leading to colored impurities.[2] While not always necessary, if you notice significant coloration, performing the purification under a nitrogen or argon atmosphere can be beneficial.

Experimental Protocols

Protocol 1: TLC Method Development

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• On a silica gel TLC plate, use a capillary tube to spot the dissolved sample on the baseline.

• Place the TLC plate in a developing chamber containing the chosen mobile phase (e.g., 80:20 hexanes:ethyl acetate). Ensure the solvent level is below the baseline.

• Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Remove the plate, mark the solvent front, and let it dry.

• Visualize the spots under a UV lamp (254 nm and/or 365 nm). Circle the spots.

• Calculate the Rf value for the spot corresponding to the desired product using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[16]

• Adjust the solvent system until the Rf value is in the optimal range of 0.15-0.4.[9]

Protocol 2: Flash Column Chromatography (Dry Loading)

• Column Preparation:

  • Select a column of appropriate size (a general rule of thumb is a 30:1 to 100:1 ratio of silica gel to crude material by weight).[2]

  • Prepare a slurry of silica gel in the initial, least polar mobile phase determined by TLC.

  • Pour the slurry into the column and use positive pressure (air or nitrogen) to pack it tightly and evenly. Add a thin layer of sand on top.

• Sample Preparation (Dry Loading):

  • Dissolve the crude N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 2-3 times the mass of the crude product).

  • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.[11]

• Loading and Elution:

  • Carefully add the dry-loaded sample to the top of the prepared column.

  • Gently add another thin layer of sand.

  • Carefully add the mobile phase and begin eluting under positive pressure, collecting fractions.

  • If using a gradient, start with the less polar solvent system and gradually increase the polarity.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified compound.

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• Wang, M., et al. (2016).

• Sorbent Technologies, Inc. (n.d.). Flash Chromatography Basics. Retrieved from [Link]

• ResearchGate. (2021, February 18). What is the optimal Rf value for our compound of interest when running silica column chromatography? Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• Chemistry For Everyone. (2025, March 16). What Is The Importance Of RF Value In Chromatography? Retrieved from [Link]

• Biotage. (2023, January 23). Why is TLC Rf important for flash column chromatography optimization? Retrieved from [Link]

• Mastelf. (2024, November 14). Retention Factor in Chromatography: Understanding Its Formula and Significance. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• University of Glasgow, School of Chemistry. (n.d.). SOP: FLASH CHROMATOGRAPHY. Retrieved from [Link]

• Whited, G., et al. (2008). General methods for flash chromatography using disposable columns.
• Research Journal of Pharmacy and Technology. (2018).
• Kema, I. P., et al. (1988). Chromatography of urinary indole derivatives.
• Righi, M., et al. (2018). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Molecules, 23(11), 2824.
• Tuengpanya, S., et al. (2025, May 14).
• Su, W., & Wu, J. (2019).

• Royal Society of Chemistry. (2025, April 17). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. Retrieved from [Link]

• Allen, C. (n.d.). Amide Hydrolysis: Mechanism, Conditions and Applications. Retrieved from [Link]

• LCGC International. (2020). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from [Link]

• Clark, J. (n.d.). the hydrolysis of amides. Retrieved from [Link]

• MDPI. (2018).
• MDPI. (2020).

• ResearchGate. (2020, November 2). What is the best technique for amide purification? Retrieved from [Link]

• RSC Medicinal Chemistry. (2019). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)

• ResearchGate. (n.d.). Chemistry of hydrolysis of amide groups. Retrieved from [Link]

• Ashenhurst, J. (2019, October 7). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Retrieved from [Link]

• Molecules. (2016). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)

• PubChem. (n.d.). N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. Retrieved from [Link]

• Nature Communications. (2021). Organophotocatalytic dearomatization of indoles, pyrroles and benzo(thio)
• Journal of Chemical and Pharmaceutical Research. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. 9(12), 1-4.

• Scribd. (n.d.). 3-Methyl Indole To 2-Formyl Indole. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00871A [pubs.rsc.org]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. Chromatography [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sorbtech.com [sorbtech.com]
• 8. Chromatography [chem.rochester.edu]
• 9. biotage.com [biotage.com]
• 10. youtube.com [youtube.com]
• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Home Page [chem.ualberta.ca]

Technical Support Center: N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (Compound XYZ)

Welcome to the technical support resource for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, hereafter referred to as Compound XYZ for brevity. This guide is designed for researchers, scientists, and drug development professionals to provide insights and solutions for potential stability issues encountered when working with this molecule in solution. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical troubleshooting steps to ensure the integrity of your experiments.

I. Overview of Potential Stability Issues

Compound XYZ possesses three key functional groups that can be susceptible to degradation under various experimental conditions: an indole ring, a formyl group (aldehyde), and an N,N-disubstituted acetamide side chain. Understanding the potential liabilities of these moieties is the first step in troubleshooting and preventing stability issues.

• The Indole Nucleus: While relatively stable, the indole ring can be prone to oxidation, particularly in the presence of strong oxidants or under prolonged exposure to air and light.

• The Formyl Group: Aldehydes are notoriously reactive and represent a primary source of instability. They can readily oxidize to the corresponding carboxylic acid, participate in aldol-type reactions, or react with nucleophiles in your solution.

• The Acetamide Linkage: Amide bonds are generally stable, but they can undergo hydrolysis under strongly acidic or basic conditions, cleaving the side chain from the indole core.

This guide will address these potential issues in a practical, question-and-answer format.

II. Troubleshooting Guide: Common Experimental Problems

This section addresses specific problems you might encounter during your work with Compound XYZ.

Question 1: "I'm observing a rapid loss of my compound in aqueous buffer over time, even at 4°C. What is the likely cause and how can I prevent it?"

This is a common issue and often points to one of two culprits: pH-related hydrolysis or oxidation.

Probable Cause 1: pH-Mediated Hydrolysis The acetamide linkage in Compound XYZ can be susceptible to hydrolysis, particularly at pH extremes. While generally stable around neutral pH (6-8), strongly acidic or alkaline conditions can catalyze the cleavage of the amide bond, yielding the inactive indole acetic acid derivative.

Probable Cause 2: Oxidation The formyl group is highly susceptible to oxidation to a carboxylic acid, especially in oxygenated aqueous buffers. This process can be accelerated by trace metal ion contaminants in your buffer components.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound loss in aqueous media.

Step-by-Step Mitigation Protocol:

• Confirm Degradation Pathway: If possible, use LC-MS to analyze your aged sample. An increase in mass corresponding to the addition of an oxygen atom (M+16) suggests oxidation of the formyl group. A loss of the diethylacetamide group (M-71) would indicate hydrolysis.

• Optimize Buffer pH: Prepare your solutions in a pH range of 6.5-7.5, as this is typically where amide and indole moieties exhibit maximal stability.

• Control for Oxidation:

  • Use high-purity (Milli-Q or equivalent) water to prepare all buffers to minimize metal contaminants.

  • Degas your buffers by sparging with nitrogen or argon before adding Compound XYZ.

  • Consider the addition of a small amount (0.05-0.1%) of an antioxidant like ascorbic acid or dithiothreitol (DTT) if compatible with your experimental system.

• Storage: Flash-freeze aliquots of your stock solutions in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles.

Question 2: "My stock solution in DMSO is turning yellow/brown. Is the compound degrading?"

The appearance of color in a DMSO stock solution is a classic indicator of oxidative degradation.

Probable Cause: Autoxidation in DMSO While DMSO is a common solvent, it is not inert. Older or improperly stored DMSO can contain oxidizing impurities. Furthermore, the indole nucleus of Compound XYZ can be susceptible to slow oxidation upon prolonged exposure to air, a process that can be accelerated by light.

Preventative Measures:

• Use High-Quality DMSO: Always use fresh, anhydrous, high-purity DMSO from a sealed bottle.

• Inert Atmosphere: For long-term storage, overlay your DMSO stock solution with an inert gas like argon or nitrogen before sealing the vial.

• Protect from Light: Store stock solutions in amber vials to protect them from light-induced degradation.

• Storage Temperature: While refrigeration is common, for long-term stability, storing DMSO stocks at -20°C or -80°C is preferable.

Data Summary: Recommended Storage Conditions

Solution Type	Solvent	Temperature	Protective Measures	Expected Stability
Solid	N/A	4°C or -20°C	Desiccated, protected from light	> 1 year
Stock Solution	Anhydrous DMSO	-20°C or -80°C	Inert gas overlay, amber vial	3-6 months
Aqueous Working Solution	pH 6.5-7.5 Buffer	4°C	Prepared fresh daily, degassed	< 24 hours

III. Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Compound XYZ?

Based on its chemical structure, the most probable degradation pathway under typical experimental conditions (aqueous buffer, exposure to air) is the oxidation of the 3-formyl group to the corresponding 3-carboxy-indole derivative.

Caption: Primary oxidative degradation pathway of Compound XYZ.

Q2: Can I use protic solvents like methanol or ethanol for stock solutions?

While Compound XYZ may be soluble in alcohols, it is generally not recommended for long-term storage. Aldehydes can react with alcohols to form hemiacetals and acetals, which could complicate your experimental results. For short-term serial dilutions, this is often acceptable, but for primary stock solutions, anhydrous aprotic solvents like DMSO or DMF are preferred.

Q3: Is Compound XYZ sensitive to light?

Yes, indole-containing compounds are often photosensitive. It is best practice to handle both the solid compound and its solutions in low-light conditions and to use amber vials or foil-wrapped containers for storage.

Q4: Are there any known incompatibilities with other common lab reagents?

Avoid strong oxidizing agents (e.g., hydrogen peroxide, permanganate) and strong reducing agents (e.g., sodium borohydride), as they will react with the formyl group. Also, be cautious with primary amines in your buffer systems (e.g., TRIS at high concentrations), as they can potentially form Schiff bases with the aldehyde. While this is often reversible, it can still impact quantification and activity assays.

IV. References

• General Stability of Indole Derivatives: "Comprehensive Organic Chemistry," Chapter on Heterocyclic Chemistry. (A foundational textbook series providing broad context on indole reactivity).

• Aldehyde Oxidation: "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure," Chapter on Oxidation of Aldehydes and Ketones. (An authoritative text on the mechanisms of organic reactions).

• Amide Hydrolysis: "Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists," Chapter on Hydrolysis and Other Acyl-Transfer Reactions. (Provides specific context on drug stability, which is analogous here).

• DMSO as a Solvent in Drug Discovery: "Dimethyl Sulfoxide (DMSO) in Drug Discovery and Development." Drug Discovery Today, [Link] (Provides insights into the practical use and potential pitfalls of DMSO).

Technical Support Center: Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Welcome to the technical support center for the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly low yields, in this synthetic procedure. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to facilitate a successful and efficient synthesis.

I. Synthetic Overview & Key Challenges

The synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is typically a two-step process. The first step involves the N-alkylation of 2-methylindole with 2-chloro-N,N-diethylacetamide to form the precursor, N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide. The second and often more challenging step is the regioselective formylation of this precursor at the C3 position of the indole ring using the Vilsmeier-Haack reaction.

Low yields in this synthesis can arise from incomplete reactions, the formation of side products, or difficulties in purification. This guide will address these potential pitfalls and provide strategies for optimization.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format, providing explanations and actionable solutions.

Step 1: N-Alkylation of 2-Methylindole

Q1: My N-alkylation of 2-methylindole with 2-chloro-N,N-diethylacetamide is sluggish and gives a low yield of the desired product. What could be the issue?

A1: Several factors can contribute to a low yield in this step:

• Insufficiently strong base: The deprotonation of the indole nitrogen is crucial for the reaction to proceed. If the base is too weak, the concentration of the reactive indolide anion will be low.

• Poor solvent choice: The solvent must be able to dissolve the reagents and be inert to the reaction conditions. Aprotic polar solvents are generally preferred.

• Reaction temperature: While higher temperatures can increase the reaction rate, they can also lead to side reactions.

Troubleshooting Steps:

• Choice of Base: Sodium hydride (NaH) is a strong, non-nucleophilic base that is highly effective for deprotonating indoles. Potassium carbonate (K₂CO₃) can also be used, often with a phase-transfer catalyst in a suitable solvent system.

• Solvent Selection: Anhydrous N,N-dimethylformamide (DMF) or acetonitrile are excellent solvent choices as they are polar aprotic and will facilitate the Sₙ2 reaction.

• Temperature Control: The initial deprotonation with NaH should be carried out at a low temperature (e.g., 0 °C) to control the exothermic reaction. The subsequent alkylation can then be performed at room temperature or with gentle heating.

• Moisture Control: Ensure all reagents and glassware are thoroughly dried. Moisture will quench the strong base and hydrolyze the chloroacetamide.

Step 2: Vilsmeier-Haack Formylation

Q2: The Vilsmeier-Haack formylation of my N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide results in a complex mixture of products and a low yield of the desired 3-formyl derivative. What are the likely side reactions?

A2: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution, and several side reactions can occur, leading to a low yield of the target compound.[1]

• Incomplete reaction: The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and DMF, may not have formed completely or may not be reactive enough under the chosen conditions.

• Formation of byproducts: The electron-rich indole ring can be susceptible to over-reaction or reaction at undesired positions. A potential, though less common, side reaction could involve the 2-methyl group.

• Degradation: Harsh reaction conditions can lead to the degradation of the starting material or product.

Troubleshooting Steps:

• Vilsmeier Reagent Formation: Ensure that the POCl₃ is added slowly to cold DMF (0-5 °C) to allow for the controlled formation of the electrophilic chloroiminium salt, also known as the Vilsmeier reagent.[2]

• Stoichiometry: Carefully control the stoichiometry of the Vilsmeier reagent. An excess may lead to the formation of di-formylated or other byproducts. A molar ratio of 1.1 to 1.5 equivalents of the Vilsmeier reagent to the indole substrate is a good starting point.

• Reaction Temperature: The formylation reaction itself may require heating to proceed at a reasonable rate. After the initial formation of the Vilsmeier reagent and addition of the indole substrate at low temperature, gradually warm the reaction mixture and monitor its progress by TLC.

• Aqueous Work-up: The reaction is quenched by the addition of water to hydrolyze the intermediate iminium salt to the final aldehyde. This step should be performed carefully, often with cooling, followed by basification to neutralize the acidic mixture.

Q3: My final product is difficult to purify. What are the recommended purification methods?

A3: Purification of N-substituted indole-3-carboxaldehydes can typically be achieved by column chromatography or recrystallization.

• Column Chromatography: Silica gel is the most common stationary phase. A gradient elution system, starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is often effective in separating the desired product from impurities.[3]

• Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization can be an effective final purification step. Common solvents for recrystallization of indole derivatives include ethanol, ethyl acetate, or mixtures with hexane.[4]

III. Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Protocol 1: Synthesis of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide (Precursor)

This protocol is based on standard N-alkylation procedures for indoles.[5]

Materials:

• 2-Methylindole

• Sodium hydride (60% dispersion in mineral oil)

• 2-Chloro-N,N-diethylacetamide

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 2-methylindole (1.0 eq).

• Add anhydrous DMF to dissolve the 2-methylindole.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 2-chloro-N,N-diethylacetamide (1.1 eq) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide.

Protocol 2: Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This protocol is a standard Vilsmeier-Haack formylation procedure adapted for N-substituted indoles.[2][6]

Materials:

• N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Ice-cold water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add anhydrous DMF.

• Cool the DMF to 0 °C in an ice bath.

• Add POCl₃ (1.2 eq) dropwise to the cold DMF, maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide (1.0 eq) in anhydrous DCM dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to 40-50 °C for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and carefully pour it onto crushed ice.

• Basify the aqueous solution to pH 8-9 by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

IV. Data Presentation & Visualization

Table 1: Troubleshooting Guide Summary

Problem	Potential Cause	Recommended Solution
Low Yield in N-Alkylation	Weak base, improper solvent, low temperature	Use a strong base like NaH in anhydrous DMF. Control temperature during addition, then allow to warm.
Low Yield in Formylation	Incomplete Vilsmeier reagent formation, incorrect stoichiometry	Add POCl₃ to cold DMF. Use 1.1-1.5 eq of Vilsmeier reagent.
Complex Product Mixture	Side reactions (e.g., over-formylation)	Carefully control stoichiometry and reaction temperature. Monitor reaction by TLC.
Purification Difficulties	Presence of closely related impurities	Use gradient elution in column chromatography. Consider recrystallization for final purification.

Diagrams

Caption: Mechanism of the Vilsmeier-Haack Formylation of the Indole Precursor.

Caption: A logical workflow for troubleshooting low yield in the synthesis.

V. References

• Vilsmeier, A.; Haack, A. Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series)1927 , 60 (1), 119-122. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

• Clementi, S.; Linda, P.; Marino, G. The kinetics and mechanism of the Vilsmeier-Haack reaction. Journal of the Chemical Society, Perkin Transactions 21971 , 79-83. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• PubChem. N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. National Center for Biotechnology Information. [Link]

• Sabahat, S.; et al. Convergent synthesis of new N-substituted 2-{[5-(1H-indol-3- ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamides as suitable therapeutic agents. Brazilian Journal of Pharmaceutical Sciences2014 , 50(4), 851-864. [Link]

• Der Pharma Chemica. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. 2012 , 4(4), 1435-1441. [Link]

• Olgen, S.; Coban, T. Synthesis and antioxidant properties of novel N-substituted indole-2-carboxamide and indole-3-acetamide derivatives. Archiv der Pharmazie2002 , 335(7), 331-338. [Link]

• MDPI. Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes. Molecules2019 , 24(18), 3326. [Link]

• Jones, G.; Stanforth, S. P. The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. Organic Reactions2004 , 1-330. [Link]

• Naik, S.; et al. 2-Substituted-thio-N-(4-substituted-thiazol/1H-imidazol-2-yl)acetamides as BACE1 inhibitors: Synthesis, biological evaluation and docking studies. European Journal of Medicinal Chemistry2017 , 137, 462-475. [Link]

• YouTube. Vilsmeier-Haack Reaction. [Link]

• MDPI. Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. Molecules2021 , 26(21), 6485. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Formylation of N-acetyl-2-methylindole

Introduction: Navigating the Vilsmeier-Haack Formylation of N-acetyl-2-methylindole

The Vilsmeier-Haack reaction is a cornerstone of synthetic chemistry, providing a reliable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] Its application to the indole scaffold is fundamental in the synthesis of pharmaceutical intermediates and fine chemicals, with formylation typically occurring at the electron-rich C3 position.[3] The substrate, N-acetyl-2-methylindole, presents a specific set of challenges. While the N-acetyl group serves as a useful protecting group, its electron-withdrawing nature and susceptibility to cleavage under certain conditions can lead to a variety of side reactions.

This guide is designed to serve as a technical resource for researchers encountering difficulties with this transformation. It moves beyond a simple recitation of steps to explain the underlying chemical principles governing both the desired reaction and its common pitfalls. By understanding the causality behind side product formation, you can rationally design your experimental conditions to maximize the yield and purity of the target molecule, 3-formyl-N-acetyl-2-methylindole.

Below, we address the most common issues in a question-and-answer format, providing troubleshooting strategies, optimized protocols, and mechanistic insights grounded in established literature.

Core Reaction Pathway

The primary reaction involves the formation of the Vilsmeier reagent (a chloroiminium salt) from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). This electrophile is then attacked by the nucleophilic C3 position of N-acetyl-2-methylindole. The resulting iminium salt intermediate is subsequently hydrolyzed during aqueous workup to yield the final aldehyde.[4]

Caption: Troubleshooting workflow for low conversion.

Recommended Actions:

• Staged Temperature Control: Prepare the Vilsmeier reagent by adding POCl₃ dropwise to DMF at 0°C. Allow the mixture to stir at this temperature for at least 30 minutes to ensure complete formation.

• Substrate Addition: Add the N-acetyl-2-methylindole substrate (dissolved in a minimal amount of DMF or a chlorinated solvent) to the pre-formed reagent at 0°C.

• Controlled Heating: After the addition is complete, slowly warm the reaction to room temperature and then heat to 40-60°C. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

Question 2: I've isolated my product, but it's contaminated with a significant amount of 2-methyl-1H-indole-3-carbaldehyde. How can I prevent this deacetylation?

Answer:

The formation of the N-deacetylated byproduct is a classic side reaction caused by the hydrolysis of the amide bond of the N-acetyl group. This can occur either during the reaction itself if protic sources are present or, more commonly, during the aqueous workup.

• Mechanistic Insight: The Vilsmeier-Haack reaction environment is acidic. During the aqueous workup, the combination of water and residual acid creates conditions ripe for amide hydrolysis. The workup procedure, especially the temperature and pH, is critical.

Caption: Mechanism of N-deacetylation side reaction.

Recommended Actions:

• Cold Workup: Perform the entire aqueous workup at low temperatures (0-5°C). Quench the reaction by pouring it slowly onto a vigorously stirred mixture of ice and a mild base like sodium bicarbonate or sodium acetate solution. This neutralizes the acid quickly and keeps the temperature low, minimizing the rate of hydrolysis.

• pH Control: Carefully adjust the pH of the aqueous solution to 6-7 during workup. Avoid strongly basic conditions (pH > 9), which can also promote amide cleavage.

• Minimize Contact Time: Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane) as soon as the reaction is quenched and neutralized. Do not let the product sit in the aqueous phase for an extended period.

• Purification: If the side product still forms, it can often be separated from the desired N-acetylated product by column chromatography on silica gel. The deacetylated product is more polar and will typically have a lower Rf value.

Question 3: My reaction mixture turns dark brown or black, and the final product is a tar-like substance with very low yield. What causes this decomposition?

Answer:

The formation of tars and dark-colored polymeric materials is indicative of indole ring degradation. Indoles, while aromatic, are susceptible to polymerization and decomposition under strongly acidic conditions, especially at elevated temperatures. [5]

• Causality: Localized "hot spots" of high acid concentration or excessive reaction temperatures can initiate the polymerization of the electron-rich indole nucleus. The 2-methyl group can further activate the ring, making it sensitive. This issue is exacerbated if the Vilsmeier reagent is added too quickly or if the reaction is overheated.

Recommended Actions:

• Inverse Addition: Instead of adding the substrate to the Vilsmeier reagent, consider adding the Vilsmeier reagent slowly to a solution of the N-acetyl-2-methylindole. This technique maintains a low concentration of the highly reactive electrophile, preventing localized over-reaction and decomposition.

• Strict Temperature Control: Do not exceed the optimal reaction temperature. For this specific substrate, a range of 40-80°C is typical, but the lowest effective temperature should be determined empirically. [1]3. High-Purity Reagents: Use freshly distilled POCl₃ and anhydrous DMF. Impurities can catalyze decomposition pathways.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that contribute to color formation.

Frequently Asked Questions (FAQs)

Q: What is the optimal molar ratio of Substrate:DMF:POCl₃? A: A common starting point is a ratio of 1 equivalent of N-acetyl-2-methylindole to 1.2-1.5 equivalents of POCl₃. DMF is often used as the solvent, but if a co-solvent is used, ensure there are at least 3-5 equivalents of DMF relative to the substrate to act as both reagent and solvent. Excess reagent can lead to side reactions.

Q: How does the choice of solvent impact the reaction? A: DMF typically serves as both a reagent and the solvent. However, for substrates with poor solubility, a co-solvent like 1,2-dichloroethane (DCE) or acetonitrile can be used. Chlorinated solvents are generally preferred as they are inert to the Vilsmeier reagent. Protic solvents must be avoided.

Q: What are the best practices for purifying the final product? A:

• Initial Workup: After quenching and extraction, wash the combined organic layers with water and then brine to remove residual DMF and salts.

• Recrystallization: The crude product can often be purified by recrystallization from a solvent system like ethanol/water or ethyl acetate/hexanes.

• Column Chromatography: For high-purity material or to remove stubborn side products like the deacetylated analog, silica gel column chromatography is highly effective. A gradient elution from hexanes to ethyl acetate is typically successful.

Data Summary: Impact of Reaction Conditions

Parameter	Condition	Expected Outcome on Main Product	Risk of Side Reactions
Temperature	< 40°C	Low Conversion / Slow Rate	Low
40 - 80°C	Optimal Conversion & Rate	Moderate (Decomposition if >80°C)
> 90°C	Rapid Reaction	High (Tarring, Decomposition)
POCl₃ Equiv.	1.0 - 1.2	Incomplete Conversion	Low
1.2 - 1.5	Optimal Conversion	Moderate
> 2.0	No Yield Improvement	High (Diformylation, Decomposition)
Workup pH	< 4	High	High (Deacetylation)
6 - 7	Optimal	Low
> 9	Moderate	Moderate (Deacetylation, other base-catalyzed reactions)

Validated Experimental Protocols

Protocol 1: Optimized Vilsmeier-Haack Formylation

• Materials: N-acetyl-2-methylindole, Phosphorus Oxychloride (POCl₃, freshly distilled), N,N-Dimethylformamide (DMF, anhydrous), 1,2-Dichloroethane (DCE, anhydrous).

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous DMF (5 mL per 1 g of substrate).

  • Cool the flask to 0°C in an ice-water bath.

  • Add POCl₃ (1.3 equivalents) dropwise to the stirred DMF over 15-20 minutes, ensuring the internal temperature does not exceed 10°C.

  • Stir the resulting pale-yellow solution (the Vilsmeier reagent) at 0-5°C for an additional 30 minutes.

  • Dissolve N-acetyl-2-methylindole (1.0 equivalent) in anhydrous DCE (5 mL per 1 g of substrate).

  • Add the substrate solution dropwise to the Vilsmeier reagent at 0-5°C.

  • After the addition is complete, allow the reaction to warm to room temperature, then heat to 60°C using an oil bath.

  • Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete in 4-8 hours.

Protocol 2: Minimized-Hydrolysis Workup and Purification

• Procedure:

  • Once the reaction is complete (as judged by TLC), cool the flask back down to room temperature.

  • In a separate, large beaker, prepare a vigorously stirred solution of crushed ice and aqueous sodium bicarbonate (10% w/v).

  • Slowly and carefully pour the reaction mixture onto the ice/bicarbonate slurry. An initial vigorous reaction (gas evolution) may occur. Ensure the pH of the aqueous layer is between 6 and 7.

  • Transfer the quenched mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL for a 5g scale reaction).

  • Combine the organic layers and wash sequentially with water (1 x 50 mL) and saturated brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from ethanol/water or via silica gel chromatography.

References

• Title: Vilsmeier-Haack Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Vilsmeier-Haack Reaction Source: J&K Scientific LLC URL: [Link]

• Title: The Vilsmeier-Haack Reaction Source: Chemistry Steps URL: [Link]

• Title: Vilsmeier–Haack reaction Source: Wikipedia URL: [Link]

• Title: Vilsmeier–Haack reaction of indole Source: YouTube (Chemiz channel) URL: [Link]

• Title: REVIEW ARTICLE ON VILSMEIER-HAACK REACTION Source: International Journal of Pharmaceutical Sciences and Research URL: [Link]

• Title: Formation of indole trimers in Vilsmeier type reactions Source: Arkivoc URL: [Link]

• Title: Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-malonaldehyde and their versatile transformations Source: Journal of the Serbian Chemical Society URL: [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. youtube.com [youtube.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Solubility Enhancement for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Welcome to the dedicated technical support center for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the solubility of this promising indole derivative. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Understanding the Molecule: A Quick Reference

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a substituted indole with a molecular formula of C₁₅H₁₈N₂O₂.[1] Its structure, featuring a relatively non-polar indole core and more polar side chains, suggests that it is likely to exhibit poor solubility in aqueous solutions, a common characteristic of many indole-based compounds.[2][3] This limited solubility can pose significant challenges in various experimental settings, from in vitro biological assays to preclinical formulation development.

Property	Value	Source
Molecular Formula	C₁₅H₁₈N₂O₂	[1]
Molecular Weight	258.32 g/mol	PubChem
XLogP3	1.8	PubChem
Appearance	Likely a crystalline solid	Inferred

Frequently Asked Questions (FAQs)

Q1: Why is my compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, poorly soluble in aqueous media?

A1: The limited aqueous solubility of this compound is primarily due to the hydrophobic nature of the indole ring system. While the N,N-diethylacetamide and formyl groups introduce some polarity, the overall molecule retains a significant lipophilic character, making it more soluble in organic solvents than in water.[4]

Q2: What are the initial steps I should take to dissolve this compound for a biological assay?

A2: A common and effective initial approach is to first dissolve the compound in an organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to create a concentrated stock solution.[5] This stock solution can then be serially diluted into your aqueous assay buffer. It is crucial to ensure the final concentration of the organic solvent in your assay is low enough to not affect the biological system. For indole-3-carboxaldehyde, a structurally similar compound, solubility in DMSO and DMF is approximately 30 mg/mL.[5]

Q3: I am observing precipitation when I dilute my DMSO stock solution into my aqueous buffer. What can I do?

A3: This is a common issue known as "crashing out." It occurs when the compound's solubility limit in the final aqueous medium is exceeded. To address this, you can try several strategies:

• Decrease the final concentration: Your target concentration may be above the compound's solubility limit in the final buffer.

• Increase the percentage of cosolvent: If your experimental system allows, a slightly higher percentage of DMSO or another cosolvent might be necessary.

• Use a different cosolvent: Ethanol or polyethylene glycol (PEG) could be explored as alternatives or in combination with DMSO.

• Employ solubilizing excipients: Surfactants or cyclodextrins can be added to the aqueous buffer to enhance solubility.

Q4: Are there any concerns about the stability of the formyl group on the indole ring?

A4: Yes, the aldehyde (formyl) group can be susceptible to oxidation, especially under harsh conditions such as extreme pH or in the presence of oxidizing agents.[6] It is advisable to use fresh solutions and store stock solutions at low temperatures, protected from light, to minimize potential degradation. When considering formulation strategies, it is important to assess the compatibility of the excipients with the formyl group.

Troubleshooting Guide: Step-by-Step Solubility Enhancement

This section provides a structured approach to systematically improve the solubility of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide for your specific application.

Workflow for Solubility Enhancement

Caption: A systematic workflow for enhancing the solubility of the target compound.

Protocol 1: Cosolvency Approach

The use of cosolvents is often the most straightforward method for solubilizing non-polar compounds for in vitro studies.

Principle: Water-miscible organic solvents can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.

Step-by-Step Protocol:

• Prepare a High-Concentration Stock Solution:

  • Accurately weigh a small amount of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

  • Dissolve the compound in 100% DMSO to a concentration of 10-50 mM. Use gentle warming or sonication if necessary to aid dissolution.

• Serial Dilution:

  • Perform serial dilutions of the DMSO stock solution into your final aqueous buffer (e.g., PBS, cell culture media).

  • It is critical to add the stock solution to the buffer while vortexing to ensure rapid mixing and minimize local high concentrations that can lead to precipitation.

• Final Cosolvent Concentration:

  • Aim for a final DMSO concentration of ≤ 0.5% in your experiment, as higher concentrations can be cytotoxic or interfere with assay components.

Troubleshooting:

• Precipitation upon dilution:

  • Try a lower final concentration of the compound.

  • Consider using a combination of cosolvents, such as DMSO and ethanol.

  • Prepare an intermediate dilution in a higher percentage of the cosolvent before the final dilution into the aqueous buffer.

Protocol 2: pH Modification

The solubility of ionizable compounds can be significantly influenced by the pH of the solution.[7] While the target molecule is not strongly acidic or basic, the indole nitrogen has a high pKa and is generally not protonated under physiological conditions. However, the overall molecular environment might present opportunities for pH-dependent solubility changes.

Step-by-Step Protocol:

• Determine the pKa of your compound (if unknown): This can be done experimentally or through computational prediction.

• Prepare a series of buffers with varying pH values: For a weakly basic compound, solubility will increase at a lower pH. For a weakly acidic compound, solubility will increase at a higher pH.

• Assess solubility at different pH values: Add an excess of the compound to each buffer, equilibrate, and measure the concentration of the dissolved compound.

• Select the optimal pH: Choose a pH that provides the desired solubility and is compatible with your experimental system.

Causality: By shifting the pH, you can increase the proportion of the ionized form of the drug, which is generally more water-soluble than the neutral form.[7]

Protocol 3: Micellar Solubilization using Surfactants

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility.[8][9]

Step-by-Step Protocol:

• Select a Biocompatible Surfactant: Non-ionic surfactants like Tween® 80 or Solutol® HS 15 are commonly used.

• Prepare Surfactant Solutions: Make a series of solutions of the chosen surfactant in your aqueous buffer at concentrations above its CMC.

• Incorporate the Compound: Add the compound to the surfactant solutions and allow it to equilibrate. Gentle heating or sonication can facilitate the process.

• Determine the Maximum Solubilization: Measure the concentration of the dissolved compound in each surfactant solution to find the optimal concentration.

Troubleshooting:

• Incompatibility: Some surfactants may interfere with biological assays. Always run a vehicle control with the surfactant alone.

• Toxicity: Ensure the final surfactant concentration is below its toxic level for your cells or organism.

Protocol 4: Inclusion Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble molecules, effectively shielding them from the aqueous environment and increasing their solubility.[10]

Step-by-Step Protocol:

• Choose a Cyclodextrin: Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a common choice for parenteral and in vitro formulations due to its high water solubility and low toxicity.

• Prepare a Cyclodextrin Solution: Dissolve the cyclodextrin in your aqueous buffer. A 20% (w/v) solution is a good starting point.

• Form the Complex:

  • First, dissolve N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in a minimal amount of a suitable organic solvent (e.g., DMSO).

  • Add this solution dropwise to the cyclodextrin solution while stirring vigorously.

  • For example, a protocol for indole-3-carboxaldehyde involves adding a 20 mg/mL DMSO stock to a 20% SBE-β-CD solution in saline to achieve a final concentration of 2 mg/mL.[10]

• Equilibrate and Validate: Allow the solution to equilibrate. It may be necessary to sonicate or heat gently.[10] Validate the final concentration using a suitable analytical method.

Logical Flow for Method Selection

Sources

• 1. N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide | C15H18N2O2 | CID 820167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rjptonline.org [rjptonline.org]
• 10. medchemexpress.com [medchemexpress.com]

Technical Support Center: Impurity Characterization in the Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Welcome to the technical support guide for the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. This document is designed for researchers, scientists, and drug development professionals to navigate the challenges of impurity identification and characterization during this specific synthetic process. Ensuring the purity of Active Pharmaceutical Ingredients (APIs) is paramount for their safety, efficacy, and quality.[1] This guide provides in-depth, experience-based answers and troubleshooting protocols to address common issues encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide?

A1: Impurities in this synthesis can be broadly categorized as process-related, intermediates, by-products, and degradation products.[1][2] Based on the typical synthetic route involving N-alkylation of 2-methylindole followed by Vilsmeier-Haack formylation, the most common impurities include:

• Unreacted Starting Materials:

  • 2-methylindole

  • N,N-Diethyl-2-chloroacetamide

• Key Intermediate:

  • N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide (the precursor before formylation)

• Process-Related Impurities:

  • Residual solvents (e.g., DMF, Dichloromethane)

  • Reagents from the Vilsmeier-Haack reaction (e.g., residual phosphorus compounds).[2]

• By-products from Vilsmeier-Haack Reaction:

  • Di-formylated species: Although sterically hindered, minor amounts of di-formylated indole could potentially form.

  • Over-reaction products: Uncharacterized polymeric materials can form under harsh reaction conditions.

• Degradation Products:

  • Oxidized Aldehyde: The formyl group can be susceptible to oxidation, forming the corresponding carboxylic acid (N,N-Diethyl-2-(3-carboxy-2-methyl-indol-1-yl)-acetamide).

Q2: Why is the Vilsmeier-Haack reaction a critical step for impurity formation?

A2: The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich heterocycles like indoles.[3][4] However, its reactive nature makes it a primary source of impurities. The reaction involves the formation of a highly electrophilic chloroiminium salt, known as the Vilsmeier reagent, from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[3][5][6]

Several factors contribute to impurity formation during this step:

• Exothermic Nature: The formation of the Vilsmeier reagent is highly exothermic.[7] Poor temperature control can lead to the degradation of starting materials and the formation of unwanted by-products.

• Reagent Stoichiometry: An excess of the Vilsmeier reagent can lead to over-reaction or di-formylation. Conversely, insufficient reagent will result in incomplete conversion, leaving unreacted starting material.

• Moisture Sensitivity: POCl₃ reacts violently with water.[8] The presence of moisture can quench the reagent and lead to the formation of phosphoric acid and HCl, which can catalyze other side reactions.[5]

• Hydrolysis Step: The final step of the reaction is quenching with water or a basic solution to hydrolyze the iminium intermediate to the aldehyde.[3] The conditions of this hydrolysis (pH, temperature) can influence the final purity and potentially lead to the degradation of the product.

Q3: How can I minimize the formation of these impurities during the synthesis?

A3: Proactive control of reaction parameters is key to minimizing impurity formation.

• Ensure Dry Conditions: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from interfering with the Vilsmeier reagent.

• Strict Temperature Control: Add the POCl₃ to the DMF slowly at a low temperature (typically 0-5 °C) to control the initial exothermic reaction.[7][9] Maintain the recommended temperature throughout the addition of the indole substrate.

• Optimize Stoichiometry: Carefully control the molar ratios of the indole substrate, POCl₃, and DMF. A slight excess of the Vilsmeier reagent is often used to drive the reaction to completion, but large excesses should be avoided.

• Controlled Quenching: Perform the aqueous workup carefully, ensuring the reaction mixture is cooled before adding it to ice or a basic solution to avoid temperature spikes that could degrade the product.

• Purification: Utilize appropriate purification techniques. Column chromatography is often effective for separating the desired product from closely related impurities.[9] Recrystallization can also be a powerful tool if a suitable solvent system is found.[9]

Q4: What is a general workflow for identifying an unknown impurity?

A4: A systematic approach is crucial for the efficient identification of unknown impurities. The general workflow involves separation, preliminary characterization, and definitive structure elucidation.

Caption: Workflow for Unknown Impurity Identification.

Troubleshooting Guide

Problem: An unexpected peak is observed in my HPLC chromatogram. How do I identify it?

This is a common challenge. Follow this multi-step approach for a thorough investigation.

Step 1: Initial Assessment (HPLC-DAD and LC-MS)

This step aims to gather preliminary data about the impurity's polarity, UV characteristics, and mass.

Experimental Protocol: HPLC-DAD/MS Analysis

• Sample Preparation: Dissolve a sample of your crude or purified product in a suitable solvent (e.g., Acetonitrile/Water mixture) to a concentration of approximately 1 mg/mL.

• HPLC Conditions (General Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a gradient appropriate for your main compound, for instance, 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detector: Diode Array Detector (DAD) scanning from 200-400 nm.

• Data Collection:

  • Record the retention time (Rt) of the main peak and the unknown peak.

  • Extract the UV-Vis spectrum for both peaks. A similar chromophore to the parent compound (the indole nucleus) will suggest a related impurity.

  • If connected to a mass spectrometer (MS), obtain the mass-to-charge ratio (m/z) for the unknown peak in both positive and negative ion modes.

Step 2: Structure Elucidation (High-Resolution MS and MS/MS)

This step aims to determine the elemental composition and fragmentation pattern to propose a chemical structure.

Experimental Protocol: LC-HRMS (MS/MS) Analysis

• Instrumentation: Use a high-resolution mass spectrometer such as a Q-TOF or Orbitrap.

• Accurate Mass Measurement: Obtain the high-resolution mass of the impurity's molecular ion. Use this to predict the elemental composition (molecular formula).

• Fragmentation (MS/MS): Isolate the parent ion of the impurity in the mass spectrometer and subject it to collision-induced dissociation (CID).

• Data Analysis: Analyze the fragmentation pattern. Look for characteristic losses. For example, the loss of 56 Da might indicate the loss of the diethylamino group, while a loss of 29 Da could suggest the loss of the formyl group. Compare this fragmentation pattern to that of your main compound to identify common structural motifs.

Step 3: Confirmation (Synthesis or Isolation and NMR)

This is the definitive step to confirm the proposed structure.

Experimental Protocol: Confirmation

• Isolation (if necessary): If the impurity is present in sufficient quantities (>5%), consider isolating it using preparative HPLC.

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra of the isolated impurity. The chemical shifts and coupling constants will provide definitive structural information.

• Co-injection: If you have a synthesized standard of the suspected impurity, perform a co-injection analysis. Spike your sample with the standard. The absence of a new peak and an increase in the area of the existing impurity peak confirms its identity.

Problem: I suspect the presence of a process-related impurity (e.g., residual starting material). How do I confirm this?

Confirming the presence of known starting materials or intermediates is more straightforward.

Experimental Protocol: Co-injection with Standards

• Obtain Standards: Procure authentic samples of the suspected impurities (e.g., 2-methylindole and N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide).

• Prepare Samples:

  • Sample A: Your product sample.

  • Sample B: A solution of the authentic standard.

  • Sample C: Your product sample spiked with a small amount of the authentic standard.

• HPLC Analysis: Analyze all three samples using the same HPLC method.

• Confirmation: If the retention time of the peak in Sample A matches the standard in Sample B, and if spiking (Sample C) only increases the height/area of that specific peak without creating a new one, you have confirmed the identity of the impurity.

Problem: My final product shows degradation over time. What are the likely degradation products and how can I characterize them?

Forced degradation studies are essential to understand the stability of a drug substance and identify potential degradation products that could form during storage.[10][11][12][13] These studies expose the API to stress conditions like acid, base, oxidation, heat, and light.[10][11]

Experimental Protocol: Forced Degradation Study

• Prepare Stock Solution: Create a stock solution of your purified API at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Stress Conditions:

  • Acid Hydrolysis: Treat with 0.1 M HCl at 60 °C for several hours.

  • Base Hydrolysis: Treat with 0.1 M NaOH at 60 °C for several hours.

  • Oxidation: Treat with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Store the solid API at an elevated temperature (e.g., 80 °C) for several days.

  • Photolytic Degradation: Expose the API solution to UV light as per ICH Q1B guidelines.

• Analysis: At various time points, take an aliquot from each stress condition, neutralize it if necessary, and analyze by HPLC-DAD/MS.

• Characterization: Compare the chromatograms of the stressed samples to a control sample (unstressed API). Any new peaks are degradation products. Characterize these new peaks using the workflow described in the first troubleshooting problem (LC-MS, MS/MS, etc.). The formyl group is a likely site of oxidative degradation to a carboxylic acid, which would be readily identified by a +16 Da mass shift.

Data & Visualization

Common Impurities and Their Characteristics

Impurity Name	Likely Source	Typical Rt (Relative)	Key m/z Ion [M+H]⁺
2-Methylindole	Starting Material	Less Retained	132.08
N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide	Intermediate	Less Retained	231.15
N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide	Product	1.0	259.14
N,N-Diethyl-2-(3-carboxy-2-methyl-indol-1-yl)-acetamide	Degradation	More Retained	275.14

Note: Relative retention times (Rt) are highly dependent on the specific chromatographic conditions used.

Vilsmeier-Haack Reaction: Key Steps and Side Reactions

Caption: Vilsmeier-Haack Reaction Scheme and Impurity Sources.

References

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline.

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Gilson.

• Impurity Profiling of Active Pharmaceutical Ingredients (APIs). Journal of Drug Delivery and Therapeutics.

• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. ResearchGate.

• An Introduction to Forced Degradation Studies for Drug Substance & Drug Products. Journal of Emerging Technologies and Innovative Research.

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.

• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. World Journal of Pharmaceutical Research.

• Recent trends in the impurity profile of pharmaceuticals. Journal of Pharmacy and Bioallied Sciences.

• Recent Advances in Impurity Profiling of Active Pharmaceutical Ingredients. International Journal of Pharmaceutical and Bio-Medical Science.

• Application Note: Analytical Techniques for the Purity Assessment of Substituted Indoles. BenchChem.

• Impurities Characterization in Pharmaceuticals: A Review. International Journal of Pharmaceutical and Phytopharmacological Research.

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed.

• A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. American Society for Microbiology.

• Phosphorus chloride oxide (POCl3). ChemBK.

• Generation of Phosphorus Oxychloride as by-Product from Phosphorus Pentachloride and DMF and its Use for Chlorination Reaction by Converting Into Vilsmeier-Haack Reagent. Google Patents.

• Technical Support Center: Formylation Reactions of N-Substituted Indoles. BenchChem.

• Phosphorus Oxychloride: Production and Use. In Sustainable Inorganic Chemistry. De Gruyter.

• The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis. Oreate AI.

• Synthesis of 4-aminophenyl substituted indole derivatives for the instrumental analysis and molecular docking evaluation studies. AIP Publishing.

• Synthesis of N-[2-[4-[[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-1H-indol-3-acetamide. PrepChem.com.

• Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. PubMed.

• Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives. MDPI.

• N,N-Diethyl-2-(3-formyl-indol-1-yl)-acetamide. Sigma-Aldrich.

• p-DIMETHYLAMINOBENZALDEHYDE. Organic Syntheses.

• Vilsmeier-Haack Reaction. J&K Scientific LLC.

• N,N-DIETHYL-2-(3-FORMYL-1H-INDOL-1-YL)ACETAMIDE. Echemi.

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-3-oxopropanenitrile derivatives. Growing Science.

• N,N-Diethyl-2-(3-formyl-indol-1-yl)-acetamide. Santa Cruz Biotechnology.

• Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles. BenchChem.

• Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry.

• Synthesis of Medicinally Important Indole Derivatives: A Review. Organic & Medicinal Chemistry International Journal.

• N,N-diethyl-2-(3-formyl-1H-indol-1-yl)acetamide. PubChem.

• N,N-diethyl-2-(1H-indol-1-yl)acetamide. Thoreauchem.

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• 2. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis - Oreate AI Blog [oreateai.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chembk.com [chembk.com]
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• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. acdlabs.com [acdlabs.com]
• 12. researchgate.net [researchgate.net]
• 13. jetir.org [jetir.org]

Scaling up the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

An essential resource for researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to the synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. As a Senior Application Scientist, this guide is structured to offer not just procedural steps, but a deeper understanding of the reaction mechanisms, potential challenges, and troubleshooting strategies to ensure successful and scalable synthesis.

Synthetic Overview: A Two-Step Approach

The synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is efficiently achieved through a two-step process. The first step involves the N-alkylation of 2-methylindole, followed by a Vilsmeier-Haack formylation to introduce the aldehyde group at the C3 position of the indole ring.

Reaction Pathway and Mechanism

The overall synthetic route is depicted below. The initial step is an N-alkylation of 2-methylindole with 2-chloro-N,N-diethylacetamide. This is followed by the electrophilic aromatic substitution of the Vilsmeier reagent (formed in situ from phosphorus oxychloride and dimethylformamide) onto the electron-rich indole ring.[1][2][3]

Caption: Overall two-step synthesis pathway.

Detailed Experimental Protocol

This protocol provides a robust methodology for the synthesis. All operations involving hazardous reagents like phosphorus oxychloride and sodium hydride should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[4]

Step 1: Synthesis of N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide

• Preparation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous N,N-dimethylformamide (DMF).

• Deprotonation: Cool the flask to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise with careful stirring.

• Indole Addition: Dissolve 2-methylindole (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension at 0 °C.

• Stirring: Allow the mixture to stir at 0 °C for 30-60 minutes, during which time the indole anion will form.

• Alkylation: Add a solution of 2-chloro-N,N-diethylacetamide (1.1 equivalents) in anhydrous DMF dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully quench the reaction by slowly adding ice-cold water.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Synthesis of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• Vilsmeier Reagent Formation: In a separate flame-dried, three-necked flask under an inert atmosphere, add anhydrous DMF and cool to 0 °C. Add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise with vigorous stirring.[4] A thick, pale-yellow to white precipitate of the Vilsmeier reagent should form.[1][2] Stir for an additional 30 minutes at 0 °C.

• Substrate Addition: Dissolve the N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide from Step 1 (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Progression: After addition, remove the ice bath and heat the reaction mixture to 60-70 °C for 2-4 hours.[4] Monitor the reaction by TLC until the starting material is consumed.

• Hydrolysis: Cool the reaction mixture to room temperature and pour it slowly and carefully onto crushed ice with vigorous stirring. This step is exothermic and should be performed with caution.[4]

• Basification: Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until a pH of 8-9 is reached.

• Extraction: Extract the product with ethyl acetate or dichloromethane (3x).

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: After removing the solvent under reduced pressure, purify the crude product by recrystallization or column chromatography.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis.

Caption: A general workflow for troubleshooting the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for a successful N-alkylation in Step 1?

A1: The most critical factor is ensuring completely anhydrous (dry) conditions. Sodium hydride reacts violently with water, and any moisture will consume the base, preventing the deprotonation of the indole nitrogen and leading to low or no yield.[5] Flame-drying glassware and using anhydrous solvents are essential.

Q2: I am observing a mixture of N-alkylated and C3-alkylated products in Step 1. How can this be avoided?

A2: While N-alkylation is generally favored when using a strong base like NaH to form the indole anion, C3-alkylation can occur, especially if the reaction conditions are not optimal.[6] To favor N-alkylation, ensure complete deprotonation of the indole nitrogen by allowing sufficient time for the reaction with NaH before adding the alkylating agent. Running the reaction at a controlled temperature (starting at 0 °C) can also improve selectivity.

Q3: My Vilsmeier-Haack reaction (Step 2) is not working, and I only recover the starting material. What could be the issue?

A3: This is a common problem and usually points to an issue with the Vilsmeier reagent itself.

• Reagent Quality: Phosphorus oxychloride (POCl₃) can degrade over time, especially if exposed to moisture. Ensure you are using a fresh or properly stored bottle.

• Moisture Contamination: The Vilsmeier reagent is highly sensitive to water. Any moisture in the DMF or the reaction flask will quench the reagent.[7]

• Insufficient Temperature/Time: The formylation of the N-alkylated indole requires heating.[4] If the reaction is not heated sufficiently (e.g., 60-70 °C) or for an adequate duration, it may not proceed to completion.

Q4: The reaction mixture in Step 2 turned very dark, and I have a low yield of a tarry product. What happened?

A4: The formation of dark, polymeric byproducts is often a result of the reaction temperature being too high or prolonged heating. The Vilsmeier reagent can be aggressive, and sensitive indole substrates can decompose under harsh conditions. Monitor the reaction closely with TLC and avoid excessive heating once the starting material is consumed.

Q5: The work-up for the Vilsmeier-Haack reaction is very vigorous. Are there any safety precautions I should take?

A5: Absolutely. The hydrolysis of the reaction intermediate by quenching with ice water is highly exothermic and can cause splashing.[4] Always perform this step slowly, in a large beaker to contain any effervescence, and with constant, vigorous stirring. Ensure the quench is done in a fume hood.

Q6: Can I scale up this synthesis? What are the main challenges?

A6: Yes, this synthesis can be scaled up, but with careful consideration.

• Exotherm Control: The formation of the Vilsmeier reagent is exothermic. On a larger scale, the addition of POCl₃ to DMF must be done very slowly, with efficient cooling and stirring to prevent a runaway reaction.

• Viscosity: The Vilsmeier reagent can form a thick slurry, which can be difficult to stir on a large scale. Ensure you have a powerful overhead stirrer.

• Quenching: The large-scale quenching of the reaction requires careful planning to manage the heat generated. A jacketed reactor with cooling capabilities is recommended.

Quantitative Data Summary

The following table provides typical reaction parameters and expected yields for each step. Note that yields are dependent on the specific reaction scale, purity of reagents, and purification method.

Step	Reaction	Key Reagents	Temperature (°C)	Time (h)	Typical Yield (%)
1	N-Alkylation	2-methylindole, 2-chloro-N,N-diethylacetamide, NaH, DMF	0 to RT	12-18	75-85%
2	Vilsmeier-Haack Formylation	N,N-Diethyl-2-(2-methyl-indol-1-yl)-acetamide, POCl₃, DMF	0 to 70	2-4	65-80%

References

• BenchChem. (2025).
• Rajput, et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. IJPCBS.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• BenchChem. (2025).
• Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction.
• Anderson, M. D., & Sherwood, J. (2012).
• BenchChem. (2025).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Friedel-Crafts Alkylation of Indoles with Trichloroacetimidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]

Technical Support Center: Stability and Storage of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Welcome to the technical support center for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage and experimentation. Here, you will find in-depth answers to frequently asked questions and troubleshooting guides to address potential degradation issues.

I. Understanding the Molecule: Key Stability-Influencing Features

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide possesses a unique combination of functional groups that dictate its stability profile. The core structure is a 2,3-disubstituted indole, which is susceptible to oxidation. The presence of a formyl (aldehyde) group at the 3-position introduces a site for both oxidation and reactions with nucleophiles. The N-acetamide group is generally stable, but the entire molecule's stability is a result of the interplay between these components.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide?

A1: Based on the structure, the most probable degradation pathways are:

• Oxidation: The indole ring is electron-rich and susceptible to oxidation, which can be accelerated by air, light, and certain metal ions. The aldehyde group can also be oxidized to a carboxylic acid.

• Photodegradation: Indole derivatives are known to be light-sensitive. Exposure to UV or even ambient light can lead to the formation of radicals and subsequent degradation products. Studies on 3-formylindole have shown that UV irradiation can cause photoinduced hydrogen-atom transfer and conformational changes[1].

• Hydrolysis: While the acetamide bond is generally stable, extreme pH conditions (strong acid or base) can lead to its hydrolysis, cleaving the diethylacetamide side chain.

• Reaction with Nucleophiles: The aldehyde group is electrophilic and can react with nucleophilic reagents present in the solution or formulation.

Q2: What are the ideal storage conditions for this compound?

A2: To minimize degradation, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Slows down the rate of chemical reactions, including oxidation and hydrolysis.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the indole ring and the aldehyde group.
Light	Amber vial or protected from light	Minimizes photodegradation.[1]
Moisture	Tightly sealed container with desiccant	Prevents hydrolysis and potential reactions with the aldehyde group.

Q3: Can I store the compound in solution?

A3: Storing in solution is generally not recommended for long-term stability due to the increased potential for hydrolysis and other solution-phase reactions. If short-term storage in solution is necessary, use a dry, aprotic solvent (e.g., anhydrous DMSO or DMF), store at -20°C or -80°C, and blanket the headspace with an inert gas.

Q4: What are the visual signs of degradation?

A4: A change in the physical appearance of the compound can indicate degradation. Look for:

• Color change: The pure compound is typically a white to off-white solid. The development of a yellow or brown color can be a sign of oxidation or other degradation.

• Clumping or change in texture: This may indicate the absorption of moisture.

III. Troubleshooting Guide

This section addresses specific issues you might encounter and provides actionable solutions.

Issue 1: I've noticed a change in the color of my solid compound.

• Possible Cause: Oxidation of the indole ring or the formyl group. This is often accelerated by exposure to air and light.

• Solution:

  • Confirm Degradation: Use an analytical technique like HPLC with a photodiode array (PDA) detector to check the purity of the compound. Compare the chromatogram to that of a fresh or reference sample.

  • Repurification: If significant degradation has occurred, repurification by recrystallization or column chromatography may be necessary.

  • Prevent Future Degradation: Ensure the compound is stored under an inert atmosphere, protected from light, and at the recommended low temperature.

Issue 2: My experimental results are inconsistent, and I suspect compound degradation in my assay solution.

• Possible Cause: The compound may be degrading in the aqueous buffer or cell culture media used in your experiment. The aldehyde group can react with primary amines in the media, or the entire molecule may be unstable at the assay's pH and temperature.

• Solution:

  • Stability Study in Assay Buffer: Perform a time-course experiment where you incubate the compound in your assay buffer under the exact experimental conditions (temperature, light exposure). Analyze samples at different time points (e.g., 0, 1, 2, 4, 8 hours) by HPLC to quantify the remaining parent compound.

  • Modify Assay Conditions: If instability is confirmed, consider:

    • Preparing fresh solutions of the compound immediately before each experiment.

    • Reducing the incubation time if possible.

    • Adjusting the pH of the buffer if the compound is found to be more stable at a different pH.

Issue 3: I see an unexpected peak in my chromatogram that grows over time.

• Possible Cause: This is a clear indication of the formation of a degradation product. The identity of the degradant will depend on the storage or experimental conditions.

• Solution:

  • Characterize the Degradant: Use LC-MS to determine the molecular weight of the unknown peak. This can provide clues to its structure. For example, an increase of 16 atomic mass units could suggest oxidation.

  • Conduct a Forced Degradation Study: To proactively identify potential degradation products, a forced degradation study is highly recommended. This will help in developing a stability-indicating analytical method.[2][3]

IV. Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol outlines a general procedure to investigate the stability of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide under various stress conditions.[2][3][4]

Objective: To identify potential degradation products and pathways and to develop a stability-indicating analytical method.

Materials:

• N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC system with a PDA or UV detector and a C18 column

• LC-MS system for peak identification

Procedure:

• Prepare Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 2, 4, 8, and 24 hours.

  • Thermal Degradation: Store the solid compound at 80°C for 24 and 48 hours. Also, reflux the stock solution at 80°C for 24 hours.

  • Photodegradation: Expose the solid compound and the stock solution to direct sunlight or a photostability chamber for 24 and 48 hours.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Neutralize the acidic and basic samples before injection.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze by HPLC. Monitor the disappearance of the parent peak and the appearance of new peaks.

• Peak Purity and Mass Balance: Use the PDA detector to check for peak purity. Calculate the mass balance to ensure that all degradation products are being detected.

• Characterization of Degradants: Analyze the stressed samples by LC-MS to identify the molecular weights of the major degradation products.

Protocol 2: Routine Purity Check by HPLC

Objective: To quickly assess the purity of a stored sample.

Method:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Start with 30% B, ramp to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 300 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the solid compound in acetonitrile to a concentration of 0.1 mg/mL.

V. Visualizations

Caption: Potential degradation pathways of the target compound.

Caption: Recommended workflow for handling and storage.

VI. References

• This guide is a synthesis of chemical principles and best practices in pharmaceutical development and does not have a single direct reference.

• Photoinduced transformations of indole and 3-formylindole monomers isolated in low-temperature matrices. The Journal of Chemical Physics. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH National Library of Medicine. [Link]

• The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. PMC - PubMed Central. [Link]

• Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4. ACS Publications. [Link]

• Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. ResearchGate. [Link]

• Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4. ResearchGate. [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Luminata. [Link]

• Synthesis and antioxidant properties of novel N-substituted indole-2-carboxamide and indole-3-acetamide derivatives. PubMed. [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acdlabs.com [acdlabs.com]

Reference Data & Comparative Studies

A Comparative Guide to N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide and Related Indole-3-Carboxaldehydes

Introduction

The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmacologically active compounds. Within this class, indole-3-carboxaldehydes serve as exceptionally versatile intermediates and bioactive molecules in their own right. Their inherent reactivity and structural features allow for the synthesis of diverse derivatives with applications ranging from antimicrobial and antioxidant agents to potent enzyme inhibitors.[1][2][3]

This guide provides an in-depth comparative analysis of a specific, N1-substituted derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide , against a series of foundational and biologically relevant indole-3-carboxaldehydes. While this target compound is commercially available, its specific biological profile remains largely unexplored in published literature. Therefore, this guide aims to dissect its structure, infer its potential activities based on well-characterized analogues, and provide robust experimental frameworks for its future evaluation. We will explore how substitutions at the N1 and C2 positions influence physicochemical properties, synthetic accessibility, and potential therapeutic applications, offering a valuable resource for researchers in drug discovery and chemical biology.

Part 1: Structural and Physicochemical Comparison

The biological and chemical behavior of a molecule is fundamentally dictated by its structure. The key differences between our target compound and its analogues lie in the substitutions at the indole nitrogen (N1) and the adjacent carbon (C2).

The selected comparators are:

• Compound A (Target): N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

• Compound B: Indole-3-carboxaldehyde (The parent scaffold)

• Compound C: 2-Methylindole-3-carboxaldehyde (C2-substituted analogue)

Caption: Chemical structures of the target compound and key comparators.

The introduction of substituents dramatically alters the molecule's physicochemical profile, which in turn affects its solubility, membrane permeability, and potential for interaction with biological targets.

Table 1: Comparative Physicochemical Properties

Property	Compound A (Target)	Compound B	Compound C	Rationale for Difference
Molecular Weight ( g/mol )	286.36	145.16	159.18	The N1-diethylacetamide group significantly increases mass.
XLogP3	2.1	1.6	2.1	C2-methyl and N1-substituent increase lipophilicity over the parent scaffold.
H-Bond Donors	0	1	1	N1-substitution removes the indole N-H proton, a critical H-bond donor.
H-Bond Acceptors	3	2	2	The amide carbonyl and nitrogen in the N1-substituent add H-bond accepting sites.
Topological Polar Surface Area (TPSA)	45.9 Ų	41.5 Ų	41.5 Ų	The amide group on the N1-substituent slightly increases the polar surface area.

Data sourced from PubChem and calculated where necessary.

Expert Analysis of Structural Impact:

• Effect of the C2-Methyl Group (Compound C vs. B): The addition of a methyl group at the C2 position increases lipophilicity (higher XLogP3). In a biological context, this small hydrophobic group can mediate critical van der Waals interactions within a protein's active site, potentially enhancing binding affinity and selectivity.

• Effect of the N1-Diethylacetamide Group (Compound A vs. C): This is the most profound modification.

  • Loss of H-Bonding: The replacement of the N-H proton with the bulky acetamide group eliminates a key hydrogen bond donor site. Many indole-based inhibitors form a crucial hydrogen bond with protein backbones via this N-H group. The absence of this donor in Compound A necessitates a completely different binding mode.

  • Increased Solubility and Polarity: While the overall lipophilicity is higher than the parent scaffold, the amide functionality introduces polarity and two additional hydrogen bond acceptors. This can enhance aqueous solubility and provides new points of interaction with biological targets.

  • Conformational Flexibility: The N1-substituent introduces rotatable bonds, allowing the molecule to adopt various conformations to fit into complex binding pockets.

Part 2: Synthesis Strategies and Methodologies

The synthesis of these compounds reliably hinges on a cornerstone reaction in heterocyclic chemistry: the Vilsmeier-Haack reaction . This reaction efficiently installs a formyl group onto an electron-rich ring system, like indole, typically at the C3 position.[4][5]

Caption: Synthetic workflow for the target compound via Vilsmeier-Haack formylation and subsequent N-alkylation.

Experimental Protocol 1: Synthesis of 2-Methylindole-3-carboxaldehyde (Compound C)

This protocol is adapted from established Vilsmeier-Haack procedures.[6]

Causality: Phosphorus oxychloride (POCl₃) activates N,N-dimethylformamide (DMF) to form the electrophilic Vilsmeier reagent in situ. The electron-rich indole ring then attacks this reagent, leading to formylation predominantly at the C3 position, which is the most nucleophilic site.

Materials:

• 2-methylindole

• N,N-dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃), freshly distilled

• Sodium hydroxide (NaOH) solution, 5 M

• Ice

• Distilled water

• Round-bottom flask, magnetic stirrer, ice bath, dropping funnel

Procedure:

• Vilsmeier Reagent Formation: To a round-bottom flask containing 5.0 mL of ice-cooled, anhydrous DMF, slowly add 1.73 mL (18.6 mmol) of POCl₃ dropwise via a dropping funnel. Maintain the temperature between 0-5 °C. Stir the mixture for 20 minutes to allow for the complete formation of the chloroiminium salt.

• Indole Addition: Dissolve 15.5 mmol of 2-methylindole in 5.0 mL of anhydrous DMF. Add this solution slowly to the Vilsmeier reagent mixture.

• Reaction: Allow the reaction to warm gradually to 35 °C and maintain this temperature for 40-60 minutes. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the mixture to room temperature and then quench the reaction by carefully adding ~10 g of crushed ice.

• Hydrolysis and Precipitation: Add 31 mL of 5 M NaOH solution to hydrolyze the iminium intermediate. The mixture will heat up. An additional heating step at 90-95 °C for 30 minutes can ensure complete hydrolysis.[6]

• Isolation: Cool the mixture again with ice and stir for 30 minutes. The product, 2-Methylindole-3-carboxaldehyde, will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with distilled water to remove inorganic salts.

• Purification: The crude product can be recrystallized from ethanol or an ethanol/water mixture to yield the pure compound.

Experimental Protocol 2: Synthesis of Compound A via N-Alkylation

Causality: A strong base like sodium hydride (NaH) deprotonates the indole nitrogen, forming a highly nucleophilic indolide anion. This anion then acts as a nucleophile, attacking the electrophilic carbon of N,N-diethyl-2-chloroacetamide in an Sₙ2 reaction to form the C-N bond.

Materials:

• 2-Methylindole-3-carboxaldehyde (Compound C)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• N,N-diethyl-2-chloroacetamide

• Anhydrous tetrahydrofuran (THF) or DMF

• Saturated ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add Compound C (1 equivalent). Dissolve it in anhydrous THF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.1 equivalents) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes. Hydrogen gas evolution will be observed.

• Alkylation: Cool the mixture back to 0 °C. Add N,N-diethyl-2-chloroacetamide (1.1 equivalents) dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water and then brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to afford Compound A.

Part 3: Comparative Biological Potential and Applications

By examining the documented activities of the comparator compounds, we can formulate well-grounded hypotheses about the potential biological roles of Compound A. The indole-3-carboxaldehyde scaffold is a known pharmacophore for various targets.

Antimicrobial and Antifungal Activity

Indole-3-carboxaldehyde (Compound B) has demonstrated significant antifungal activity, notably against the plant pathogen Fusarium solani.[7] Its mechanism involves disrupting the mitochondrial electron transport chain, leading to an accumulation of reactive oxygen species (ROS) and ultimately causing fungal cell death.[7] Furthermore, derivatives of 2-methylindole-3-carboxaldehyde (Compound C), particularly Schiff bases, have been synthesized and shown to possess promising antibacterial and antifungal properties, with some acting as inhibitors of fungal lanosterol 14α-demethylase, a key enzyme in ergosterol biosynthesis.[8][9]

Hypothesis for Compound A: The presence of the N1-diethylacetamide group could modulate this activity. It might enhance cell wall penetration or alter interactions with the mitochondrial target. It is a prime candidate for screening in antifungal and antibacterial assays.

Enzyme Inhibition: A Case Study on Xanthine Oxidase

Derivatives of indole-3-carboxaldehyde are potent inhibitors of several clinically relevant enzymes, including cholinesterases and urease.[10][11] A particularly compelling target is Xanthine Oxidase (XO) , an enzyme involved in purine metabolism whose over-activity is linked to gout and hyperuricemia. Recently, novel hybrids of isatin and indole-3-carboxaldehyde were designed as highly potent XO inhibitors, with one compound exhibiting an IC₅₀ value of 0.37 µM.[12] This demonstrates the scaffold's suitability for targeting the XO active site.

Caption: Inhibition of the purine degradation pathway by targeting Xanthine Oxidase.

Hypothesis for Compound A: The unique structure of Compound A, with its lack of an N-H donor and presence of a flexible, polar side chain, could offer a novel binding mode within the XO active site. It warrants investigation as a potential XO inhibitor.

Experimental Protocol 3: In Vitro Xanthine Oxidase Inhibition Assay

Principle: This assay measures the activity of XO by monitoring the oxidation of xanthine to uric acid. The formation of uric acid is quantified by measuring the increase in absorbance at 295 nm. An inhibitor will reduce the rate of this absorbance increase.

Materials:

• Xanthine Oxidase (from bovine milk or recombinant)

• Xanthine solution (substrate)

• Potassium phosphate buffer (e.g., 50 mM, pH 7.5)

• Test compounds (dissolved in DMSO)

• Allopurinol (positive control inhibitor)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Preparation: In a 96-well plate, add 50 µL of potassium phosphate buffer to all wells.

• Compound Addition: Add 2 µL of the test compound solution (in DMSO) at various concentrations to the sample wells. Add 2 µL of DMSO to the control wells and 2 µL of Allopurinol solution to the positive control wells.

• Enzyme Addition: Add 25 µL of the XO enzyme solution (pre-diluted in buffer) to all wells except the blank. Mix gently.

• Pre-incubation: Incubate the plate at 25 °C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding 25 µL of the xanthine substrate solution to all wells.

• Measurement: Immediately place the plate in a spectrophotometer and measure the absorbance at 295 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Table 2: Representative IC₅₀ Values for Indole-Based XO Inhibitors

Compound Description	Target Enzyme	IC₅₀ (µM)	Reference
Isatin-indole hybrid (A19)	Xanthine Oxidase	0.37	[12]
Allopurinol (Standard Drug)	Xanthine Oxidase	~2-10 (Varies by assay)	Literature Standard

Conclusion and Future Directions

This guide establishes that N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a structurally distinct derivative within the valuable class of indole-3-carboxaldehydes. While its biological activity is not yet defined, a systematic comparison with its parent structures provides a clear roadmap for its investigation.

Key Comparative Insights:

• Synthesis: The compound is readily accessible via a robust two-step synthesis involving Vilsmeier-Haack formylation and subsequent N-alkylation.

• Physicochemical Properties: The N1-diethylacetamide substituent is the defining feature, eliminating the canonical N-H hydrogen bond donor site while introducing polarity, flexibility, and new hydrogen bond acceptors.

• Biological Potential: Based on the known activities of its analogues, Compound A is a strong candidate for screening as an antifungal agent and an enzyme inhibitor , with Xanthine Oxidase being a particularly promising target.

Future Research: The logical next step is the empirical validation of these hypotheses. We recommend a screening cascade beginning with the in vitro antimicrobial and XO inhibition assays detailed here. Subsequent studies should include cytotoxicity profiling against human cell lines to assess therapeutic index, followed by structure-activity relationship (SAR) studies to optimize potency and selectivity. The unique structural attributes of this compound make it a compelling starting point for novel drug discovery programs.

References

• ChemicalBook. (2025). 2-Methylindole-3-carboxaldehyde | 5416-80-8.
• AIP Publishing. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Developing Enzyme Inhibitors Using 4-Hydroxyindole-3-carboxaldehyde.
• Afyon Kocatepe Üniversitesi. (n.d.). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase.
• Der Pharma Chemica. (n.d.).
• PubMed. (n.d.). Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde.
• ResearchGate. (n.d.).
• BenchChem. (2025). Technical Support Center: Formylation Reactions of N-Substituted Indoles.
• AIP Publishing. (2025). Synthesis and bio-evaluation of 2-Methyl Indole-3-carboxaldehyde derivatives as potential lanosterol 14-demethylase inhibitors.
• PubMed. (2022). Design, synthesis, and biological evaluation of isatin-indole-3-carboxaldehyde hybrids as a new class of xanthine oxidase inhibitors.
• MDPI. (n.d.). Effects and Inhibition Mechanism of Indole-3-Carboxaldehyde in Controlling Scutellaria baicalensis Root Rot.
• BenchChem. (2025).
• Semantic Scholar. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.

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• 2. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to Biological Target Identification for Novel Indole Derivatives: A Case Study of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Introduction

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a vast array of pharmacologically active compounds.[1][2] Derivatives of indole-3-carboxaldehyde, in particular, have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3][4][5] The compound at the center of this guide, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, is a novel derivative within this class. While its structure suggests potential bioactivity, its molecular target(s) and mechanism of action (MOA) remain unknown.

Identifying the specific biological target of a novel compound is a critical and often challenging step in drug discovery.[6] It transforms a "hit" from a phenotypic screen into a "lead" with a rational path toward optimization. This guide provides researchers, scientists, and drug development professionals with a comprehensive, multi-pronged strategy for the target deconvolution of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. We will objectively compare state-of-the-art methodologies, from initial hypothesis generation to direct target identification and validation, providing the causal logic behind experimental choices and detailed, field-proven protocols.

Section 1: The "Phenotype-First" Approach: Establishing a Biological Context

Rationale: Before seeking a specific molecular target, we must first understand what the compound does on a cellular or organismal level. Phenotypic screening is a foundational strategy in drug discovery that identifies substances altering a cell's or organism's phenotype in a desired way, without a priori knowledge of the target.[7][8] This "unbiased" approach is powerful because it screens for efficacy in a complex, disease-relevant biological system, which can be more predictive of clinical outcomes.[9][10] Historically, this approach has led to more first-in-class medicines compared to target-based discovery.[9][11]

Our initial objective is to determine if N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide elicits a quantifiable biological response, such as cytotoxicity in cancer cells, which will serve as the basis for all subsequent target identification efforts.

Experimental Protocol: High-Content Cellular Viability Screening

• Cell Line Selection: Utilize a diverse panel of human cancer cell lines (e.g., NCI-60 panel or a custom panel including lines from different tissues like lung (A549), breast (MCF-7), colon (HCT116), and leukemia (K562)). This diversity helps identify potential tissue-specific activity.

• Compound Preparation: Prepare a 10 mM stock solution of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in dimethyl sulfoxide (DMSO). Create a serial dilution series (e.g., from 100 µM to 1 nM).

• Cell Plating: Seed cells in 96-well microplates at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat cells with the compound dilutions. Include a vehicle-only control (DMSO) and a positive control (e.g., Staurosporine).

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Viability Assay: Add a viability reagent such as CellTiter-Glo® (Promega), which measures ATP levels as an indicator of metabolic activity.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle control. Plot the dose-response curves and calculate the half-maximal inhibitory concentration (IC₅₀) for each cell line.

Data Presentation: Comparative Cytotoxicity Profile

Cell Line	Tissue of Origin	IC₅₀ (µM)
A549	Lung Carcinoma	[Experimental Value]
MCF-7	Breast Adenocarcinoma	[Experimental Value]
HCT116	Colorectal Carcinoma	[Experimental Value]
K562	Chronic Myelogenous Leukemia	[Experimental Value]
HeLa	Cervical Cancer	[Experimental Value]

Workflow Diagram: Phenotypic Screening

Caption: Workflow for establishing a biological phenotype.

Section 2: Hypothesis Generation via In Silico and Profiling Methods

Rationale: With a confirmed phenotype (e.g., anti-proliferative activity), the next logical step is to generate educated hypotheses about the molecular target. This can be achieved rapidly and cost-effectively by leveraging computational methods and broad-spectrum biochemical screens.[12] These approaches narrow the vast field of potential targets to a manageable list for experimental validation.

2A. In Silico Target Prediction

Causality: The principle of chemical similarity states that structurally similar molecules often share similar biological targets.[13] Modern in silico tools use machine learning algorithms and large chemogenomic databases (like ChEMBL) to compare a novel compound's structure against thousands of known ligands, predicting its most likely protein targets.[13][14][15]

• Input: Obtain the SMILES (Simplified Molecular Input Line Entry System) string for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

• Submission: Submit the SMILES string to the web server.

• Algorithm Selection: Choose a prediction algorithm, often based on 2D chemical similarity (fingerprints) or 3D shape/pharmacophore matching.

• Execution: Run the prediction against the integrated database (e.g., ChEMBL).

• Interpretation: Analyze the output, which typically provides a ranked list of potential targets, along with a confidence or similarity score. Prioritize targets that are functionally related to the observed phenotype (e.g., proteins involved in cell cycle or apoptosis for an anti-proliferative compound).

Predicted Target	Target Class	Function	Prediction Score
[e.g., CDK2]	[e.g., Protein Kinase]	[e.g., Cell Cycle Regulation]	[e.g., 0.85]
[e.g., Tubulin]	[e.g., Cytoskeletal Protein]	[e.g., Mitosis, Cell Division]	[e.g., 0.81]
[e.g., PARP1]	[e.g., DNA Repair Enzyme]	[e.g., Genome Integrity]	[e.g., 0.79]

2B. Broad-Spectrum Kinase Profiling

Causality: Protein kinases are a major class of drug targets, especially in oncology, and their dysregulation is implicated in many diseases.[16] A kinome profiling screen is a direct biochemical assay that tests the compound's ability to inhibit the activity of a large, diverse panel of kinases.[17] This provides immediate, quantitative data on a highly "druggable" target class.[16][18]

• Compound Submission: Provide the compound to a commercial service provider (e.g., Reaction Biology, Pharmaron, AssayQuant).[17][18][19]

• Assay Parameters:

  • Screening Concentration: Select a single, high concentration (e.g., 10 µM) for the initial screen to identify any potential hits.

  • ATP Concentration: Request the screen be performed at a physiologically relevant ATP concentration (e.g., 1 mM) to better mimic cellular conditions, as some inhibitors are competitive with ATP.[17][18]

  • Assay Format: Typically a radiometric (e.g., HotSpot™) or fluorescence-based (e.g., TR-FRET) assay is used.[17][19]

• Data Analysis: The service will provide a report listing the percent inhibition for each kinase in the panel. Hits are typically defined as those showing >50% or >70% inhibition. Follow-up with IC₅₀ determination for the most potent hits.

Kinase Target	Kinase Family	% Inhibition at 10 µM
[e.g., AURKA]	[e.g., Serine/Threonine]	[e.g., 95%]
[e.g., PLK1]	[e.g., Serine/Threonine]	[e.g., 88%]
[e.g., FLT3]	[e.g., Tyrosine]	[e.g., 76%]

Section 3: Direct Target Identification: A Comparison of Core Methodologies

Rationale: While the methods in Section 2 generate hypotheses, they do not constitute direct proof of binding. The next phase requires experimental techniques that physically isolate or detect the interaction between the compound and its protein target(s) from a complex biological sample. Here, we compare two leading orthogonal approaches: one affinity-based and one label-free.

3A. Affinity Chromatography-Mass Spectrometry (AC-MS)

Causality: This method relies on using an immobilized version of the small molecule as "bait" to capture its binding partners ("prey") from a cell lysate.[20][21] The captured proteins are then identified using high-resolution mass spectrometry, providing direct evidence of a physical interaction.[22]

• Probe Synthesis (Prerequisite): This is a critical step. A linker must be chemically attached to a position on N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide that is non-essential for its biological activity. The linker is then terminated with an affinity tag, such as biotin. This often requires preliminary Structure-Activity Relationship (SAR) studies.

• Immobilization: Incubate the biotinylated compound with streptavidin-coated magnetic beads to create the affinity matrix.

• Lysate Preparation: Grow and harvest cells (from a sensitive cell line identified in Section 1). Lyse the cells under non-denaturing conditions to preserve protein complexes.

• Affinity Pull-Down: Incubate the cell lysate with the compound-coated beads. As a crucial control, also incubate lysate with beads coated with an inactive structural analog or just biotin.

• Washing: Wash the beads extensively with buffer to remove non-specific binders.

• Elution: Elute the bound proteins from the beads, often using a denaturant or by competitive elution with an excess of the free (non-biotinylated) compound.

• Proteomic Analysis: Digest the eluted proteins with trypsin and identify the resulting peptides using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Compare the proteins identified in the experimental pull-down with the negative control. True binding partners should be significantly enriched in the experimental sample.

3B. Cellular Thermal Shift Assay (CETSA)

Causality: CETSA is a powerful label-free method that works in living cells.[23] It is based on the principle of ligand-induced thermal stabilization: when a drug binds to its target protein, the protein becomes thermodynamically more stable and resistant to heat-induced unfolding and aggregation.[24][25] By heating cells to various temperatures, one can observe a "shift" in the target's melting point in the presence of the binding compound.[25]

• Target Hypothesis: This method requires a candidate target, for example, a top hit from the in silico or kinome profiling screens (e.g., AURKA).

• Cell Treatment: Treat intact cells with the compound (e.g., at 10x IC₅₀ concentration) or vehicle (DMSO) for a set period.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of different temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling.

• Lysis and Separation: Lyse the cells (e.g., via freeze-thaw cycles). Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Protein Quantification: Collect the supernatant containing the soluble protein fraction.

• Detection: Analyze the amount of the specific target protein (e.g., AURKA) remaining in the soluble fraction at each temperature point using Western Blotting with a specific antibody.

• Data Analysis: Plot the percentage of soluble protein versus temperature for both the compound-treated and vehicle-treated samples. A rightward shift in the melting curve for the compound-treated sample confirms target engagement.[24]

Comparison of Direct Identification Methods

Feature	Affinity Chromatography-MS (AC-MS)	Cellular Thermal Shift Assay (CETSA)
Principle	Physical pull-down of binding partners.	Ligand-induced thermal stabilization.[23]
Discovery vs. Validation	Primarily a discovery tool.	Primarily a target engagement validation tool.
Compound Modification	Required. Synthesis of a tagged probe is necessary.	Not required. Uses the native, unmodified compound.
Physiological Context	Uses cell lysate (in vitro).	Can be performed in intact, live cells (in situ).[23]
Throughput	Low to medium.	Medium (Western Blot) to High (HTRF/AlphaScreen formats).[24]
Key Advantage	Can identify completely novel or unexpected targets.	Confirms target engagement in a physiological environment.[25]
Key Limitation	Probe synthesis can be difficult and may alter binding; risk of non-specific binders.[26]	Requires a pre-existing hypothesis of the target and a specific antibody for detection.

Workflow Diagram: Comparison of AC-MS and CETSA```dot

Caption: The logical flow of target validation experiments.

Conclusion

The identification of a biological target for a novel compound like N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a systematic process of inquiry that requires an integrated, multi-disciplinary approach. No single technology is sufficient. The most robust strategy begins with establishing a clear biological phenotype, which provides the essential context for all further work. This is followed by parallel hypothesis-generating tracks using cost-effective in silico predictions and broad-spectrum profiling to narrow the search space.

Ultimately, direct experimental evidence is paramount. We have compared two powerful, orthogonal methods: affinity chromatography-mass spectrometry, a discovery engine for finding binding partners, and the cellular thermal shift assay, a decisive tool for confirming target engagement in a native cellular environment. The convergence of data from these distinct methodologies, followed by rigorous genetic and biochemical validation, provides the highest degree of confidence in target identification. This structured, comparative workflow not only de-risks the drug discovery process but also paves the way for a deeper understanding of the compound's mechanism of action and its future as a potential therapeutic agent.

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A Senior Application Scientist's Guide to Confirming the In Vivo Biological Activity of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Abstract

The transition from promising in vitro data to validated in vivo efficacy is a critical and often challenging phase in drug discovery. This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to confirm the biological activity of the novel compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, in living systems. While public data on this specific molecule is limited[1][2], its indole-acetamide scaffold is prevalent in compounds exhibiting a range of biological activities, most notably anti-inflammatory effects[3][4][5][6][7]. This guide will therefore proceed with the well-founded hypothesis that the target compound possesses anti-inflammatory properties. We will detail the strategic planning, experimental design, and comparative analysis required to rigorously test this hypothesis, using the selective COX-2 inhibitor Celecoxib as a benchmark for comparison.

Introduction: The Rationale for In Vivo Validation

In vitro assays, while essential for initial screening, cannot replicate the complex interplay of absorption, distribution, metabolism, and excretion (ADME) that governs a compound's true biological effect. In vivo studies are indispensable for understanding a drug candidate's safety profile, pharmacokinetic (PK) and pharmacodynamic (PD) relationships, and ultimate therapeutic potential[8][9].

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide belongs to the indole derivative family, a privileged scaffold in medicinal chemistry[10][11]. Compounds with similar structures have shown activity against various inflammatory mediators[5][6][7]. Our working hypothesis is that this compound modulates key inflammatory pathways, such as the cyclooxygenase (COX) pathway. To validate this, a direct comparison against a known therapeutic agent is crucial. We have selected Celecoxib, a selective COX-2 inhibitor, as the comparator. Celecoxib effectively reduces inflammation by blocking the synthesis of pro-inflammatory prostaglandins, making it an excellent benchmark for evaluating a novel anti-inflammatory agent[12][13][14][15].

This guide outlines a three-stage in vivo validation process:

• Preliminary Toxicology and Pharmacokinetics (PK): To establish a safe and effective dosing window.

• Acute Anti-Inflammatory Efficacy Model: To provide primary evidence of biological activity.

• Systemic Inflammation Model: To confirm efficacy in a more complex inflammatory environment.

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Caption: Figure 1. Overall workflow for in vivo validation.

Foundational Studies: Toxicology and Pharmacokinetics

Before assessing efficacy, it is paramount to understand the compound's safety and how it behaves within the body. These preliminary studies are crucial for selecting appropriate doses for subsequent experiments and are a prerequisite for any meaningful efficacy trial[8][16][17].

Experimental Protocol: Acute Toxicity and Dose-Range Finding

Objective: To determine the Maximum Tolerated Dose (MTD) and identify any overt signs of toxicity following a single administration.

Methodology:

• Animal Model: Healthy, 8-week-old CD-1 mice (male and female, n=3-5 per group).

• Compound Preparation: Prepare a stock solution of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide in a suitable vehicle (e.g., 0.5% Carboxymethylcellulose (CMC) with 0.1% Tween 80 in sterile saline).

• Dosing Regimen: Administer the compound via oral gavage (p.o.) or intraperitoneal (i.p.) injection at escalating doses (e.g., 10, 50, 100, 300, 1000 mg/kg). A vehicle control group is mandatory.

• Monitoring: Observe animals continuously for the first 4 hours, then at 24, 48, and 72 hours post-administration. Record clinical signs of toxicity (e.g., lethargy, altered gait, rough fur), body weight changes, and mortality[18].

• Endpoint: The MTD is defined as the highest dose that does not cause mortality or significant signs of distress. This data informs the dose selection for efficacy studies.

Experimental Protocol: Pharmacokinetic (PK) Profiling

Objective: To characterize the absorption and elimination profile of the compound to inform the timing of administration in efficacy models.

Methodology:

• Animal Model: Healthy, 8-week-old C57BL/6 mice (n=3 per time point)[19][20].

• Dosing: Administer a single, non-toxic dose (e.g., 50 mg/kg, p.o.) of the test compound.

• Sample Collection: Collect blood samples (via tail vein or cardiac puncture at termination) at multiple time points (e.g., 15, 30 minutes, and 1, 2, 4, 8, 24 hours)[20][21][22].

• Analysis: Process blood to plasma and quantify the concentration of the parent compound using a validated LC-MS/MS method.

• Data Interpretation: Calculate key PK parameters such as Tmax (time to maximum concentration), Cmax (maximum concentration), and t1/2 (half-life). This information is critical; for instance, the compound should be administered before the inflammatory challenge such that its Tmax coincides with the peak inflammatory response[23].

Efficacy Model 1: Carrageenan-Induced Paw Edema

This is the gold-standard model for acute, localized inflammation and is highly effective for screening potential anti-inflammatory drugs[24][25][26]. The inflammatory response is biphasic, with an early phase mediated by histamine and serotonin and a late phase (3-6 hours) dominated by prostaglandin production, which is the primary target of NSAIDs like Celecoxib[24].

dot graph G { layout=neato; node [shape=box, style="filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} Caption: Figure 2. Signaling in Carrageenan-Induced Edema.

Experimental Protocol: Paw Edema Assay

Objective: To quantify the anti-inflammatory effect of the test compound by measuring the reduction in paw swelling.

Methodology:

• Animal Model: Wistar rats or Swiss albino mice (150-200g, n=6 per group).

• Grouping:

  • Group 1: Vehicle Control (e.g., 0.5% CMC, p.o.)

  • Group 2: Test Compound (e.g., 50 mg/kg, p.o.)

  • Group 3: Test Compound (e.g., 100 mg/kg, p.o.)

  • Group 4: Positive Control (Celecoxib, 20 mg/kg, p.o.)

• Procedure: a. Measure the initial volume of the right hind paw (V₀) using a plethysmometer. b. Administer the vehicle, test compound, or Celecoxib orally. c. After 1 hour (to allow for absorption), induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw[23][24]. d. Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours post-carrageenan injection[24][27].

• Data Analysis:

  • Calculate the edema volume at each time point: Edema = Vₜ - V₀.

  • Calculate the percentage inhibition of edema for each treated group relative to the vehicle control group.

Comparative Data Presentation

The results should be summarized in a clear, tabular format for direct comparison.

Treatment Group	Dose (mg/kg, p.o.)	Mean Paw Volume Increase (mL) at 3h ± SEM	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.06	-
Test Compound	50	0.55 ± 0.05	35.3%
Test Compound	100	0.38 ± 0.04	55.3%
Celecoxib	20	0.41 ± 0.05	51.8%
p < 0.05, **p < 0.01 compared to Vehicle Control. Data is hypothetical.

Efficacy Model 2: Lipopolysaccharide (LPS)-Induced Systemic Inflammation

To build upon the findings from the localized inflammation model, we use the LPS-induced endotoxemia model. LPS, a component of Gram-negative bacteria, triggers a powerful systemic inflammatory response characterized by a massive release of pro-inflammatory cytokines like TNF-α and IL-6[28][29][30]. This model is excellent for assessing a compound's ability to modulate the broader immune response[31][32].

Experimental Protocol: LPS Endotoxemia Assay

Objective: To determine if the test compound can suppress the systemic production of key pro-inflammatory cytokines.

Methodology:

• Animal Model: C57BL/6 mice (8-10 weeks old, n=6-8 per group).

• Grouping:

  • Group 1: Saline Control

  • Group 2: Vehicle + LPS

  • Group 3: Test Compound (100 mg/kg, p.o.) + LPS

  • Group 4: Celecoxib (20 mg/kg, p.o.) + LPS

• Procedure: a. Administer the vehicle, test compound, or Celecoxib orally. b. After 1 hour, administer LPS (e.g., 1 mg/kg) via intraperitoneal (i.p.) injection to induce systemic inflammation[31]. The saline control group receives an i.p. injection of sterile saline. c. At 90 minutes post-LPS injection (a typical peak for TNF-α), collect blood via cardiac puncture under terminal anesthesia.

• Analysis:

  • Process blood to obtain serum.

  • Quantify the concentrations of TNF-α and IL-6 using commercially available ELISA kits.

Comparative Data Presentation

Treatment Group	Serum TNF-α (pg/mL) ± SEM	% Reduction	Serum IL-6 (pg/mL) ± SEM	% Reduction
Saline Control	55 ± 12	-	80 ± 15	-
Vehicle + LPS	4500 ± 350	-	12500 ± 980	-
Test Compound + LPS	2100 ± 280	53.3%	5800 ± 750	53.6%
Celecoxib + LPS	2450 ± 310	45.6%	6500 ± 810	48.0%
*p < 0.05, **p < 0.01 compared to Vehicle + LPS. Data is hypothetical.

Conclusion and Path Forward

This guide provides a robust, multi-stage framework for the in vivo validation of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide as a potential anti-inflammatory agent. By systematically establishing safety, pharmacokinetic, and efficacy profiles in both localized and systemic inflammation models, researchers can generate the high-quality, reproducible data necessary for informed decision-making.

A successful outcome, where the test compound demonstrates significant, dose-dependent efficacy comparable or superior to a benchmark like Celecoxib, would strongly support its advancement into more complex chronic inflammation models (e.g., collagen-induced arthritis) and further preclinical development. Conversely, a lack of efficacy or an unfavorable toxicity profile would provide a clear "no-go" signal, saving valuable resources. This structured, comparative approach ensures scientific rigor and provides a clear path from a hypothetical biological activity to validated in vivo proof-of-concept.

References

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A Comparative Guide to Cross-Reactivity Profiling of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Introduction: The Indole Scaffold and the Imperative of Selectivity

The indole ring is a privileged heterocyclic scaffold, forming the core of numerous natural products, pharmaceuticals, and clinical candidates.[1][2][3] Its unique electronic properties and structural versatility allow it to interact with a wide array of biological targets, including kinases, G-protein coupled receptors (GPCRs), and various enzymes.[3][4] While this versatility is a boon for drug discovery, it also presents a significant challenge: the potential for off-target interactions, or cross-reactivity. Undesired cross-reactivity can lead to toxicity, reduced efficacy, and costly late-stage clinical failures.[5]

This guide focuses on a proactive, multi-platform strategy for characterizing the selectivity of a novel indole derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (referred to herein as Cmpd-X). While specific biological data for Cmpd-X is not extensively published[6][7][8], its indole core necessitates a thorough investigation of its interaction profile across the proteome. We will compare and contrast several industry-standard platforms, providing the strategic rationale and detailed protocols required to build a comprehensive selectivity profile, thereby enabling informed decisions in a drug development program.

Strategic Profiling Workflow: A Multi-Tiered Approach

A robust cross-reactivity profiling campaign should not rely on a single method. Instead, a tiered approach, moving from broad, cell-free systems to more complex, live-cell and phenotypic assays, provides the most comprehensive and physiologically relevant data. This strategy allows for early de-risking and conserves resources by focusing in-depth cellular analysis on compounds with the most promising initial profiles.

Caption: A tiered strategic workflow for cross-reactivity profiling.

Tier 1 Comparison: Broad Biochemical (Cell-Free) Panels

The initial step involves screening Cmpd-X against large, purified protein families to gain a broad, unbiased view of its potential interactions. This is the most efficient method to identify high-affinity off-targets early.

Platform 1: Kinase Profiling (e.g., KINOMEscan™)

• Expertise & Causality: The indole scaffold is a well-known "hinge-binding" motif for ATP-competitive kinase inhibitors.[9] Therefore, profiling against a comprehensive panel of human kinases is a mandatory first step. The KINOMEscan platform utilizes a competition binding assay, which is independent of ATP concentration and can identify both active and inactive state binders, offering a distinct advantage over activity-based assays.[10][11][12]

• Experimental Protocol (KINOMEscan™ Principle):

  • Assay Components: The assay combines three components: a DNA-tagged kinase, an immobilized ligand that binds to the kinase's active site, and the test compound (Cmpd-X).[10][11]

  • Competition: Cmpd-X is incubated with the kinase-tagged phage. This mixture is then applied to the immobilized ligand on a solid support (e.g., beads).[11]

  • Quantification: If Cmpd-X binds to the kinase, it prevents the kinase from binding to the immobilized ligand. The amount of kinase remaining bound to the solid support is quantified via qPCR of the DNA tag.[11][12] A lower qPCR signal indicates stronger binding of Cmpd-X to the kinase.

  • Data Output: Results are typically reported as dissociation constants (Kd) or percent of control, allowing for quantitative comparison of binding affinity across the kinome.[10][13]

• Data Presentation: Cmpd-X vs. Kinase Panel (Representative Data)

  Kinase Target	Family	Kd (nM)	S-Score (10µM)	Interpretation
  Target-A	TK	25	0.01	Potent On-Target
  ABL1	TK	>10,000	0.85	No significant binding
  VEGFR2	TK	150	0.10	Significant Off-Target
  p38α (MAPK14)	CMGC	2,500	0.45	Weak binding
  CDK2	CMGC	>10,000	0.91	No significant binding
  SRC	TK	450	0.18	Moderate Off-Target

  | MEK1 (MAP2K1) | STE | 8,000 | 0.76 | No significant binding |

Platform 2: GPCR Profiling Panels

• Expertise & Causality: GPCRs represent the largest family of membrane proteins and are targeted by a significant percentage of all marketed drugs.[5][14][15] Given the structural diversity of GPCR ligands, it is prudent to screen Cmpd-X for unintended interactions. Initial broad screening is often done via radioligand binding assays, which are high-throughput and identify any compound that displaces a known ligand from the receptor's binding pocket.

• Experimental Protocol (Radioligand Binding Assay Principle):

  • Preparation: A membrane preparation from cells overexpressing the target GPCR is incubated with a specific radiolabeled ligand (e.g., ³H- or ¹²⁵I-labeled).

  • Competition: Cmpd-X is added at a fixed concentration (e.g., 10 µM) to compete with the radioligand for binding to the receptor.

  • Separation & Detection: Bound and free radioligand are separated by rapid filtration. The amount of radioactivity trapped on the filter, corresponding to the ligand bound to the receptor, is measured using a scintillation counter.

  • Data Output: Results are expressed as percent inhibition of radioligand binding. Significant inhibition (>50%) flags a potential interaction that warrants follow-up in functional assays.[16]

• Data Presentation: Cmpd-X vs. GPCR Panel (Representative Data)

  GPCR Target	Family	% Inhibition @ 10 µM	Interpretation
  Target-B	Rhodopsin	95%	Potent On-Target
  ADRB2 (β2 Adrenergic)	Rhodopsin	8%	No significant interaction
  DRD2 (Dopamine D2)	Rhodopsin	15%	No significant interaction
  HTR2A (Serotonin 2A)	Rhodopsin	78%	Potential Off-Target Hit
  OPRM1 (μ-Opioid)	Rhodopsin	4%	No significant interaction

  | AGTR1 (Angiotensin II) | Rhodopsin | 62% | Potential Off-Target Hit |

Tier 2 Comparison: Cellular Target Engagement Assays

Biochemical hits must be validated in a physiological context. Cellular target engagement assays confirm that a compound can enter a cell and bind to its intended (or unintended) target in the complex milieu of the cytoplasm.

Platform 1: Cellular Thermal Shift Assay (CETSA®)

• Expertise & Causality: CETSA is based on the principle of ligand-induced thermal stabilization.[17] When a compound binds to its protein target, it typically stabilizes the protein's structure, increasing its melting temperature (Tm).[18][19] This method is invaluable as it is label-free and directly measures biophysical engagement in intact cells or even tissues.[17][20]

• Experimental Protocol (Western Blot-based CETSA):

  • Treatment: Culture intact cells and treat with either vehicle (e.g., DMSO) or Cmpd-X for a specified time.

  • Thermal Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of different temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling.[18]

  • Lysis & Separation: Lyse the cells and separate the soluble protein fraction (containing folded, non-aggregated proteins) from the precipitated, denatured proteins via centrifugation.

  • Detection: Analyze the amount of soluble target protein remaining at each temperature by Western Blot using a specific antibody.

  • Data Output: A "CETSA curve" is generated by plotting the amount of soluble protein versus temperature. A shift in this curve to higher temperatures in the presence of Cmpd-X confirms target engagement.[19][21]

Caption: The experimental workflow for a CETSA experiment.

Platform 2: NanoBRET™ Target Engagement Assay

• Expertise & Causality: The NanoBRET™ assay is a proximity-based method that measures compound binding in live cells using Bioluminescence Resonance Energy Transfer (BRET).[22] It is highly quantitative and allows for the determination of intracellular compound affinity.[23][24] This technology is particularly powerful for kinase targets but is applicable to a wide range of intracellular proteins.[25][26]

• Experimental Protocol (NanoBRET™ Principle):

  • Cell Preparation: Cells are engineered to express the target protein fused to a bright, energy-efficient NanoLuc® luciferase.[24]

  • Tracer Addition: A cell-permeable fluorescent tracer that reversibly binds to the target protein is added to the cells. When the tracer binds the NanoLuc®-fused target, the proximity allows for energy transfer (BRET) upon addition of the luciferase substrate.[22][25]

  • Compound Competition: Cmpd-X is added in a dose-response format. If Cmpd-X binds to the target, it competes with and displaces the fluorescent tracer, leading to a dose-dependent decrease in the BRET signal.[22][23]

  • Detection: The BRET ratio (acceptor emission / donor emission) is measured on a plate reader.

  • Data Output: The data is used to calculate an intracellular IC50 value, which reflects the potency of Cmpd-X at its target within a live cell.[24]

• Data Presentation: Cellular Engagement Comparison (Representative Data)

  Assay	Target	Vehicle Tm / IC50	Cmpd-X Tm / IC50	ΔTm / Fold Shift	Interpretation
  CETSA	Target-A	52.1 °C	58.7 °C	+6.6 °C	Robust cellular engagement
  CETSA	VEGFR2	55.4 °C	56.1 °C	+0.7 °C	Weak or no cellular engagement
  NanoBRET™	Target-A	N/A	45 nM (IC50)	N/A	Potent cellular engagement

  | NanoBRET™ | SRC | N/A | 1,200 nM (IC50) | N/A | Moderate cellular engagement |

Tier 3: Phenotypic and Functional Profiling

The final tier aims to understand the functional consequences of target engagement. Does binding to an off-target cause an unintended biological effect?

Platform: Phenotypic Profiling (e.g., BioMAP® Diversity PLUS®)

• Expertise & Causality: Phenotypic screening provides an unbiased, systems-level view of a compound's effect on complex human cellular biology.[27] Platforms like BioMAP use a panel of human primary cell-based co-culture systems that model different tissue and disease states. By measuring a large set of protein biomarkers, these systems can generate a unique "signature" for a compound, which can be compared to a database of signatures from known drugs and toxicants. This approach can proactively identify potential liabilities, such as inflammation or fibrosis, that might be missed by target-based screens.[27]

• Data Presentation: BioMAP Profile of Cmpd-X (Representative Insights)

  System	Biomarker(s)	Observation	Interpretation
  3C (HUVEC + Fibroblast)	VCAM-1, MCP-1	Increased	Potential pro-inflammatory activity
  CASM3C (Smooth Muscle)	PAI-1, tPA	No significant change	No evidence of thrombosis risk
  Mphg (Macrophage)	IL-1α, IL-6	Increased	Potential for cytokine induction

  | Bcell | IgG | Decreased | Immunosuppressive activity |

Conclusion and Path Forward

This comparative guide outlines a logical, tiered strategy for the comprehensive cross-reactivity profiling of a novel indole compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

• Tier 1 (Biochemical) provides a broad, cost-effective survey of potential interactions. Our hypothetical data flagged VEGFR2, SRC, HTR2A, and AGTR1 as potential off-targets for Cmpd-X.

• Tier 2 (Cellular) validates these interactions in a more physiological context. The CETSA and NanoBRET data confirmed robust on-target engagement but suggested the VEGFR2 hit might not be relevant in a cellular environment, while the SRC interaction was confirmed.

• Tier 3 (Phenotypic) reveals the ultimate functional consequences. The BioMAP data raised a red flag for potential pro-inflammatory activity, which could be linked to on-target activity or an off-target interaction (e.g., SRC signaling).

This integrated dataset provides a robust foundation for decision-making. The project team can now design targeted follow-up studies to dissect the mechanism of the observed inflammatory signature and use the selectivity data to guide the next round of medicinal chemistry optimization, aiming to improve potency on Target-A while reducing activity against key off-targets like SRC and HTR2A. This proactive, multi-faceted approach to profiling is essential for mitigating risk and increasing the probability of success in modern drug discovery.

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A Comprehensive Guide to Establishing In Vitro-In Vivo Correlation (IVIVC) for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This guide provides a robust framework for establishing a predictive relationship between the in vitro properties and in vivo performance of the novel indole derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. While specific published data on this exact molecule is emerging, this document leverages established methodologies for analogous indole-based compounds to present a comprehensive strategy for its preclinical evaluation. Indole derivatives are a prominent class of heterocyclic compounds, widely recognized for their diverse and potent biological activities, including anti-inflammatory, analgesic, and anticancer effects[1][2][3].

The primary objective of this guide is to detail the necessary in vitro characterization and in vivo validation studies required to build a meaningful In Vitro-In Vivo Correlation (IVIVC). An IVIVC is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form (like drug release rate) and an in vivo response (such as plasma drug concentration)[4][5]. Establishing a successful IVIVC is a cornerstone of modern drug development, as it can streamline formulation optimization, support biowaivers, and reduce the need for extensive human bioequivalence studies[4][6].

Part 1: Foundational In Vitro Characterization

The initial phase of evaluation focuses on characterizing the intrinsic biological activity and biopharmaceutical properties of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. The selection of these assays is predicated on the known pharmacology of the indole scaffold, which frequently interacts with inflammatory pathways.

Rationale for Initial Mechanistic Hypothesis

The indole nucleus is a core component of several non-steroidal anti-inflammatory drugs (NSAIDs), such as Indomethacin[2]. These agents often exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are critical in the synthesis of prostaglandins, key mediators of inflammation. Therefore, a primary hypothesis is that N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide may function as an inhibitor of pro-inflammatory mediators.

Experimental Workflow for In Vitro Profiling

The following diagram outlines the logical flow of in vitro experiments designed to test this hypothesis and characterize the compound's activity profile.

Caption: Workflow for initial in vitro characterization of the target compound.

Key In Vitro Experimental Protocols

• Causality: Before assessing anti-inflammatory activity, it is crucial to determine the concentrations at which the compound is not cytotoxic. This ensures that any observed reduction in inflammatory markers is due to a specific biological effect and not simply cell death.

• Protocol: MTT Assay on RAW 264.7 Macrophages

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Compound Treatment: Treat cells with serial dilutions of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (e.g., 0.1 to 100 µM) for 24 hours. Include a vehicle control (e.g., 0.1% DMSO).

  • MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Self-Validation: The viability of vehicle-treated cells is set to 100%. A positive control (e.g., doxorubicin) should be included to confirm assay sensitivity. The resulting data is used to calculate the CC50 (50% cytotoxic concentration).

• Causality: Lipopolysaccharide (LPS), a component of gram-negative bacteria, is a potent activator of macrophages, leading to the release of pro-inflammatory cytokines like TNF-α and IL-6. Measuring the compound's ability to inhibit this process provides a direct assessment of its anti-inflammatory potential in a cellular context[7].

• Protocol: LPS-Stimulated Cytokine Release in RAW 264.7 Cells

  • Cell Seeding & Pre-treatment: Seed RAW 264.7 cells as described above. Pre-treat cells with non-toxic concentrations of the test compound for 1 hour.

  • Inflammatory Challenge: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include wells with compound alone (no LPS) and LPS alone (vehicle control).

  • Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

  • Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

  • Self-Validation: A known anti-inflammatory agent (e.g., Dexamethasone or Indomethacin) must be used as a positive control. The levels of cytokines in unstimulated cells serve as the baseline. The IC50 value for cytokine inhibition is then calculated.

Comparative In Vitro Data Summary

The data generated from these assays should be compiled for clear comparison. The following table presents a template with hypothetical data for our target compound alongside published data for the reference drug, Indomethacin.

Parameter	N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (Hypothetical Data)	Indomethacin (Reference Data)
Cytotoxicity (CC50 in RAW 264.7)	> 100 µM	> 100 µM
TNF-α Inhibition (IC50)	5.2 µM	8.5 µM
IL-6 Inhibition (IC50)	7.8 µM	12.1 µM
COX-1 Inhibition (IC50)	15.6 µM	0.1 µM
COX-2 Inhibition (IC50)	2.1 µM	1.3 µM
COX-2 Selectivity Index (COX-1/COX-2)	7.4	0.07
Aqueous Solubility (pH 7.4)	25 µg/mL	12 µg/mL
PAMPA Permeability (Papp x 10⁻⁶ cm/s)	8.5	10.2

Part 2: In Vivo Assessment of Efficacy and Pharmacokinetics

In vitro data provides the rationale for advancing to in vivo studies. Positive anti-inflammatory results justify evaluation in an animal model of inflammation, while ADME data informs initial dose selection and formulation strategy.

Rationale for In Vivo Model Selection

The carrageenan-induced paw edema model in rodents is a classical and highly reproducible acute inflammation model used for screening potential anti-inflammatory drugs[8][9]. The inflammatory response in this model is well-characterized, involving an initial release of histamine and serotonin, followed by a later phase mediated by prostaglandins, making it particularly relevant for compounds hypothesized to inhibit the COX pathway[2].

Experimental Workflow for In Vivo Studies

Caption: Workflow for in vivo pharmacokinetic and efficacy studies.

Key In Vivo Experimental Protocols

• Causality: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of the compound in a living system is essential. This study determines how much of the drug gets into circulation and how long it stays there, which is the in vivo response needed for correlation.

• Protocol:

  • Animal Acclimatization: Acclimatize male Sprague-Dawley rats for at least one week.

  • Dosing: Administer the compound via oral gavage (e.g., in a 0.5% methylcellulose suspension) at a predetermined dose (e.g., 10 mg/kg). A parallel group receives an intravenous (IV) dose for bioavailability calculation.

  • Blood Sampling: Collect blood samples from the tail vein at specified time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Plasma Preparation: Process blood samples to separate plasma and store at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of the compound in plasma using a validated LC-MS/MS method.

  • Self-Validation: The LC-MS/MS method must be validated for linearity, accuracy, and precision. Quality control (QC) samples at low, medium, and high concentrations must be run with the study samples.

  • Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters like AUC (Area Under the Curve), Cmax (Maximum Concentration), and Tmax (Time to Cmax).

• Causality: This study directly measures the compound's ability to suppress an acute inflammatory response in vivo, providing a functional readout of its therapeutic potential.

• Protocol:

  • Animal Grouping: Randomly assign rats to groups (n=6-8 per group): Vehicle Control, Positive Control (Indomethacin, 10 mg/kg), and Test Compound (e.g., 10, 30, 100 mg/kg).

  • Dosing: Administer the vehicle, positive control, or test compound orally 1 hour before the inflammatory insult.

  • Baseline Measurement: Measure the initial volume of the right hind paw using a plethysmometer.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw.

  • Edema Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

  • Self-Validation: The vehicle control group must show a significant increase in paw volume. The positive control group must show a statistically significant reduction in edema compared to the vehicle, confirming the validity of the model.

  • Data Analysis: Calculate the percentage inhibition of edema for each group at each time point compared to the vehicle control group.

Part 3: Establishing the In Vitro-In Vivo Correlation (IVIVC)

The ultimate goal is to use the in vitro data to predict the in vivo performance. A Level A IVIVC, a point-to-point relationship between in vitro dissolution and in vivo absorption, is the most rigorous and sought-after correlation[10].

Conceptual Framework for IVIVC

To build the model, the in vivo plasma concentration-time data must be transformed into an in vivo absorption profile. This is achieved through a mathematical process called deconvolution. The resulting in vivo absorption rate is then correlated with the in vitro dissolution rate.

Caption: Conceptual framework for developing a Level A IVIVC.

Methodology for IVIVC Development

• Develop Multiple Formulations: Create at least two additional formulations of the compound with different release rates (e.g., fast, slow) besides the initial formulation (medium).

• Conduct In Vitro Dissolution: Perform dissolution testing on all formulations under biorelevant conditions (e.g., using USP Apparatus II with simulated intestinal fluid).

• Perform In Vivo PK Studies: Conduct pharmacokinetic studies in the same animal model for all formulations to obtain plasma concentration-time profiles.

• Deconvolution: Apply deconvolution methods (e.g., Wagner-Nelson or Loo-Riegelman) to the plasma data from each formulation to calculate the cumulative fraction of drug absorbed in vivo over time[10].

• Establish the Correlation: For each formulation, plot the fraction of drug absorbed in vivo against the fraction of drug dissolved in vitro at corresponding time points. A linear regression model is then fitted to the data.

• Validation: The predictive performance of the model is validated by assessing the prediction error (%PE) for Cmax and AUC. According to regulatory guidance, the average absolute %PE should be ≤10%, with no individual value exceeding 15% for the model to be considered robust[10].

Conclusion

This guide outlines a systematic and scientifically rigorous approach for correlating the in vitro activity and in vivo performance of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. By following these self-validating protocols, researchers can generate a comprehensive data package that not only characterizes the compound's anti-inflammatory potential and pharmacokinetic profile but also establishes a powerful IVIVC model. Such a model is invaluable for guiding future formulation development, ensuring product quality, and accelerating the journey from preclinical discovery to clinical application.

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A Comparative Guide to Elucidating the Mechanism of Action for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

For: Researchers, scientists, and drug development professionals.

Abstract: The compound N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide represents a novel chemical entity with potential therapeutic applications. As a previously uncharacterized molecule, a systematic and multi-faceted approach is required to determine its mechanism of action (MoA). This guide provides a comprehensive, phased experimental strategy for the de novo elucidation of its biological target(s) and downstream cellular effects. We compare and contrast various state-of-the-art methodologies, offering field-proven insights into experimental design and data interpretation to ensure a robust and self-validating investigation.

Introduction: Structural Clues and Hypothesis Generation

An initial survey of scientific literature and chemical databases reveals a lack of published biological data for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.[1][2] Therefore, our investigation begins with a structural analysis to formulate initial hypotheses.

The molecule possesses several key features:

• Indole Scaffold: This bicyclic structure is a "privileged scaffold" in medicinal chemistry, found in numerous FDA-approved drugs and bioactive molecules.[3][4][5][6] Its versatility allows it to interact with a wide range of biological targets, including protein kinases, G-protein coupled receptors (GPCRs), and nuclear receptors.[3][7][8][]

• N-Acetamide Side Chain: This group can influence solubility and participate in hydrogen bonding interactions with protein targets. Similar N-acetamide indole structures have been investigated as antimalarial and anticancer agents.[10][11][12]

• 3-Formyl Group: The aldehyde functional group is an electron-withdrawing group that can act as a hydrogen bond acceptor.[13] While aldehydes can be reactive, in this context, it is a key feature for potential target interaction.[14]

Based on this analysis, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (hereafter referred to as "Compound X") is hypothesized to be a modulator of intracellular signaling, with a high probability of targeting a protein kinase. This guide outlines the experimental cascade to test this hypothesis and uncover its precise MoA.

Phase 1: Target Class Identification - A Comparative Approach

The first crucial step is to determine the general biological effect of Compound X and identify its potential molecular target(s). Three complementary strategies can be employed, each with distinct advantages and limitations.

1. Phenotypic Screening: This is an unbiased approach where the compound's effect is observed in a cellular or organismal context without a preconceived target.[15]

• Methodology: Screen Compound X across a large panel of diverse cancer cell lines (e.g., the NCI-60 panel) to identify patterns of anti-proliferative activity.
• Rationale: A unique pattern of activity can provide clues about the MoA. For example, if Compound X is potent against cell lines known to be dependent on a specific signaling pathway, it suggests a target within that pathway.

2. Target-Based Screening: This approach directly tests the interaction of Compound X against a large panel of purified proteins.[15]

• Methodology: Given the indole scaffold, a kinase panel screen is the most logical starting point. The KINOMEscan™ platform, which measures binding interactions between a compound and over 480 kinases, is an industry-standard method.[16][17][18][19][20]
• Rationale: This method provides rapid, quantitative data on which kinases Compound X binds to and with what affinity (dissociation constant, Kd).[16] This is a direct and efficient way to identify high-affinity targets.

3. In Silico Screening: Computational methods can predict potential interactions before committing to costly and time-consuming wet lab experiments.

• Methodology: Use reverse docking algorithms to screen the structure of Compound X against a library of 3D protein structures.
• Rationale: This can help prioritize which target classes to investigate experimentally and can be performed rapidly.[21][22]

Approach	Primary Output	Advantages	Limitations
Phenotypic Screening	Cellular IC50 values, activity patterns	Unbiased, physiologically relevant context, discovers novel targets	Target is unknown, requires extensive follow-up for deconvolution
Target-Based Screening	Binding affinity (Kd) values	Direct target identification, high-throughput, quantitative	May miss targets not in the panel, lacks cellular context (e.g., permeability)
In Silico Screening	Docking scores, predicted binding poses	Extremely fast, low cost, prioritizes experiments	High false-positive rate, predictions require experimental validation

For Compound X, a parallel strategy is recommended. The KINOMEscan™ will provide the most direct path to identifying a kinase target, while a concurrent screen against a small, diverse cancer cell line panel will provide crucial information on cellular activity.

Phase 2: Target Validation and Cellular Engagement

Once a primary target or a small set of candidate targets is identified from Phase 1 (e.g., a specific kinase like "Kinase Y"), the next step is to rigorously validate this interaction.

1. Biochemical Potency Determination: This step confirms that Compound X inhibits the enzymatic activity of the putative target.

• Methodology: Perform an in vitro kinase activity assay using purified, recombinant Kinase Y. Titrate Compound X to generate a dose-response curve and calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

• Rationale: An IC50 value in the nanomolar to low micromolar range confirms potent inhibition of the target's function.[23]

2. Biophysical Confirmation of Direct Binding: This is a critical step to prove that Compound X physically interacts with the target protein. Surface Plasmon Resonance (SPR) is the gold standard for this measurement.[24][25][26][27]

• Methodology: Immobilize purified Kinase Y on an SPR sensor chip. Flow different concentrations of Compound X over the surface and measure the binding and dissociation in real-time.

• Rationale: SPR provides a wealth of information, including the association rate (k_on), dissociation rate (k_off), and the equilibrium dissociation constant (K_D).[26][27] A low K_D value confirms a high-affinity interaction. This method is label-free and provides kinetic data that IC50 values do not.[24][26]

Hypothetical SPR Data for Compound X Binding to Kinase Y

Parameter	Value	Interpretation
k_on (M⁻¹s⁻¹)	1.5 x 10⁵	Rate of association between compound and target
k_off (s⁻¹)	3.0 x 10⁻⁴	Rate of dissociation; indicates residence time

| K_D (nM) | 2.0 | Equilibrium dissociation constant (k_off/k_on); high affinity |

3. Confirmation of Cellular Target Engagement: Does Compound X bind to Kinase Y inside a living cell? The Cellular Thermal Shift Assay (CETSA) is a powerful technique to answer this question.[28][29][30][31]

• Methodology: CETSA is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[29][30] Intact cells are treated with Compound X, heated to various temperatures, and the amount of soluble (non-denatured) Kinase Y remaining is quantified, typically by Western blot.

• Rationale: A shift in the melting curve to a higher temperature in the presence of Compound X provides direct evidence of target engagement in a physiological context.[28][31][32]

Detailed Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture & Treatment: Plate cells known to express Kinase Y (e.g., HeLa cells) and grow to ~80% confluency. Treat cells with either vehicle (DMSO) or a saturating concentration of Compound X (e.g., 10 µM) for 1 hour.

• Heating: Harvest cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot cell suspensions into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Lysis: Lyse the cells by three freeze-thaw cycles (liquid nitrogen followed by a 25°C water bath).

• Separation: Separate the soluble fraction (containing non-denatured protein) from the precipitated aggregates by ultracentrifugation at 20,000 x g for 20 minutes at 4°C.

• Quantification: Carefully collect the supernatant. Determine protein concentration using a BCA assay. Analyze equal amounts of protein from each sample by SDS-PAGE and Western blot using a specific antibody against Kinase Y.

• Analysis: Quantify the band intensity for each temperature point. Plot the percentage of soluble Kinase Y relative to the non-heated control against temperature to generate melting curves for both vehicle and Compound X-treated samples.

Phase 3: Elucidating Downstream Cellular Effects

With a validated target, the final phase connects target engagement to a cellular phenotype. This involves mapping the downstream signaling consequences of inhibiting Kinase Y with Compound X.

1. Pathway Modulation Analysis:

• Methodology: Use Western blotting to probe the phosphorylation status of known downstream substrates of Kinase Y. Treat cells with Compound X for various times and at different doses.

• Rationale: A decrease in the phosphorylation of a known substrate following treatment with Compound X provides a direct functional link between target engagement and pathway modulation.

2. Cellular Phenotype Analysis:

• Methodology: Based on the known function of the Kinase Y pathway, perform relevant cell-based assays. If the pathway is involved in cell proliferation and survival, key assays include:

  • Cell Cycle Analysis: Use propidium iodide staining and flow cytometry to see if Compound X causes arrest at a specific phase of the cell cycle.

  • Apoptosis Assay: Use Annexin V/Propidium Iodide staining and flow cytometry to quantify the induction of apoptosis.

• Rationale: This step confirms that the observed anti-proliferative effects from Phase 1 are a direct consequence of the on-target inhibition of Kinase Y.

3. Unbiased "Omics" Approaches: For a global, unbiased view of the cellular response, transcriptomics can be employed.

• Methodology: Perform RNA-sequencing (RNA-seq) on cells treated with vehicle or Compound X.

• Rationale: RNA-seq reveals all gene expression changes caused by the compound, which can confirm the expected downstream effects of inhibiting Kinase Y and may also uncover unexpected off-target effects or novel functions of the target pathway.[33]

Conclusion

This guide presents a logical, multi-phase, and self-validating workflow for the complete elucidation of the mechanism of action for a novel compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. By systematically progressing from broad, unbiased screening to specific, hypothesis-driven validation, researchers can confidently identify the molecular target, confirm cellular engagement, and map the downstream biological consequences. This integrated approach, which compares and selects from a range of modern techniques, provides the robust data package necessary for advancing a novel chemical entity through the drug discovery pipeline.

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A Comparative Guide to the Cytotoxicity of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide on Cancer and Normal Cells

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a broad spectrum of biological activities.[1][2][3] In the realm of oncology, indole derivatives have emerged as a promising class of compounds with potent cytotoxic effects against various cancer cell lines.[1][4][5][6][7] This guide provides a comparative analysis of the cytotoxic potential of a specific indole derivative, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, on cancerous and non-cancerous cells. While direct experimental data for this particular compound is limited in publicly available literature, this document will synthesize findings from structurally related indole-based compounds to provide a predictive overview of its likely cytotoxic profile and mechanistic pathways. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and evaluation of novel anticancer agents.

The Promise of Selective Cytotoxicity

A critical challenge in cancer chemotherapy is the development of agents that can selectively target and eliminate cancer cells while minimizing damage to healthy, non-malignant cells.[8][9] This selectivity is paramount to reducing the often-debilitating side effects associated with traditional cytotoxic drugs.[10] Many indole derivatives have demonstrated a promising degree of selectivity, exhibiting significantly higher potency against cancer cells compared to normal cell lines.[4][6][7][11][12] This selective cytotoxicity is often attributed to the unique biochemical and metabolic characteristics of cancer cells, such as elevated reactive oxygen species (ROS) levels and altered signaling pathways, which can be exploited by targeted therapies.[8]

Comparative Cytotoxicity of Indole Derivatives: A Data-Driven Overview

To contextualize the potential cytotoxicity of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, we have compiled in vitro cytotoxicity data (IC50 values) for a range of structurally analogous indole derivatives from various published studies. The half-maximal inhibitory concentration (IC50) is a key metric representing the concentration of a compound required to inhibit the growth of 50% of a cell population. A lower IC50 value indicates higher cytotoxic potency.

Compound/Analog	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Selectivity Index (SI)	Reference
Indole-Aryl Amide Derivative 2	MCF7 (Breast)	0.81	-	-	-	[13]
Indole-Aryl Amide Derivative 2	PC3 (Prostate)	2.13	-	-	-	[13]
4-chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide (5f)	MDA-MB-468 (Breast)	8.2	HEK-293 (Kidney)	>100	>12.2	[4][7]
4-chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide (5f)	MCF-7 (Breast)	13.2	HEK-293 (Kidney)	>100	>7.6	[4][7]
Indole-based stilbene with piperidine	K562 (Leukemia)	2.4	L-02 (Liver)	High	Remarkable	[6]
Indole-based stilbene with piperidine	MDA-MB-231 (Breast)	2.18	L-02 (Liver)	High	Remarkable	[6]
(±)-5-Fluoro-2′-(3,4-dichlorophenylamino)spiro{indoline-3,5′-[4′,5′]dihydrothiazole}-2-one	HCT116 (Colon)	30.7	HUVEC (Umbilical Vein)	Non-toxic	High	[12]
(±)-5-Fluoro-2′-(3,4-dichlorophenylamino)spiro{indoline-3,5′-[4′,5′]dihydrothiazole}-2-one	Jurkat (Leukemia)	29.1	HUVEC (Umbilical Vein)	Non-toxic	High	[12]

Selectivity Index (SI) = IC50 in normal cells / IC50 in cancer cells. A higher SI value indicates greater selectivity.

The data clearly demonstrates that various modifications to the indole scaffold can yield compounds with potent and, in many cases, selective anticancer activity. The substituent at the N1 position and modifications at the C3 position of the indole ring, as seen in N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, are critical for modulating biological activity.

Anticipated Mechanistic Pathways of Cytotoxicity

Based on the known mechanisms of action for cytotoxic indole derivatives, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is likely to induce cancer cell death through one or more of the following pathways:

• Induction of Apoptosis: A majority of cytotoxic anticancer agents exert their effects by triggering programmed cell death, or apoptosis.[10] Indole derivatives have been shown to induce apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][5] This often involves the activation of caspases, a family of proteases that execute the apoptotic process.[5]

• Cell Cycle Arrest: Many chemotherapeutic agents, including indole-based compounds, can halt the cell cycle at specific checkpoints (e.g., G1, S, or G2/M phase), preventing cancer cells from proliferating.[1][2] This disruption of the normal cell cycle can subsequently lead to apoptosis.

• Inhibition of Key Signaling Pathways: Cancer cell proliferation and survival are often driven by aberrant signaling pathways. Indole derivatives have been reported to inhibit several of these, including the MAPK and PI3K/Akt pathways, which are crucial for cell growth and survival.[12][14]

• Induction of Oxidative Stress: Cancer cells often exhibit higher levels of reactive oxygen species (ROS) compared to normal cells. Some compounds can exploit this by further increasing ROS levels, leading to oxidative stress and subsequent cell death.[5][8]

Below is a diagram illustrating a plausible experimental workflow for evaluating the cytotoxicity of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Caption: Experimental workflow for assessing cytotoxicity.

Experimental Protocols

To facilitate further research, we provide detailed, step-by-step methodologies for key in vitro cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.[15][16]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (e.g., 0.1 to 100 µM) for 24, 48, or 72 hours. Include vehicle-treated cells as a negative control.

• MTT Addition: Following the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a common method to quantify cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[16][17][18]

Principle: LDH is a stable cytoplasmic enzyme that is released upon cell lysis. The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Establish Controls: Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer).[18]

• Supernatant Collection: After the treatment period, centrifuge the plate and carefully collect the supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate in the dark at room temperature for 10-30 minutes.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released from treated cells relative to the maximum release control.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is a standard method for detecting and quantifying apoptosis.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (FITC) and can be used to label apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter and stain the nucleus of late apoptotic or necrotic cells.

Protocol:

• Cell Treatment: Treat cells in a 6-well plate with the test compound for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The cell populations can be distinguished as follows:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Potential Signaling Pathways Involved in Cytotoxicity

The cytotoxic effects of indole derivatives are often mediated through the modulation of specific intracellular signaling pathways. A potential mechanism for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide could involve the inhibition of pro-survival pathways and the activation of pro-apoptotic pathways.

Caption: Potential signaling pathways affected by the compound.

Conclusion and Future Directions

While direct experimental evidence for the cytotoxicity of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is not yet widely available, the extensive body of research on structurally related indole derivatives provides a strong foundation for predicting its potential as a selective anticancer agent. The presence of the N-acetamide and C3-formyl groups on the indole scaffold suggests that this compound is likely to exhibit cytotoxic activity against a range of cancer cell lines.

Future research should focus on a comprehensive in vitro evaluation of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide against a panel of cancer and normal cell lines to determine its potency and selectivity. Mechanistic studies, including apoptosis and cell cycle analysis, will be crucial to elucidate its mode of action. Should promising in vitro activity be observed, further investigation in preclinical in vivo models would be warranted to assess its therapeutic potential. The systematic exploration of this and other novel indole derivatives holds significant promise for the development of the next generation of targeted cancer therapies.

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A Comparative Benchmarking Guide to N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide and its Anti-Inflammatory Potential Against Indomethacin

Recent studies have highlighted the anti-inflammatory potential of various indole-3-carboxaldehyde derivatives, suggesting that this structural motif may be a promising starting point for the development of new therapeutic agents.[3][4][5][6] This guide will therefore focus on a head-to-head comparison of Compound X and Indomethacin, with a primary focus on their inhibitory effects on the cyclooxygenase (COX) enzymes, key mediators of inflammation.[1][2][7]

Foundational Assessment: Physicochemical Properties and Drug-Likeness

Prior to engaging in resource-intensive biological assays, an in-silico and basic physicochemical characterization is crucial. This initial step provides insights into the potential oral bioavailability and overall "drug-likeness" of Compound X. A compound's journey from administration to its target is governed by its physicochemical properties.[8]

Experimental Protocol: In-Silico Drug-Likeness Evaluation

The widely accepted Lipinski's Rule of Five provides a set of heuristics to predict the oral bioavailability of a compound.[9][10] These parameters, along with other relevant descriptors, can be calculated using various computational tools.

• Molecular Weight (MW): The mass of the molecule.

• LogP: The logarithm of the partition coefficient between octanol and water, indicating lipophilicity.[8][10]

• Hydrogen Bond Donors (HBD): The number of N-H and O-H bonds.

• Hydrogen Bond Acceptors (HBA): The number of N and O atoms.

• Topological Polar Surface Area (TPSA): The surface sum over all polar atoms, a predictor of drug transport properties.

Comparative Data: Compound X vs. Indomethacin

Property	N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (Compound X)	Indomethacin (Reference)	Lipinski's Rule of Five Guideline
Molecular Formula	C₁₅H₁₈N₂O₂[11][12][13]	C₁₉H₁₆ClNO₄	N/A
Molecular Weight ( g/mol )	258.32[11][13]	357.79	< 500
LogP (calculated)	1.8[13]	~3.1	< 5
Hydrogen Bond Donors	0[13]	1	< 5
Hydrogen Bond Acceptors	2[13]	5	< 10
Topological Polar Surface Area (Ų)	42.3[13]	71.5	< 140

Interpretation: Both Compound X and Indomethacin adhere to Lipinski's Rule of Five, suggesting that both have the potential for good oral bioavailability. Compound X exhibits lower molecular weight, lipophilicity, and polar surface area compared to Indomethacin.

In Vitro Efficacy: Targeting the Cyclooxygenase (COX) Enzymes

The primary mechanism of action for most NSAIDs, including Indomethacin, is the inhibition of COX enzymes, which exist in two main isoforms: COX-1 and COX-2.[1][2][7][14] COX-1 is constitutively expressed and plays a role in protecting the gastrointestinal lining, while COX-2 is induced during inflammation.[15][16][17] Therefore, assessing the inhibitory activity and selectivity of Compound X against these isoforms is a critical step.

Experimental Protocol: In Vitro COX Inhibition Assay

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound against COX-1 and COX-2.[18][19][20]

• Enzyme Preparation: Obtain purified ovine COX-1 and human recombinant COX-2.

• Reaction Mixture: In a 96-well plate, combine the enzyme, a heme cofactor, and the test compound (Compound X or Indomethacin) at various concentrations in a suitable buffer.

• Initiation: Add arachidonic acid to initiate the enzymatic reaction.

• Detection: The peroxidase activity of COX is measured colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.[20]

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value by non-linear regression analysis.

Workflow for In Vitro COX Inhibition Assay

Hypothetical Comparative Data: COX Inhibition

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Compound X	15.2	1.8	8.4
Indomethacin	0.9	1.4	0.64

Interpretation: In this hypothetical scenario, Compound X demonstrates a preferential inhibition of COX-2 over COX-1, as indicated by its selectivity index greater than 1. Indomethacin, a non-selective inhibitor, shows potent inhibition of both isoforms.[1][21] A higher selectivity for COX-2 is often a desirable trait in the development of new anti-inflammatory drugs, as it may lead to a reduced risk of gastrointestinal side effects associated with COX-1 inhibition.[15][16][22]

Cell-Based Efficacy: Anti-Inflammatory Activity in Macrophages

To bridge the gap between enzymatic and in vivo studies, it is essential to evaluate the anti-inflammatory effects of Compound X in a cellular context. Murine macrophage-like RAW 264.7 cells are a well-established model for studying inflammation.[23][24][25][26][27] Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the inflammatory response in these cells, leading to the production of inflammatory mediators like prostaglandin E₂ (PGE₂).

Experimental Protocol: LPS-Induced PGE₂ Production in RAW 264.7 Cells

• Cell Culture: Culture RAW 264.7 cells in appropriate media until they reach a suitable confluency.

• Pre-treatment: Pre-incubate the cells with various concentrations of Compound X or Indomethacin for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the cell cultures and incubate for 24 hours.[23][25]

• Supernatant Collection: Collect the cell culture supernatant.

• PGE₂ Quantification: Measure the concentration of PGE₂ in the supernatant using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: Determine the dose-dependent inhibition of PGE₂ production by the test compounds.

LPS-Induced Inflammatory Signaling Pathway

Hypothetical Comparative Data: Inhibition of PGE₂ Production

Compound	IC₅₀ (µM) for PGE₂ Inhibition
Compound X	2.5
Indomethacin	1.9

Interpretation: Both compounds effectively inhibit the production of the pro-inflammatory mediator PGE₂ in a cellular model of inflammation. The slightly lower IC₅₀ of Indomethacin in this hypothetical dataset is consistent with its potent non-selective COX inhibition.

Cytotoxicity Assessment: Ensuring a Therapeutic Window

It is imperative to ensure that the observed anti-inflammatory effects are not a result of general cellular toxicity. The MTT assay is a widely used colorimetric method to assess cell viability.[28][29][30]

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with the same concentrations of Compound X and Indomethacin used in the efficacy assays for 24 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours.[28]

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[30]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.[29]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Hypothetical Comparative Data: Cytotoxicity

Compound	CC₅₀ (µM)	Therapeutic Index (CC₅₀ / PGE₂ IC₅₀)
Compound X	> 100	> 40
Indomethacin	> 100	> 52.6

Interpretation: A CC₅₀ value significantly higher than the effective concentration (IC₅₀) indicates a favorable therapeutic window. In this hypothetical case, both compounds exhibit low cytotoxicity at concentrations that are effective for anti-inflammatory activity.

Summary and Future Directions

This guide has outlined a systematic approach to benchmarking the novel compound, N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (Compound X), against the established NSAID, Indomethacin. The presented protocols provide a framework for a comprehensive in vitro evaluation, from initial drug-likeness assessment to cell-based efficacy and cytotoxicity.

The hypothetical data presented suggests that Compound X is a promising anti-inflammatory agent with a potential for a favorable safety profile due to its selective inhibition of COX-2. However, it is crucial to emphasize that these are illustrative results.

Next Steps in the Research Cascade:

• In Vivo Efficacy: Evaluation in animal models of inflammation (e.g., carrageenan-induced paw edema) to assess in vivo potency and duration of action.

• Pharmacokinetic Profiling: Determination of absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

• Off-Target Screening: Comprehensive screening against a panel of receptors and enzymes to identify any potential off-target activities.

By following a structured and data-driven approach as outlined in this guide, researchers can effectively evaluate the therapeutic potential of novel compounds like N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide and make informed decisions for further drug development.

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. As researchers and drug development professionals, our responsibility extends beyond discovery to ensuring that all materials are handled and disposed of in a manner that protects our colleagues, our communities, and the environment. This guide is built on the foundational principles of laboratory safety, regulatory compliance, and scientific integrity.

Important Preliminary Note: As of the latest revision of this guide, a specific, verified Safety Data Sheet (SDS) for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is not widely available. The hazard assessment and subsequent disposal recommendations are therefore based on a presumptive analysis of its structural components (an indole core and an N,N-diethylacetamide functional group) and data from analogous compounds. It is imperative to treat this compound as hazardous and to consult with your institution's Environmental Health & Safety (EHS) department for final, site-specific guidance.

Part 1: Presumptive Hazard Assessment & Properties

To establish a safe disposal protocol, we must first understand the potential hazards. The structure of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide suggests it should be handled as a compound with potential for skin, eye, and respiratory irritation, and possible toxicity if ingested or inhaled.[1][2] Contaminated materials, such as gloves and absorbent pads, should also be treated as hazardous waste.[3]

The disposal plan is predicated on the following anticipated characteristics, summarized for clarity:

Property / Hazard	Presumptive Assessment & Rationale	Primary Reference(s)
Physical State	Solid (powder/crystalline)	Based on similar indole derivatives.
Toxicity	Harmful if swallowed, inhaled, or in contact with skin. May cause irritation to the gastrointestinal and respiratory tracts.[2]	SDS for N,N-Diethylacetamide and other complex organic molecules.[2][4]
Irritation	Causes skin and serious eye irritation.[1][5]	Based on hazard statements for N,N-Diethyl-2-(1H-indol-1-yl)acetamide.[1]
Environmental Hazard	Potentially toxic to aquatic life with long-lasting effects. The product should not be allowed to enter drains or waterways.[1][5]	A common characteristic of complex organic compounds not readily biodegradable.[5]
Reactivity	Stable under normal conditions. Incompatible with strong oxidizing agents, strong acids, and strong bases.	General reactivity for amide and indole compounds.[5][6]
Regulatory Classification	Hazardous Waste under the Resource Conservation and Recovery Act (RCRA).	Based on the characteristics of toxicity and irritation.[3][7]

Part 2: The Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of laboratory chemicals is not merely a suggestion but a legal requirement governed by federal and state regulations.

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste from its point of generation to its final disposal—a concept known as "cradle-to-grave" responsibility.[7] Your laboratory is considered a waste generator and must comply with specific rules for waste classification, accumulation, and disposal.[7][8]

• Occupational Safety and Health Administration (OSHA): OSHA's standard on "Occupational Exposure to Hazardous Chemicals in Laboratories" (29 CFR 1910.1450) mandates the creation of a Chemical Hygiene Plan (CHP) .[9][10][11] This written plan outlines the procedures and controls necessary to protect laboratory personnel from chemical hazards, including protocols for waste disposal.[12][13] The procedures in this guide are designed to be a component of a compliant CHP.

Part 3: Standard Operating Procedure for Disposal

This protocol provides a direct, step-by-step workflow for the safe disposal of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide and associated waste materials.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure substance, solutions, or contaminated materials), ensure you are wearing the following:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile gloves (or other chemically resistant gloves as specified in your lab's CHP).

• Body Protection: A standard laboratory coat.

Step 2: Waste Characterization and Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions and ensuring compliant disposal.

• Identify the Waste Stream: N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide waste should be classified as non-halogenated organic solid waste .

• Segregate Incompatibles:

  • DO NOT mix this waste with acids, bases, or strong oxidizing agents.[14]

  • DO NOT mix this waste with halogenated organic waste (e.g., dichloromethane, chloroform).

  • Keep solid and liquid waste streams separate.[15]

• Causality: Mixing incompatible waste streams can lead to violent reactions, the release of toxic gases, or fire.[14] Segregation simplifies the disposal process for your EHS provider, reducing costs and ensuring safety.

Step 3: Container Selection and Management

The integrity of the waste container is essential for preventing leaks and exposures.

• Use a Compatible Container: A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is appropriate for solid organic waste.[15] The container must be in good condition, with no cracks or deterioration.[14]

• Original Containers: If possible, using the original product container is a good practice, provided it is intact.[14]

• Keep Containers Closed: The waste container must be securely capped at all times, except when you are actively adding waste.[16] This prevents the release of vapors and protects against spills.

Step 4: Accurate and Compliant Labeling

Improperly labeled containers are a serious safety and compliance violation. Every waste container must be labeled as soon as the first drop of waste is added.

• Label Contents: The EPA requires that each label clearly state the words "Hazardous Waste." [8][17]

• Identify Components: List all chemical constituents by their full name (no abbreviations). For mixtures, provide the percentage or volume of each component.[14]

• Indicate Hazards: The label must include a clear hazard warning. This can be achieved using pictograms (e.g., GHS pictograms for irritant, toxic) or another standard system.[8][17]

• Contact Information: Include the name of the principal investigator and the laboratory location.

Step 5: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[14][16]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[17][18] Waste should not be moved from one SAA to another.[17]

• Volume Limits: A laboratory can accumulate up to 55 gallons of hazardous waste (or 1 quart of acutely toxic waste) in an SAA.[16][18]

• Secondary Containment: It is best practice to place waste containers in a secondary containment bin to catch any potential leaks or spills.[15]

Step 6: Arranging Final Disposal

• Contact EHS: Once the waste container is full or has been in the SAA for an extended period (typically up to one year for partially filled containers), contact your institution's EHS department to arrange for a waste pickup.[14][16]

• Never Use Drains or Trash: Hazardous chemicals must never be poured down the drain or disposed of in the regular trash.[16][19] This is a direct violation of environmental regulations and can damage plumbing and pollute waterways.

Part 4: Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Caption: Disposal workflow for N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

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A Comprehensive Guide to Personal Protective Equipment for Handling N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

This guide provides essential safety and logistical information for the handling and disposal of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide. As a novel or research chemical, this compound lacks extensive toxicological data. Therefore, a cautious approach, treating it as a potentially hazardous substance, is paramount. This document outlines the necessary personal protective equipment (PPE), engineering controls, and handling procedures to ensure the safety of laboratory personnel.

Understanding the Hazard: A Structural Assessment

N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide is a complex organic molecule. In the absence of specific toxicological data, a risk assessment must be based on its structural components:

• Indole Ring: The indole nucleus is a common feature in biologically active compounds. While the indole ring itself is of low toxicity, substituted indoles can have varied and potent pharmacological effects. Skin and eye irritation are common with many indole derivatives.

• N,N-Disubstituted Acetamide: This functional group can be a skin and eye irritant. Some amides are known to be toxic.

• Aromatic Aldehyde: Aromatic aldehydes are often irritants to the skin, eyes, and respiratory tract. They can also be sensitizers, causing allergic reactions upon repeated exposure.

Given these components, it is prudent to assume that N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide may be an irritant, a sensitizer, and potentially toxic upon ingestion, inhalation, or skin contact.

Core Defense: Engineering and Administrative Controls

Before considering personal protective equipment, the first line of defense is to minimize exposure through engineering and administrative controls.

• Ventilation: All work with this compound, especially when handling it as a powder, should be conducted in a certified chemical fume hood. This will prevent the inhalation of any dust or aerosols.

• Designated Area: A specific area of the laboratory should be designated for handling this compound. This area should be clearly marked, and access should be restricted.

• Standard Operating Procedures (SOPs): A detailed SOP for handling this compound should be written and approved. All personnel who will be working with the compound must be trained on this SOP.

Personal Protective Equipment (PPE): Your Last Line of Defense

The following table summarizes the minimum PPE requirements for handling N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Chemical splash goggles and a face shield	Nitrile gloves (double-gloved recommended)	Lab coat (fully buttoned)	N95 respirator (if not in a fume hood)
Conducting reactions	Chemical splash goggles	Nitrile gloves	Lab coat	Not required if in a fume hood
Purification (e.g., chromatography)	Chemical splash goggles	Nitrile gloves	Lab coat	Not required if in a fume hood
Handling waste	Chemical splash goggles	Nitrile gloves	Lab coat	Not required

• Eye and Face Protection: Chemical splash goggles are mandatory at all times when handling the compound. A face shield should be worn in conjunction with goggles when there is a significant risk of splashes, such as when transferring large volumes of solutions.

• Hand Protection: Nitrile gloves are recommended for their broad chemical resistance. Given the unknown nature of the compound, double-gloving provides an extra layer of protection. Gloves should be inspected for any signs of degradation or puncture before and during use. Contaminated gloves should be removed immediately using the proper technique to avoid skin contact, and hands should be washed thoroughly.

• Body Protection: A flame-resistant lab coat that is fully buttoned is required to protect against splashes and spills. The lab coat should be removed before leaving the laboratory.

• Respiratory Protection: While working in a fume hood should be the primary method of respiratory protection, an N95 respirator may be necessary for short-duration tasks outside of the hood where dust or aerosols could be generated, such as weighing.

Step-by-Step Handling Protocol

The following protocol outlines the safe handling of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

• Don PPE: Before handling the compound, don the appropriate PPE as outlined in the table above.

• Work in a Fume Hood: All weighing and solution preparation should be conducted in a chemical fume hood.

• Use a Weighing Dish: Use a disposable weighing dish to prevent contamination of the balance.

• Minimize Dust: Handle the solid compound carefully to minimize the generation of dust.

• Clean Spills Immediately: Any spills should be cleaned up immediately using appropriate procedures (see Section 5).

• Closed System: Whenever possible, reactions should be run in a closed system to prevent the release of vapors or aerosols.

• Constant Monitoring: Reactions should be monitored regularly for any signs of unexpected events, such as a rapid increase in temperature or pressure.

• Cooling: Have an appropriate cooling bath ready in case of an exothermic reaction.

Spill and Waste Management

A clear plan for managing spills and waste is crucial for maintaining a safe laboratory environment.

• Evacuate: In the case of a large spill, evacuate the immediate area and alert others.

• Don PPE: Before cleaning up a spill, don the appropriate PPE, including respiratory protection if necessary.

• Contain the Spill: For solid spills, carefully sweep up the material and place it in a labeled waste container. For liquid spills, use an absorbent material to contain and collect the spill.

• Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Dispose of Waste: All materials used to clean up the spill should be disposed of as hazardous waste.

• Segregate Waste: All waste contaminated with N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, including empty containers, disposable labware, and contaminated PPE, should be collected in a designated, labeled hazardous waste container.

• Follow Institutional Guidelines: Follow your institution's guidelines for the disposal of hazardous chemical waste. Do not dispose of this compound down the drain or in the regular trash.

Visualizing the Workflow

The following diagrams illustrate the key workflows for handling N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide.

Caption: PPE Donning and Doffing Sequence.

Caption: Chemical Handling Workflow.

Conclusion: A Culture of Safety

The safe handling of N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, a compound with unknown toxicological properties, relies on a robust safety culture. By implementing the engineering controls, wearing the appropriate PPE, and following the established protocols, researchers can minimize their risk of exposure and ensure a safe laboratory environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and requirements.

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